1-Octanol

• CAS: 68603-15-6

Core Science & Biosynthesis

Unlocking Research Potential: A Comprehensive Guide to SEO-Driven, Long-Tail Keywords for "Prothipendyl-d6 Hydrochloride"

For scientific researchers navigating the complexities of analytical studies, precise and targeted information is paramount. This curated list of SEO-driven, long-tail keywords related to "Prothipendyl-d6 Hydrochloride" is designed to streamline the search for specific scientific information. By categorizing these keywords based on distinct researcher intents—from foundational exploration to advanced troubleshooting and validation—this resource aims to connect scientists with the exact knowledge needed to advance their work with this stable isotope-labeled compound.

The following table provides a comprehensive breakdown of long-tail keywords, offering a roadmap for content creation and information retrieval tailored to the scientific community.

Category	Long-tail Keyword
Foundational & Exploratory	Prothipendyl-d6 hydrochloride chemical properties
Prothipendyl-d6 hydrochloride certificate of analysis
What is Prothipendyl-d6 hydrochloride used for in research
Prothipendyl mechanism of action dopamine D2 receptor[1][2]
Synthesis and characterization of Prothipendyl-d6 HCl
Physicochemical properties of deuterated prothipendyl
Prothipendyl-d6 hydrochloride molecular weight and formula[3]
Understanding the mass spectrum of Prothipendyl-d6
Prothipendyl parent compound pharmacological profile
Isotopic purity of Prothipendyl-d6 hydrochloride
Methodological & Application	Prothipendyl-d6 hydrochloride as an internal standard in LC-MS/MS[4]
Quantitative analysis of prothipendyl in human plasma using a deuterated standard
Sample preparation for prothipendyl analysis in biological matrices[5][6][7][8]
Protein precipitation protocol for plasma samples with Prothipendyl-d6
Solid-phase extraction method for prothipendyl from urine
LC-MS/MS method development for prothipendyl quantification
Use of Prothipendyl-d6 in pharmacokinetic studies of prothipendyl[9]
Bioanalytical method for prothipendyl in preclinical animal studies
Prothipendyl-d6 for therapeutic drug monitoring assays
Application of Prothipendyl-d6 in forensic toxicology analysis
Troubleshooting & Optimization	Troubleshooting matrix effects in prothipendyl LC-MS analysis[10][11]
How to minimize ion suppression for prothipendyl analysis
Prothipendyl-d6 hydrochloride stability and storage conditions[12]
Preventing carry-over of prothipendyl in HPLC systems[13]
Optimizing MS/MS parameters for Prothipendyl-d6
Addressing poor peak shape in prothipendyl chromatography
Deuterium exchange issues with Prothipendyl-d6 in mobile phase[14]
In-source fragmentation of Prothipendyl-d6 hydrochloride
Managing inconsistent internal standard response for Prothipendyl-d6
Impact of hemolyzed samples on prothipendyl quantification
Validation & Comparative	Validation of a bioanalytical method for prothipendyl using a deuterated standard[15][16][17]
Accuracy and precision of prothipendyl quantification with Prothipendyl-d6
Prothipendyl-d6 vs. structural analog as an internal standard
Advantages of using a stable isotope-labeled internal standard for prothipendyl[4][14][18]
Linearity and range determination for prothipendyl assays
Limit of detection and quantification for prothipendyl in plasma
Comparative binding affinity of prothipendyl and haloperidol to D2 receptors[19][20][21][22][23]
Cross-validation of prothipendyl analytical methods between laboratories
Assessing the matrix factor for prothipendyl in different biological fluids[24]
Prothipendyl pharmacokinetic profile comparison across species[9]

References

• 1. benchchem.com [benchchem.com]
• 2. What is the mechanism of Prothipendyl Hydrochloride? [synapse.patsnap.com]
• 3. Prothipendyl-d6 Hydrochloride | LGC Standards [lgcstandards.com]
• 4. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 5. ijisrt.com [ijisrt.com]
• 6. gcms.cz [gcms.cz]
• 7. Benzodiazepines: sample preparation and HPLC methods for their determination in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. benchchem.com [benchchem.com]
• 10. eijppr.com [eijppr.com]
• 11. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Troubleshooting Carry-Over in the LC-MS Analysis of Biomolecules: The Case of Neuropeptide Y - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. iponline.ipc.gov.in [iponline.ipc.gov.in]
• 16. pharmadevils.com [pharmadevils.com]
• 17. jpsbr.org [jpsbr.org]
• 18. benchchem.com [benchchem.com]
• 19. Dopamine receptor binding predicts clinical and pharmacological potencies of antischizophrenic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 21. Brain receptors for antipsychotic drugs and dopamine: direct binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Haloperidol bound D2 dopamine receptor structure inspired the discovery of subtype selective ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Haloperidol dopamine receptor occupancy and antagonism correspond to delirium agitation scores and EPS risk: A PBPK-PD modeling analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Quantitative evaluation of the matrix effect in bioanalytical methods based on LC-MS: A comparison of two approaches - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 1-Octanol Synthesis: Reaction Mechanisms and Kinetics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary industrial methods for synthesizing 1-octanol, with a detailed focus on their reaction mechanisms and kinetics. The information presented is intended to support research and development efforts in the chemical and pharmaceutical industries.

Introduction

1-Octanol is a versatile long-chain fatty alcohol with significant applications as a solvent, surfactant, and intermediate in the production of esters for fragrances and plasticizers. Its synthesis is predominantly achieved through three major industrial routes: the Ziegler process, the hydroformylation of 1-heptene (a key step in the Oxo process), and the hydrogenation of octanoic acid or its esters. This guide delves into the core chemical principles of these methods, presenting detailed reaction mechanisms, kinetic data, and experimental protocols.

The Ziegler Process for 1-Octanol Synthesis

The Ziegler process, also known as the Alfol process, is a cornerstone of linear alpha-olefin and linear primary alcohol production.[1] It involves the oligomerization of ethylene using a trialkylaluminium catalyst, followed by oxidation and hydrolysis to yield a range of linear alcohols.

Reaction Mechanism

The synthesis of 1-octanol via the Ziegler process can be described in three main stages:

• Ethylene Oligomerization (Growth Reaction): Triethylaluminium is used to catalyze the chain growth of ethylene monomers. The reaction proceeds via the insertion of ethylene into the aluminum-carbon bonds.[1] The temperature of this reaction is critical, with temperatures in the range of 60-120°C favoring the formation of higher molecular weight trialkylaluminium.[1]

• Oxidation: The resulting trioctylaluminium is then oxidized with air to form aluminum alkoxides.

• Hydrolysis: The aluminum alkoxides are subsequently hydrolyzed to produce 1-octanol and aluminum hydroxide.[1]

A simplified overall reaction scheme is as follows:

Al(C₂H₅)₃ + 9 C₂H₄ → Al(C₈H₁₇)₃ Al(C₈H₁₇)₃ + ³⁄₂ O₂ → Al(OC₈H₁₇)₃ Al(OC₈H₁₇)₃ + 3 H₂O → 3 CH₃(CH₂)₇OH + Al(OH)₃

The distribution of alcohol chain lengths produced in the Ziegler process typically follows a Poisson distribution.[2]

References

• 1. Ziegler process - Wikipedia [en.wikipedia.org]
• 2. Continuous Flow Preferential Hydrogenation of an Octanal/Octene Mixture Using Cu/Al2O3 Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Spectroscopic Analysis of 1-Octanol

This technical guide provides a comprehensive overview of the spectroscopic data for 1-Octanol, a fatty alcohol relevant in various research and industrial applications, including its use as a solvent, surfactant, and in drug formulation. The document details the analysis of 1-Octanol using Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), offering insights for researchers, scientists, and professionals in drug development.

Molecular Structure of 1-Octanol

1-Octanol is a primary alcohol with the chemical formula C₈H₁₈O. Its linear structure consists of an eight-carbon chain with a hydroxyl (-OH) group at one terminus.

Chemical Structure: CH₃(CH₂)₇OH

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. For 1-Octanol, both ¹H and ¹³C NMR provide distinct signals corresponding to the unique chemical environments of its protons and carbon atoms.

¹H NMR Spectroscopic Data

The ¹H NMR spectrum of 1-Octanol is characterized by signals corresponding to the terminal methyl group, the methylene groups along the alkyl chain, the methylene group adjacent to the hydroxyl functional group, and the hydroxyl proton itself.

Table 1: ¹H NMR Data for 1-Octanol (Solvent: CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~3.64	Triplet (t)	2H	-CH₂ -OH (C1)
~1.57	Multiplet (m)	2H	-CH₂ -CH₂OH (C2)
~1.29	Multiplet (m)	10H	-(CH₂ )₅- (C3-C7)
~0.88	Triplet (t)	3H	-CH₃ (C8)

| Variable | Broad Singlet (br s) | 1H | -OH |

Data sourced from publicly available spectral databases.[1][2][3]

¹³C NMR Spectroscopic Data

The ¹³C NMR spectrum of 1-Octanol shows eight distinct signals, one for each carbon atom in its unique electronic environment.

Table 2: ¹³C NMR Data for 1-Octanol (Solvent: CDCl₃)

Chemical Shift (δ) ppm	Carbon Assignment
~63.0	C1 (-CH₂OH)
~32.6	C2
~31.8	C3
~29.4	C4
~29.2	C5
~25.7	C6
~22.6	C7

| ~14.0 | C8 (-CH₃) |

Data sourced from publicly available spectral databases.[2][4]

Experimental Protocol for NMR Spectroscopy

• Sample Preparation : Accurately weigh between 10-20 mg of 1-Octanol for ¹H NMR or 20-50 mg for ¹³C NMR.[5] Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) inside a clean vial.[5][6]

• Filtration : To ensure magnetic field homogeneity, filter the solution through a pipette containing a small plug of glass wool directly into a clean, dry 5 mm NMR tube.[7][8] This removes any particulate matter.

• Sample Loading : Carefully place the NMR tube into a spinner turbine and adjust its depth using a gauge. Wipe the outside of the tube to remove any contaminants.[5]

• Data Acquisition : Insert the sample into the NMR spectrometer. The instrument will then lock onto the deuterium signal of the solvent, and the magnetic field is optimized through a process called shimming.[5] Standard pulse sequences are used to acquire the ¹H and ¹³C spectra.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

IR Spectroscopic Data

The IR spectrum of 1-Octanol is dominated by absorptions corresponding to the O-H, C-H, and C-O bonds.

Table 3: Key IR Absorption Peaks for 1-Octanol

Frequency (cm⁻¹)	Bond Vibration	Functional Group
~3330 (broad)	O-H stretch	Alcohol
~2925, ~2855	C-H stretch	Alkane
~1465	C-H bend	Alkane

| ~1058 | C-O stretch | Primary Alcohol |

Data sourced from the NIST Chemistry WebBook.[9][10][11]

Experimental Protocol for IR Spectroscopy (Neat Liquid)

• Instrument Background : Ensure the spectrometer's sample chamber is empty and clean. Run a background scan to account for atmospheric CO₂ and H₂O.[12]

• Sample Preparation : For a neat liquid spectrum, place one or two drops of pure 1-Octanol onto the center of a clean, dry salt plate (e.g., NaCl or KBr).[13][14]

• Analysis : Place a second salt plate on top, creating a thin liquid film between them.[15] Mount the "sandwich" plates in the sample holder of the IR spectrometer.

• Data Acquisition : Acquire the IR spectrum. The resulting plot will show absorbance or transmittance as a function of wavenumber.

• Cleaning : After analysis, promptly clean the salt plates with a dry solvent like acetone and store them in a desiccator to prevent damage from moisture.[14]

Alternative Method (ATR-FTIR): A modern and simpler approach involves using an Attenuated Total Reflectance (ATR) accessory. A single drop of 1-Octanol is placed directly onto the ATR crystal, and the spectrum is collected without the need for salt plates.[16]

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of ions. For 1-Octanol, electron ionization (EI) is commonly used, which causes the molecule to fragment in a predictable pattern.

Mass Spectrometry Data

The mass spectrum of 1-Octanol shows a molecular ion peak (corresponding to the molecular weight of 130.23 g/mol ) and several fragment ions. The molecular ion peak is often of low abundance or absent due to facile fragmentation.[17][18]

Table 4: Major Mass Spectrometry Fragments for 1-Octanol (Electron Ionization)

m/z Value	Proposed Fragment Identity	Relative Abundance
130	[C₈H₁₈O]⁺ (Molecular Ion, M⁺)	Very Low
84	[C₆H₁₂]⁺	Moderate
70	[C₅H₁₀]⁺	High
69	[C₅H₉]⁺	High
56	[C₄H₈]⁺	Base Peak (100%)
55	[C₄H₇]⁺	High
43	[C₃H₇]⁺	High
41	[C₃H₅]⁺	High

| 31 | [CH₂OH]⁺ | Moderate |

Data sourced from MassBank and ChemicalBook.[18][19]

Experimental Protocol for Mass Spectrometry (EI-MS)

• Sample Introduction : A small amount of liquid 1-Octanol is introduced into the mass spectrometer's inlet system, where it is vaporized under high vacuum.[20]

• Ionization : In the ion source, the gaseous molecules are bombarded by a high-energy beam of electrons (typically 70 eV).[20][21] This collision ejects an electron from the molecule, forming a positively charged molecular ion (M⁺).

• Fragmentation : The excess energy imparted during ionization causes the molecular ions to break apart into smaller, characteristic fragment ions.

• Mass Analysis : The resulting mixture of ions is accelerated into a mass analyzer (e.g., a quadrupole or magnetic sector), which separates them based on their mass-to-charge (m/z) ratio.[21]

• Detection : An electron multiplier or similar detector records the abundance of each ion, generating the mass spectrum.[20]

Visualization of Analytical Workflows

The following diagrams illustrate the logical flow of the spectroscopic analysis and a conceptual representation of the fragmentation process.

Caption: General workflow for the spectroscopic analysis of 1-Octanol.

References

• 1. rsc.org [rsc.org]
• 2. bmse000970 1-Octanol at BMRB [bmrb.io]
• 3. chegg.com [chegg.com]
• 4. Making sure you're not a bot! [oc-praktikum.de]
• 5. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 6. publish.uwo.ca [publish.uwo.ca]
• 7. NMR Sample Preparation [nmr.chem.umn.edu]
• 8. How to make an NMR sample [chem.ch.huji.ac.il]
• 9. 1-Octanol [webbook.nist.gov]
• 10. 1-Octanol [webbook.nist.gov]
• 11. 1-Octanol [webbook.nist.gov]
• 12. ursinus.edu [ursinus.edu]
• 13. webassign.net [webassign.net]
• 14. orgchemboulder.com [orgchemboulder.com]
• 15. researchgate.net [researchgate.net]
• 16. emeraldcloudlab.com [emeraldcloudlab.com]
• 17. 1-Octanol | C8H18O | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. 1-Octanol(111-87-5) MS spectrum [chemicalbook.com]
• 19. massbank.eu [massbank.eu]
• 20. Mass Spectrometry [www2.chemistry.msu.edu]
• 21. Mass spectrometry - Wikipedia [en.wikipedia.org]

Thermodynamic properties database for 1-Octanol

An In-depth Technical Guide to the Thermodynamic Properties of 1-Octanol

Introduction

1-Octanol (CH₃(CH₂)₇OH) is a fatty alcohol widely utilized across various scientific and industrial domains. Its applications range from a precursor in the synthesis of perfumes and flavorings to a crucial solvent for evaluating the lipophilicity of pharmaceutical compounds.[1] For researchers, scientists, and professionals in drug development, a thorough understanding of 1-Octanol's thermodynamic properties is paramount. These properties govern its behavior in physical, chemical, and biological systems, influencing everything from reaction kinetics and phase equilibria to a drug's ability to cross biological membranes.

This technical guide provides a comprehensive overview of the key thermodynamic properties of 1-Octanol, details the experimental methodologies used for their determination, and illustrates the logical relationships and workflows critical to its application in research and development.

Core Thermodynamic and Physical Properties

The fundamental physical and thermodynamic characteristics of 1-Octanol are summarized below. These values are essential for a wide array of calculations in chemical engineering and drug formulation.

Table 1: General Physical and Thermodynamic Properties of 1-Octanol

Property	Value	Source
Molecular Formula	C₈H₁₈O	[2][3]
Molecular Weight	130.23 g/mol	[2][4]
Melting Point	-16 to -15 °C	[4][5]
Boiling Point (at 1 atm)	195 to 196 °C	[4][5]
Flash Point	81 °C	[1][4]
Autoignition Temperature	245 to 270 °C	[1][4]
Enthalpy of Fusion (ΔfusH)	21.8 kJ/mol (at 257.65 K)	[6]
Enthalpy of Vaporization (ΔvapH°)	70.98 - 71.1 kJ/mol (at 25 °C)	[2][7]
Octanol-Water Partition Coeff. (LogP)	3.15 - 3.5 (at 23 °C)	[5][8]

Temperature-Dependent Properties

Many of 1-Octanol's most critical properties vary with temperature. The following tables present these relationships, which are vital for modeling and process design.

Table 2: Density of 1-Octanol at Various Temperatures

Temperature (°C)	Density (g/cm³)	Source
20	0.83	[4]
25	0.827	[5]

Table 3: Vapor Pressure of 1-Octanol at Various Temperatures

Temperature (°C)	Vapor Pressure (Pa)	Source
20	30	[4]
25	18.66 (0.14 mmHg)	[5]

Note: Vapor pressure can also be modeled using the Antoine Equation, log₁₀(P) = A − (B / (T + C)), where P is vapor pressure in bar and T is temperature in Kelvin. Coefficients vary depending on the temperature range. For example, between 352.1 K and 468.5 K, the coefficients are A=3.74844, B=1196.639, and C=-149.043.[6][9]

Table 4: Liquid Heat Capacity (Cp,liquid) of 1-Octanol at Various Temperatures

Temperature (K)	Heat Capacity (J/mol·K)	Source
286.0	284.5	[10]
298.15	304.0 - 305.55	[10]
303.2	329.5	[3][10]
310.67	318.3	[10]

Table 5: Solubility of Water in 1-Octanol

Temperature (°C)	Solubility (mg/g)	Source
25	48.91 ± 0.13	[11]

Experimental Protocols

The accurate determination of thermodynamic properties relies on precise and validated experimental methodologies. This section details the principles behind the key techniques used for 1-Octanol.

Heat Capacity Measurement

The heat capacity of a liquid, the amount of heat required to raise its temperature by a set amount, is typically measured using calorimetry.[12]

• Principle: A known quantity of heat is supplied to a measured mass of the sample, and the resulting temperature change is recorded. For liquids like 1-Octanol, this is often done at constant pressure (Cp).[12]

• Methodology - Isothermal Flow Calorimetry:

  • The liquid is pumped at a precisely controlled flow rate through a heated tube.

  • A known, constant heat rate is applied to the liquid.

  • The temperature difference between the inlet and outlet of the tube is measured with high-precision thermometers.

  • Because there is no vapor space in this method, corrections for vaporization are unnecessary, making it highly suitable for liquids over a wide range of temperatures.[12]

• Methodology - Differential Scanning Calorimetry (DSC):

  • A sample of 1-Octanol and a reference material are placed in separate pans within the DSC instrument.

  • Both pans are heated at a controlled, linear rate.

  • The instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature. This difference is directly proportional to the sample's heat capacity.[13]

Vapor Pressure Measurement

Ebulliometry is a primary dynamic method for the accurate determination of vapor pressure.[14][15]

• Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding pressure. By controlling the system pressure and measuring the corresponding boiling temperature, a vapor pressure curve can be constructed.[16][17]

• Methodology - Ebulliometry:

  • A sample of 1-Octanol is placed in an ebulliometer, an apparatus designed for precise boiling point measurement.[15]

  • The system is connected to a pressure control system (manostat) and a pressure measuring device (manometer).[17]

  • The pressure is set and maintained at a specific value (e.g., 10 kPa).

  • The liquid is heated until it boils, and the stable boiling temperature is recorded with a calibrated thermometer.

  • The process is repeated at various pressures (e.g., from 1.0 to 100 kPa) to generate a set of vapor pressure-temperature data points.[14]

Enthalpy of Vaporization (ΔvapH)

The enthalpy of vaporization can be determined indirectly from vapor pressure data or measured directly using calorimetry.

• Principle (Indirect): The Clausius-Clapeyron equation relates the slope of the vapor pressure curve (ln(P) vs. 1/T) to the enthalpy of vaporization. This is a common method for calculating ΔvapH from ebulliometry data.

• Principle (Direct): Calorimetric methods measure the heat required to vaporize a known amount of substance at a constant temperature.

Octanol-Water Partition Coefficient (Kow)

The Kow is a critical parameter in drug development, quantifying a compound's lipophilicity. The shake-flask method is the most common direct measurement technique.[18][19]

• Principle: A solute is dissolved in a biphasic system of 1-Octanol and water. After reaching equilibrium, the concentration of the solute in each phase is measured. Kow is the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.[18]

• Methodology - Shake-Flask Method:

  • Prepare a stock solution of the analyte in either water or 1-Octanol.

  • Add the second solvent to create a two-phase system in a separatory funnel or vial. The volumes are chosen to ensure the final concentration in each phase is within the analytical detection limits.[20][21]

  • Agitate the mixture for a sufficient time (e.g., 2 hours) to allow the analyte to partition and reach equilibrium between the two phases.[20]

  • Centrifuge the mixture to ensure complete separation of the octanol and water layers.

  • Carefully extract a sample from each phase.

  • Determine the concentration of the analyte in each sample using a suitable analytical technique (e.g., HPLC, UV-Vis spectroscopy, or NMR).[19]

  • Calculate Kow as: Kow = [Concentration]octanol / [Concentration]water.

Visualizations: Workflows and Logical Relationships

Diagrams are essential for visualizing complex experimental procedures and the interplay between different properties. The following are represented using the DOT language.

Caption: Workflow for Shake-Flask Determination of Kow.

Caption: Role of Kow (LogP) in Predicting Drug ADME Properties.

References

• 1. 1-Octanol - Wikipedia [en.wikipedia.org]
• 2. 1-Octanol | C8H18O | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-Octanol [webbook.nist.gov]
• 4. 1-Octanol: Physical properties | Michael Pilgaard's Web Chemistry [pilgaard.info]
• 5. 1-Octanol | 111-87-5 [chemicalbook.com]
• 6. 1-Octanol [webbook.nist.gov]
• 7. 1-Octanol [webbook.nist.gov]
• 8. octanol [stenutz.eu]
• 9. 1-Octanol [webbook.nist.gov]
• 10. 1-Octanol [webbook.nist.gov]
• 11. Solubility of Water in 1-Octanol from 2 °C to 96 °C | NIST [nist.gov]
• 12. books.rsc.org [books.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. img.antpedia.com [img.antpedia.com]
• 15. Vapor Pressures - LTP - Laboratory for Thermophysical Properties [ltp-oldenburg.de]
• 16. store.astm.org [store.astm.org]
• 17. img.antpedia.com [img.antpedia.com]
• 18. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 19. Octanol–Water Partition Coefficient Measurement by a Simple 1H NMR Method - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. ira.agroscope.ch [ira.agroscope.ch]

An In-depth Technical Guide to 1-Octanol: Handling and Storage Precautions

This guide provides comprehensive safety information, handling procedures, and storage requirements for 1-octanol, intended for researchers, scientists, and professionals in drug development. All data is derived from safety data sheets (SDS) and scientific resources.

Chemical and Physical Properties

1-Octanol is a clear, colorless liquid with a characteristic floral or fatty-citrus odor.[1][2][3] It is a fatty alcohol that is sparingly soluble in water but miscible with many organic solvents, including alcohol, ether, and chloroform.[1][4][5]

Property	Value	Source(s)
Molecular Formula	C₈H₁₈O	[6][7]
Molar Mass	130.23 g/mol	[6][7]
Appearance	Colorless liquid	[1][2]
Odor	Characteristic aromatic/floral	[1][2][3]
Boiling Point	195 - 196 °C	[1][4][8]
Melting Point	-16 to -15 °C	[1][4][8]
Density	0.824 - 0.827 g/cm³ at 20-25°C	[1][4][5][9]
Vapor Density	~4.5 (Air = 1)	[1][10]
Solubility in Water	Insoluble or not miscible	[1][3][4][10]
Solubility (Other)	Soluble in alcohol, ether, chloroform	[2][4]

Hazard Identification and Classification

1-Octanol is classified as a combustible liquid that can cause serious eye irritation and may be harmful if swallowed.[2][9][10] It is also recognized as being harmful to aquatic life with long-lasting effects.[6][10][11]

Hazard Classification	GHS Code	Description	Source(s)
Flammable Liquids	Category 4	H227: Combustible liquid	[2][9]
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed	[2][9]
Serious Eye Irritation	Category 2/2A	H319: Causes serious eye irritation	[2][6][9][11]
Skin Irritation	Category 2	H315: Causes skin irritation	[2][10]
Aquatic Hazard (Chronic)	Category 3	H412: Harmful to aquatic life with long lasting effects	[6][11]

NFPA 704 Rating	HMIS Rating
Health (Blue)	1-2	Health	2
Flammability (Red)	2	Flammability	2
Instability (Yellow)	0	Physical Hazard	0
Source:[1][2]	Source:[1]

Safe Handling Protocols

Proper handling of 1-octanol is critical to minimize exposure and prevent accidents. This involves a combination of engineering controls, appropriate personal protective equipment, and stringent hygiene practices.

• Ventilation: Operations should be conducted in well-ventilated areas.[1][12] Use local exhaust ventilation or other engineering controls to maintain airborne concentrations of vapor below occupational exposure limits.[1] Explosion-proof ventilation systems and equipment are recommended.[12]

• Eye Wash Stations and Safety Showers: Emergency eye wash fountains and safety showers must be readily available in the immediate vicinity of any handling or use area.[1]

A risk assessment should precede the handling of 1-octanol to determine the necessary PPE.

• Eye and Face Protection: Wear chemical safety goggles or glasses with side protection.[1][11]

• Skin Protection: Chemical-resistant gloves (tested according to EN 374) and protective clothing are required to prevent skin contact.[1][2][11]

• Respiratory Protection: If engineering controls are insufficient to maintain airborne concentrations at a safe level, an approved respirator must be worn.[1]

• Do not eat, drink, or smoke in areas where 1-octanol is handled or stored.[1][2][12]

• Wash hands thoroughly after handling the substance, before breaks, and at the end of the workday.[1][2][11]

• Contaminated clothing should be removed immediately and washed before reuse.[6][10]

Storage Requirements

Correct storage procedures are essential for maintaining the chemical's stability and preventing hazardous situations.

• General Storage: Store in a cool, dry, and well-ventilated area.[1][10][12]

• Container: Keep containers tightly sealed to prevent vapor leakage.[1][11]

• Ignition Sources: Store away from all sources of ignition, including open flames, hot surfaces, sparks, and direct sunlight.[1][12] Smoking is strictly prohibited in storage areas.[12]

• Incompatible Materials: Avoid contact with strong oxidizing agents, acids, and acid chlorides.[2][4][12]

• Static Discharge: Take precautionary measures against electrostatic discharges. Proper grounding procedures should be followed.[1][13]

References

• 1. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]
• 2. 1-Octanol SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 3. 1-Octanol | C8H18O | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chembk.com [chembk.com]
• 5. nbinno.com [nbinno.com]
• 6. chemos.de [chemos.de]
• 7. 1-Octanol - Wikipedia [en.wikipedia.org]
• 8. 1-Octanol: Physical properties | Michael Pilgaard's Web Chemistry [pilgaard.info]
• 9. agilent.com [agilent.com]
• 10. westliberty.edu [westliberty.edu]
• 11. carlroth.com [carlroth.com]
• 12. How to use 1-octanol correctly_Chemicalbook [chemicalbook.com]
• 13. synquestlabs.com [synquestlabs.com]

The Impact of 1-Octanol on Cell Membrane Dynamics and Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Octanol, a simple eight-carbon straight-chain fatty alcohol, has long been a tool of interest in cell biology and pharmacology due to its profound effects on the lipid bilayer of cell membranes. Its amphipathic nature allows it to readily partition into the membrane, where it can alter a variety of physical and biological properties. This technical guide provides an in-depth exploration of the biological effects of 1-octanol on cell membranes, summarizing key quantitative data, detailing relevant experimental protocols, and visualizing its impact on cellular signaling pathways. Understanding these interactions is crucial for researchers investigating membrane protein function, drug-membrane interactions, and the molecular mechanisms of anesthesia.

Modulation of Cell Membrane Physical Properties by 1-Octanol

1-Octanol's insertion into the lipid bilayer disrupts the intricate packing of phospholipids, leading to significant changes in the physical characteristics of the membrane. These alterations can, in turn, influence the function of embedded proteins and the overall integrity of the cell.

Membrane Fluidity

1-Octanol is known to increase the fluidity of the cell membrane. By inserting its hydrophobic tail into the lipid core and its hydroxyl head group near the aqueous interface, it disrupts the van der Waals interactions between lipid acyl chains, leading to a more disordered and fluid state.[1] This effect is concentration-dependent.

Table 1: Quantitative Effects of 1-Octanol on Membrane Fluidity

Experimental System	1-Octanol Concentration	Method	Observed Effect on Fluidity	Reference
Rat Brain Synaptosomal Membranes	Not specified	Fluorescence Anisotropy	Increased fluidity	[2]
Dimyristoylphosphatidylcholine (DMPC) bilayers	Not specified	Deuterium NMR (²H-NMR)	Orders acyl chains (in contrast to shorter-chain alcohols)	[1]

Membrane Thickness

The effect of 1-octanol on membrane thickness is complex and can depend on the lipid composition and the experimental technique used. Some studies suggest a slight decrease in bilayer thickness due to the disordering of acyl chains, while others report an increase. Small-angle neutron scattering (SANS) and small-angle X-ray diffraction (SAXD) are powerful techniques to probe these structural changes.

Table 2: Influence of 1-Octanol on Lipid Bilayer Thickness

Lipid System	1-Octanol Concentration	Technique	Change in Bilayer Thickness	Reference
Dioleoylphosphatidylcholine (DOPC)	Not specified	Small-Angle Neutron Scattering (SANS)	Increase with increasing alcohol chain length	[3]
Monoolein + n-hexadecane	Not specified	Electrical Capacitance	Unlikely to have changed by more than ~1 Å	[4]

Membrane Permeability

1-Octanol generally increases the permeability of the cell membrane to ions and small molecules. This is attributed to the creation of transient defects or pores in the lipid bilayer as a result of the disruption of lipid packing.[5][6]

Table 3: 1-Octanol-Induced Changes in Membrane Permeability

Permeating Substance	Experimental System	1-Octanol Concentration	Method	Change in Permeability	Reference
Potassium ions	Black lipid membranes	7.8 mM (heptanol)	Ionic Transference Numbers	Increased permeability relative to sodium and chloride	[7]
Water	Unsonicated liposomes	Not specified	Kinetics of water penetration	Increased permeability	[5]

Experimental Protocols for Studying 1-Octanol's Effects

Reproducible and quantitative assessment of 1-octanol's impact on cell membranes relies on a variety of biophysical and cell-based assays. Below are detailed methodologies for three key experiments.

Measurement of Membrane Fluidity using Fluorescence Anisotropy

This technique measures the rotational mobility of a fluorescent probe embedded in the lipid bilayer. A decrease in fluorescence anisotropy indicates an increase in membrane fluidity.

Protocol:

• Probe Selection: 1,6-diphenyl-1,3,5-hexatriene (DPH) is a commonly used hydrophobic probe that partitions into the core of the lipid bilayer.

• Membrane Preparation: Prepare liposomes or isolated cell membranes of interest.

• Labeling: Incubate the membrane suspension with a solution of DPH (e.g., 1 µM in tetrahydrofuran) at a molar ratio of approximately 1:500 (probe:lipid) for 1-2 hours at room temperature in the dark to allow for probe incorporation.

• 1-Octanol Treatment: Add varying concentrations of 1-octanol to the labeled membrane suspension. A vehicle control (e.g., ethanol or DMSO) should be used.

• Anisotropy Measurement:

  • Use a fluorescence spectrophotometer equipped with polarizers.

  • Excite the sample with vertically polarized light at the probe's excitation maximum (e.g., ~360 nm for DPH).

  • Measure the fluorescence emission intensity parallel (Ivv) and perpendicular (Ivh) to the excitation plane at the emission maximum (e.g., ~430 nm for DPH).

  • Correct for instrument-specific factors (G-factor) by measuring horizontally polarized excitation and vertically (Ihv) and horizontally (Ihh) polarized emission. G = Ihv / Ihh.

  • Calculate fluorescence anisotropy (r) using the formula: r = (Ivv - G * Ivh) / (Ivv + 2 * G * Ivh)

• Data Analysis: Plot the change in fluorescence anisotropy as a function of 1-octanol concentration.

Differential Scanning Calorimetry (DSC) for Lipid Phase Behavior

DSC is used to measure the heat changes that occur in a lipid sample as it is heated or cooled, providing information about the phase transition temperature (Tm) of the lipid bilayer. 1-Octanol can broaden and lower the Tm, indicating a disruption of the ordered gel phase.[5]

Protocol:

• Sample Preparation:

  • Prepare multilamellar vesicles (MLVs) of the desired lipid composition (e.g., DMPC).

  • Hydrate a dry lipid film with a buffer solution containing the desired concentration of 1-octanol. A control sample with buffer alone should be prepared.

  • The lipid concentration is typically in the range of 1-10 mg/mL.

• DSC Measurement:

  • Load the lipid suspension into a DSC sample pan and an equal volume of the corresponding buffer (with or without 1-octanol) into the reference pan.

  • Seal the pans hermetically.

  • Place the pans in the calorimeter and equilibrate at a temperature below the expected phase transition.

  • Scan the temperature at a controlled rate (e.g., 1-2 °C/min) over a range that encompasses the lipid phase transition.

  • Record the differential power required to maintain the sample and reference at the same temperature.

• Data Analysis:

  • The resulting thermogram will show an endothermic peak at the main phase transition temperature (Tm).

  • Determine the onset temperature, peak temperature (Tm), and the enthalpy of the transition (ΔH) by integrating the area under the peak.

  • Compare the thermograms of the control and 1-octanol-treated samples to assess the effect on Tm and the cooperativity of the transition (peak width).

Gramicidin-Based Fluorescence Assay for Bilayer Perturbation

This assay utilizes the ion channel gramicidin as a sensitive probe for changes in bilayer properties. 1-Octanol can alter the monomer-dimer equilibrium of gramicidin, which in turn affects ion flux and can be measured by fluorescence quenching.

Protocol:

• Vesicle Preparation: Prepare large unilamellar vesicles (LUVs) encapsulating a fluorescent dye (e.g., ANTS) in a sodium-containing buffer.

• Gramicidin Incorporation: Incubate the ANTS-loaded LUVs with a sub-micromolar concentration of gramicidin to allow for its incorporation into the bilayers.

• 1-Octanol Addition: Add different concentrations of 1-octanol to the vesicle suspension.

• Quenching Experiment:

  • Use a stopped-flow fluorometer to rapidly mix the vesicle suspension with a quenching solution containing thallium ions (Tl⁺).

  • Tl⁺ can pass through the gramicidin channels and quench the fluorescence of the encapsulated ANTS.

  • Record the time course of fluorescence decay.

• Data Analysis:

  • Fit the fluorescence decay curves to an appropriate model to determine the rate of quenching.

  • An increase in the quenching rate suggests that 1-octanol has perturbed the bilayer in a way that favors the formation of conductive gramicidin dimers.

  • Plot the quenching rate as a function of 1-octanol concentration.

Impact of 1-Octanol on Cellular Signaling Pathways

By altering the physical properties of the cell membrane, 1-octanol can indirectly modulate the activity of membrane-associated proteins and influence intracellular signaling cascades.

Modulation of Protein Kinase C (PKC) Activity

1-Octanol has been shown to activate Protein Kinase C (PKC), a key enzyme in many signal transduction pathways. This activation is thought to occur through changes in the lipid environment rather than direct binding to the enzyme. The increased membrane fluidity and potential for domain formation induced by 1-octanol may facilitate the translocation and activation of PKC at the membrane.[8]

References

• 1. research.rug.nl [research.rug.nl]
• 2. blanco.biomol.uci.edu [blanco.biomol.uci.edu]
• 3. ucm.es [ucm.es]
• 4. Differential Scanning Calorimetry (DSC): a tool to study the thermal behavior of lipid bilayers and liposomal stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Gramicidin-based Fluorescence Assay; for Determining Small Molecules Potential for Modifying Lipid Bilayer Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Differential scanning calorimetry in the study of lipid phase transitions in model and biological membranes: practical considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Lipid-dependent activation of protein kinase C-alpha by normal alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]

The Octanol-Water Partition Coefficient (logP): A Comprehensive Technical Guide for Researchers and Drug Development Professionals

The octanol-water partition coefficient, commonly expressed as logP, stands as a critical physicochemical parameter in the fields of pharmaceutical sciences, environmental chemistry, and agrochemical development. It quantitatively describes the lipophilicity or hydrophobicity of a chemical compound, profoundly influencing its behavior in biological and environmental systems. This in-depth technical guide provides a thorough understanding of logP, detailing its theoretical underpinnings, experimental determination, computational prediction, and its pivotal role in drug discovery and development.

Core Concepts: Understanding Lipophilicity and the Partition Coefficient

The partition coefficient (P) is defined as the ratio of the concentration of a compound in a mixture of two immiscible phases at equilibrium. For the purposes of drug discovery and environmental science, the biphasic system of n-octanol and water is the universally accepted standard. n-octanol serves as a surrogate for biological membranes, while water represents the aqueous environment of the bloodstream and cytoplasm.

The partition coefficient is expressed as:

P = [Compound]octanol / [Compound]water

Due to the wide range of P values, it is more convenient to use its base-10 logarithm, logP.[1]

• A positive logP value indicates that the compound is more soluble in octanol than in water, signifying a lipophilic or hydrophobic nature.[1]

• A negative logP value suggests higher solubility in water, indicating a hydrophilic character.[1]

• A logP value of zero denotes equal partitioning between the two phases.[1]

For ionizable compounds, the distribution of all species (ionized and non-ionized) between the two phases is pH-dependent. This is described by the distribution coefficient, logD.[2]

The Significance of logP in Drug Discovery and Development

The lipophilicity of a drug molecule, as quantified by logP, is a paramount determinant of its Absorption, Distribution, Metabolism, and Excretion (ADME) properties.[1] A delicate balance of hydrophilic and lipophilic character is essential for a successful drug candidate.

Key Roles of logP in ADME:

• Absorption: For oral drugs, a suitable logP is necessary for the molecule to partition from the aqueous environment of the gastrointestinal tract into the lipid membranes of the intestinal epithelium.

• Distribution: Once in the bloodstream, the drug's logP influences its distribution into various tissues and organs. Highly lipophilic drugs may accumulate in fatty tissues.

• Metabolism: Lipophilicity can affect the rate at which a drug is metabolized by enzymes, primarily in the liver.

• Excretion: The hydrophilicity of a drug and its metabolites influences their elimination from the body, typically via the kidneys.

A visual representation of the relationship between logP and key ADME properties is provided below.

logP's influence on ADME pathways.

Lipinski's Rule of Five

In 1997, Christopher A. Lipinski formulated a set of guidelines, known as the "Rule of Five," to evaluate the druglikeness of a chemical compound and its likelihood of being an orally active drug in humans.[3][4] These rules are based on the observation that most orally administered drugs are relatively small and moderately lipophilic molecules. A compound is more likely to have poor oral bioavailability if it violates more than one of these rules.

Parameter	Guideline	Implication for Oral Bioavailability
Molecular Weight (MW)	≤ 500 Da	Larger molecules may have poor permeability.[3]
logP	≤ 5	High lipophilicity can lead to poor aqueous solubility and increased metabolic clearance.[3][4]
Hydrogen Bond Donors (HBD)	≤ 5 (sum of -OH and -NH groups)	A high number of hydrogen bonds can hinder membrane permeation.[3][4]
Hydrogen Bond Acceptors (HBA)	≤ 10 (sum of N and O atoms)	A high number of hydrogen bonds can hinder membrane permeation.[3][4]

Experimental Determination of logP

The two most widely accepted experimental methods for determining logP are the shake-flask method and High-Performance Liquid Chromatography (HPLC)-based methods.[1]

Shake-Flask Method (OECD Guideline 107)

The shake-flask method is considered the "gold standard" for logP determination due to its direct measurement of the partition coefficient.[5] It is suitable for logP values in the range of -2 to 4.[6]

Experimental Protocol:

• Preparation of Phases:

  • n-Octanol (analytical grade) and water (distilled or deionized) are pre-saturated with each other by shaking them together for 24 hours, followed by a separation period.

• Preparation of the Test Solution:

  • A known amount of the test substance is dissolved in either the pre-saturated water or n-octanol. The concentration should not exceed 0.01 mol/L in either phase.

• Partitioning:

  • A defined volume ratio of the pre-saturated n-octanol and water are added to a suitable vessel (e.g., a separatory funnel or centrifuge tube).

  • The test solution is added to the vessel.

  • The mixture is shaken vigorously for a set period (e.g., 5-10 minutes) to allow for the partitioning of the substance between the two phases to reach equilibrium.

• Phase Separation:

  • The mixture is allowed to stand until the two phases have clearly separated. Centrifugation is often used to facilitate a clean separation, especially if an emulsion has formed.

• Analysis:

  • The concentration of the test substance in each phase is determined using a suitable analytical technique, such as UV-Vis spectroscopy, gas chromatography (GC), or high-performance liquid chromatography (HPLC).

• Calculation of logP:

  • The partition coefficient (P) is calculated as the ratio of the concentration in the n-octanol phase to the concentration in the aqueous phase.

  • logP is then calculated as the base-10 logarithm of P.

The workflow for the shake-flask method is illustrated in the diagram below.

Shake-Flask Method Workflow.

HPLC-Based Method

Reverse-phase high-performance liquid chromatography (RP-HPLC) offers a faster, automated, and less material-intensive alternative to the shake-flask method for estimating logP.[7] This method is based on the principle that the retention time of a compound on a nonpolar stationary phase (like C18) is correlated with its lipophilicity.

Experimental Protocol:

• Column and Mobile Phase Selection:

  • A C18 column is commonly used as the stationary phase.[8]

  • The mobile phase typically consists of a mixture of water (or buffer) and an organic modifier (e.g., methanol or acetonitrile).

• Calibration:

  • A series of standard compounds with known logP values are injected into the HPLC system.

  • The retention time (tR) for each standard is measured.

  • A calibration curve is generated by plotting the logarithm of the retention factor (log k') against the known logP values of the standards. The retention factor is calculated as: k' = (tR - t0) / t0 where t0 is the dead time (the time it takes for an unretained compound to pass through the column).

• Sample Analysis:

  • The test compound is injected into the HPLC system under the same conditions as the standards.

  • The retention time of the test compound is measured.

• logP Calculation:

  • The log k' of the test compound is calculated.

  • The logP of the test compound is then determined from the calibration curve using the following linear regression equation:[9] logP = a * log k' + b where 'a' is the slope and 'b' is the y-intercept of the calibration line.

In Silico Prediction of logP

Computational (in silico) methods for predicting logP are invaluable in early-stage drug discovery for screening large virtual libraries of compounds before synthesis. These methods can be broadly categorized into two main approaches: atom/fragment-based methods and whole molecule property-based methods.

Atom and Fragment-Based Methods

These methods calculate logP by summing the contributions of individual atoms or molecular fragments.

• Atomic Contribution Methods (e.g., ALOGP, XLOGP): Each atom in the molecule is assigned a value based on its element type and its local environment. The logP is the sum of these atomic contributions.[10]

• Fragment-Based Methods (e.g., ClogP, ACD/logP): The molecule is dissected into a set of predefined structural fragments. The logP is calculated by summing the known logP values of these fragments, often with correction factors for interactions between fragments.[10]

Whole Molecule Property-Based Methods

These methods use descriptors that characterize the entire molecule to predict logP.

• Quantitative Structure-Property Relationship (QSPR) Models (e.g., MlogP): These models use statistical methods, such as multiple linear regression or machine learning algorithms, to correlate a set of molecular descriptors (e.g., molecular weight, polar surface area, number of rotatable bonds) with experimentally determined logP values.[11]

• Physics-Based Methods: These approaches calculate the free energy of transferring a molecule from the aqueous phase to the octanol phase using principles of quantum mechanics (QM) or molecular mechanics (MM).[10]

The general logic of in silico logP prediction is depicted below.

References

• 1. acdlabs.com [acdlabs.com]
• 2. LogP / LogD shake-flask method [protocols.io]
• 3. Lipinski's rule of five - Wikipedia [en.wikipedia.org]
• 4. dev.drugbank.com [dev.drugbank.com]
• 5. encyclopedia.pub [encyclopedia.pub]
• 6. DSpace [diposit.ub.edu]
• 7. A robust, viable, and resource sparing HPLC-based logP method applied to common drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. nacalai.com [nacalai.com]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 10. Assessing the accuracy of octanol-water partition coefficient predictions in the SAMPL6 Part II log P Challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]

1-Octanol as a Nonpolar Protic Solvent: A Technical Guide for Researchers and Drug Development Professionals

An in-depth technical guide on the core properties and applications of 1-octanol as a nonpolar protic solvent in organic chemistry, with a focus on its relevance to drug development.

Introduction

1-Octanol, also known as n-octanol or caprylic alcohol, is a straight-chain fatty alcohol with the chemical formula CH₃(CH₂)₇OH.[1] It is a colorless, viscous liquid with a characteristic pungent odor.[2][3] While it possesses a polar hydroxyl (-OH) group, the long eight-carbon chain imparts significant nonpolar character to the molecule, rendering it only slightly soluble in water.[2][4] This unique combination of a polar protic head and a nonpolar tail makes 1-octanol a valuable and versatile solvent in organic chemistry, with particular significance in the pharmaceutical industry and drug development.[5] This guide provides a comprehensive overview of the physicochemical properties, applications, and experimental protocols related to 1-octanol, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties of 1-Octanol

A thorough understanding of 1-octanol's physical and chemical properties is crucial for its effective application. The following tables summarize key quantitative data for 1-octanol.

Table 1: General and Physical Properties of 1-Octanol

Property	Value	References
Molecular Formula	C₈H₁₈O	[2][6]
Molecular Weight	130.23 g/mol	[1][2]
Appearance	Colorless liquid	[2][7]
Odor	Characteristic, pungent, aromatic	[2][3]
Melting Point	-16 °C (3 °F; 257 K)	[1]
Boiling Point	195 °C (383 °F; 468 K)	[1]
Density	0.83 g/cm³ (at 20 °C)	[1]
Viscosity	7.36 cP	[1]
Flash Point	81 °C (178 °F) (closed cup)	[3][6]
Refractive Index	1.429	[8]

Table 2: Solubility and Partitioning Properties of 1-Octanol

Property	Value	References
Solubility in Water	0.3 g/L (at 20 °C)	[1]
Miscibility	Miscible with ethanol, ether, and propylene glycol. Immiscible with water.	[8]
Log P (Octanol-Water Partition Coefficient)	3.00 (experimental)	[9]

Table 3: Thermodynamic and Electrical Properties of 1-Octanol

Property	Value	References
Dielectric Constant	10.3 (at 20 °C)	[3][10]
Dipole Moment	1.68 D	[11]

1-Octanol as a Nonpolar Protic Solvent

Solvents in organic chemistry are broadly classified based on their polarity and their ability to donate protons. A protic solvent possesses a hydrogen atom bound to an electronegative atom, such as oxygen or nitrogen, and can thus act as a hydrogen bond donor.[12] 1-octanol, with its hydroxyl group, falls into the category of a protic solvent.

The polarity of a solvent is determined by its dielectric constant (ε). Solvents with a high dielectric constant (>15) are considered polar, while those with a low dielectric constant (<15) are considered nonpolar.[10] With a dielectric constant of 10.3, 1-octanol is classified as a nonpolar solvent.[3][10] Therefore, 1-octanol is aptly described as a nonpolar protic solvent . This unique characteristic allows it to dissolve a wide range of nonpolar and moderately polar organic compounds while still being capable of engaging in hydrogen bonding.

Applications in Organic Chemistry and Drug Development

1-octanol's distinct properties make it a valuable tool in various aspects of organic chemistry and drug discovery.

Solvent in Organic Synthesis

Due to its high boiling point, 1-octanol can be used as a solvent for reactions that require elevated temperatures. Its ability to dissolve a broad spectrum of organic molecules makes it a suitable medium for various organic transformations.[13] It is also used in the industrial production of esters, which are utilized in perfumes and flavorings.[1]

The Octanol-Water Partition Coefficient (Log P)

The most significant application of 1-octanol in the pharmaceutical sciences is in the determination of the octanol-water partition coefficient (Kow or P) , typically expressed as its base-10 logarithm (log P).[1][14] The log P value is a measure of a compound's lipophilicity (fat-solubility) versus its hydrophilicity (water-solubility).[15]

A compound's log P is a critical parameter in drug development as it provides a good approximation of the partitioning between the cytosol and lipid membranes of living systems.[9] It influences a drug's absorption, distribution, metabolism, and excretion (ADME) properties.[5] For instance, a drug's ability to cross the blood-brain barrier is often correlated with its lipophilicity.[5]

The diagram below illustrates the conceptual basis of the octanol-water partitioning and its relevance to drug membrane permeability.

Caption: Conceptual model of drug partitioning between aqueous and 1-octanol phases as an approximation for biological membrane permeability.

Experimental Protocols: Determination of the Octanol-Water Partition Coefficient (Log P)

Several methods exist for determining the log P value of a compound. The shake-flask method is a classic and widely used technique.

Shake-Flask Method for Log P Determination

This method directly measures the concentration of a solute in both 1-octanol and water after they have reached equilibrium.

Materials:

• 1-Octanol (reagent grade)

• Purified water (e.g., deionized or distilled)

• The test substance (drug candidate)

• Separatory funnels or other suitable vessels

• Mechanical shaker or vortex mixer

• Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer, HPLC)

• Buffer solutions (if pH control is necessary)

Detailed Methodology:

• Pre-saturation of Solvents: Before the experiment, saturate the 1-octanol with water and the water with 1-octanol. This is achieved by vigorously mixing equal volumes of the two solvents and allowing them to separate. This step is crucial for accurate results as the mutual solubility of the two phases can affect the partitioning.

• Preparation of the Test Solution: Prepare a solution of the test substance in either water or 1-octanol. The initial concentration should be chosen to be within the linear range of the analytical method used for quantification.

• Partitioning:

  • Add a known volume of the test solution to a separatory funnel.

  • Add an equal volume of the pre-saturated counter-solvent (e.g., if the drug is in water, add pre-saturated 1-octanol).

  • Seal the funnel and shake it vigorously for a set period (e.g., 1 hour) to ensure thorough mixing and facilitate the partitioning of the solute between the two phases.[16]

• Equilibration: Allow the mixture to stand undisturbed until the two phases have completely separated. This can take several hours.[16]

• Phase Separation and Analysis:

  • Carefully separate the aqueous and 1-octanol phases.

  • Determine the concentration of the test substance in each phase using a suitable analytical technique.

• Calculation of Log P: The partition coefficient (P) is calculated as the ratio of the concentration of the substance in the 1-octanol phase ([Substance]octanol) to its concentration in the aqueous phase ([Substance]water).

  P = [Substance]octanol / [Substance]water

  The log P is then calculated as:

  log P = log₁₀(P)

The following diagram outlines the experimental workflow for the shake-flask method.

Caption: Experimental workflow for determining the octanol-water partition coefficient (log P) using the shake-flask method.

Conclusion

1-Octanol's classification as a nonpolar protic solvent, stemming from its unique molecular structure, underpins its wide-ranging utility in organic chemistry and, most notably, in drug development. Its role as the organic phase in the determination of the octanol-water partition coefficient (log P) is indispensable for predicting the ADME properties of drug candidates. A comprehensive understanding of its physicochemical properties and the standardized experimental protocols for its use are essential for researchers and scientists in the pharmaceutical industry. This guide provides a foundational resource for leveraging the properties of 1-octanol to advance research and development in organic and medicinal chemistry.

References

• 1. 1-Octanol - Wikipedia [en.wikipedia.org]
• 2. Atom Scientific Ltd | Product | 1-Octanol (Glass Distilled) [atomscientific.com]
• 3. 1-Octanol | C8H18O | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. m.youtube.com [m.youtube.com]
• 6. ICSC 1030 - 1-OCTANOL [chemicalsafety.ilo.org]
• 7. nbinno.com [nbinno.com]
• 8. 1-Octanol, 99% | Fisher Scientific [fishersci.ca]
• 9. Showing Compound 1-Octanol (FDB012583) - FooDB [foodb.ca]
• 10. chem.ucla.edu [chem.ucla.edu]
• 11. octanol [stenutz.eu]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. nbinno.com [nbinno.com]
• 14. Octanol–Water Partition Coefficient Measurement by a Simple 1H NMR Method - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Octanol-water partition coefficient - Wikipedia [en.wikipedia.org]
• 16. courseware.cutm.ac.in [courseware.cutm.ac.in]

The Multifaceted 1-Octanol: A Technical Guide to Its Natural Origins and Biosynthesis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the natural sources and biosynthetic pathways of 1-octanol, a long-chain fatty alcohol with significant applications in the flavor, fragrance, and biofuel industries, as well as its role in chemical ecology. This document provides a comprehensive overview of its occurrence in the plant and animal kingdoms and delves into the enzymatic processes governing its formation in various organisms. Quantitative data are presented in a clear, tabular format for comparative analysis, and detailed experimental protocols for key analytical methods are provided. Furthermore, biosynthetic pathways and experimental workflows are visualized using diagrams to facilitate a deeper understanding of the underlying processes.

Natural Sources of 1-Octanol

1-Octanol is a naturally occurring volatile organic compound found in a diverse range of organisms, where it contributes to their aroma, flavor, and chemical communication.

Occurrence in the Plant Kingdom

1-Octanol is a common constituent of the essential oils and volatile emissions of many plants, contributing to their characteristic scent. It is found in various parts of the plant, including the flowers, leaves, and fruits. In green tea, for instance, 1-octanol is a key volatile compound.[1][2] It has also been identified in the headspace of iris flowers.[3] The presence of 1-octanol has been reported in citrus oils and is a known volatile component of apples.[4][5][6]

Role in the Animal Kingdom

In the animal kingdom, 1-octanol plays a crucial role as a semiochemical, a chemical substance that carries a message. It has been identified as a component of insect pheromones, which are chemical signals used for communication between members of the same species, often for mating purposes.[7] For example, 1-octanol is a component of the sex pheromone of the tomato bug, Nesidiocoris tenuis.[8] It can also act as a kairomone, a chemical signal that is beneficial to the receiver but not the emitter, such as attracting insects to a food source.

Quantitative Data on 1-Octanol in Natural Sources

The concentration of 1-octanol in natural sources can vary significantly depending on the species, cultivar, environmental conditions, and the analytical method used for quantification. The following table summarizes some of the reported quantitative data for 1-octanol in various natural sources.

Natural Source	Plant Part/Secretion	Concentration/Relative Abundance	Analytical Method	Reference(s)
Green Tea (Turkish)	Leaves	8.55% of total volatiles	HS-SPME-GC-MS	[9]
Green Tea	Leaves	Identified as a key compound	IRAE-HS-SPME/GC-MS	[10]
Iris Flower	Flower	0.0221 (relative abundance)	Dynamic Headspace-GC-TOFMS	[3]
Aquilaria sinensis	Flower	Benzyl alcohol primary, other alcohols present	GC×GC-QTOF-MS and HS-SPME	[11]
Apple Cultivars	Peel	Present in 5 out of 40 cultivars	HS-SPME-GC-MS	[5]

Biosynthesis of 1-Octanol

The biosynthesis of 1-octanol across different biological kingdoms generally involves the reduction of an eight-carbon fatty acid or its activated derivative. The specific enzymes and pathways, however, can differ.

Biosynthesis in Plants

In plants, the biosynthesis of 1-octanol and other primary fatty alcohols is primarily carried out by a class of enzymes known as fatty acyl-CoA reductases (FARs).[12][13][14] These enzymes catalyze the reduction of fatty acyl-CoAs or fatty acyl-ACPs to their corresponding alcohols. The synthesis of the C8 precursor, octanoyl-CoA, originates from the fatty acid synthesis (FAS) pathway in the plastids.

Biosynthesis in Engineered Microorganisms

Metabolic engineering has enabled the production of 1-octanol in microorganisms like Escherichia coli and Saccharomyces cerevisiae, which do not naturally produce this compound in significant amounts. These engineered pathways often divert intermediates from the fatty acid synthesis pathway towards 1-octanol production through the introduction of heterologous enzymes.

A common strategy in engineered E. coli involves a three-step enzymatic pathway starting from octanoyl-CoA or octanoic acid.[15]

Biosynthesis in Insects

In insects, the biosynthesis of fatty acid-derived pheromones, including 1-octanol, also relies on the fatty acid synthesis pathway followed by reductive modifications. Fatty acyl-CoA reductases (FARs) are key enzymes in this process, converting fatty acyl-CoAs to fatty alcohols.[7] The specific FARs often exhibit substrate specificity, leading to the production of specific chain-length alcohols that are components of the insect's pheromone blend.

Experimental Protocols

The analysis of 1-octanol from natural sources typically involves extraction of the volatile compounds followed by chromatographic separation and identification. Headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS) is a widely used, solvent-free technique for analyzing volatile compounds from plant and insect materials.

Protocol 1: Headspace SPME-GC-MS Analysis of 1-Octanol in Plant Material

This protocol provides a general framework for the analysis of 1-octanol in plant tissues such as leaves or flowers.

Materials:

• Fresh plant material (e.g., leaves, flowers)

• 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

• SPME fiber assembly (e.g., 50/30 µm DVB/CAR/PDMS)

• SPME holder (manual or for autosampler)

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Heating block or water bath

• Analytical balance

Procedure:

• Sample Preparation:

  • Weigh a precise amount of fresh plant material (e.g., 1-2 g) and place it into a 20 mL headspace vial.

  • For quantitative analysis, an internal standard can be added at this stage.

  • Immediately seal the vial with the screw cap.

• Headspace Extraction:

  • Place the vial in a heating block or water bath set to a specific temperature (e.g., 60 °C) for a defined equilibration time (e.g., 15 minutes) to allow the volatiles to accumulate in the headspace.

  • Expose the conditioned SPME fiber to the headspace of the vial for a specific extraction time (e.g., 30 minutes) while maintaining the temperature.

• GC-MS Analysis:

  • After extraction, retract the fiber into the needle and immediately insert it into the hot GC inlet (e.g., 250 °C) for thermal desorption of the analytes onto the GC column.

  • The GC oven temperature program should be optimized for the separation of volatile compounds. A typical program might start at 40 °C, hold for 2 minutes, then ramp at 5 °C/min to 250 °C.

  • The mass spectrometer is operated in full scan mode to acquire mass spectra of the eluting compounds.

• Data Analysis:

  • Identify 1-octanol by comparing its mass spectrum and retention time with that of an authentic standard or by matching with a mass spectral library (e.g., NIST).

  • Quantification can be performed by creating a calibration curve using standards of 1-octanol or by the internal standard method.

Protocol 2: Solvent Extraction and GC-MS Analysis of 1-Octanol from Insect Pheromone Glands

This protocol is suitable for the extraction and quantification of 1-octanol from the pheromone glands of insects.

Materials:

• Insect specimens

• Dissecting microscope and tools

• 2 mL glass vials with PTFE-lined caps

• High-purity organic solvent (e.g., hexane or dichloromethane)

• Microsyringe

• Gas chromatograph coupled with a mass spectrometer (GC-MS)

• Internal standard (e.g., a deuterated analog or a compound with a similar volatility but different retention time)

Procedure:

• Gland Dissection and Extraction:

  • Anesthetize the insect (e.g., by chilling).

  • Under a dissecting microscope, carefully excise the pheromone gland.

  • Immediately place the dissected gland into a vial containing a known, small volume of solvent (e.g., 50 µL of hexane) and the internal standard.

  • Gently crush the gland against the vial wall to ensure thorough extraction.

  • Allow the extraction to proceed for at least 30 minutes at room temperature.

• GC-MS Analysis:

  • Inject a 1 µL aliquot of the extract into the GC-MS.

  • Use a GC oven temperature program suitable for the analysis of semi-volatile compounds.

  • Operate the mass spectrometer in full scan mode.

• Data Analysis:

  • Identify 1-octanol based on its retention time and mass spectrum compared to a standard.

  • Quantify the amount of 1-octanol using the internal standard method by comparing the peak area of 1-octanol to the peak area of the internal standard.

This technical guide provides a foundational understanding of the natural occurrence and biosynthesis of 1-octanol. The presented data, pathways, and protocols serve as a valuable resource for researchers and professionals in the fields of natural product chemistry, metabolic engineering, and chemical ecology. Further research will undoubtedly uncover more natural sources and refine the biosynthetic pathways, leading to new opportunities for the sustainable production and application of this versatile fatty alcohol.

References

• 1. protocols.io [protocols.io]
• 2. Insect Enzymes For Biotechnology Industry: From Nature To Industrial Applications | Semantic Scholar [semanticscholar.org]
• 3. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. From Digestion to Detoxification: Exploring Plant Metabolite Impacts on Insect Enzyme Systems for Enhanced Pest Control - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Production of Long Chain Fatty Alcohols Found in Bumblebee Pheromones by Yarrowia lipolytica - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Headspace Sampling of VOCs with SPME [sigmaaldrich.com]
• 9. researchgate.net [researchgate.net]
• 10. Tools in the Investigation of Volatile Semiochemicals on Insects: From Sampling to Statistical Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Quantitative analysis and characterization of floral volatiles, and the role of active compounds on the behavior of Heortia vitessoides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Lipophilicity Determination Using 1-Octanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lipophilicity, the affinity of a molecule for a lipid-like environment, is a critical physicochemical property in drug discovery and development. It significantly influences a compound's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile. The most common method for quantifying lipophilicity is by determining the partition coefficient (logP) or distribution coefficient (logD) in a 1-octanol/water system. 1-Octanol serves as a surrogate for biological membranes, providing a valuable in vitro tool to predict a drug candidate's in vivo behavior.

This document provides detailed application notes and experimental protocols for determining logP and logD using 1-octanol, focusing on the traditional shake-flask method and the more rapid high-performance liquid chromatography (HPLC) method.

Key Concepts: LogP vs. LogD

The partition coefficient (P) is the ratio of the concentration of a neutral compound in the 1-octanol phase to its concentration in the aqueous phase at equilibrium. It is typically expressed in its logarithmic form, logP .

For ionizable compounds, the distribution coefficient (D) is used, which is the ratio of the total concentration of all species of the compound (ionized and non-ionized) in the 1-octanol phase to the total concentration in the aqueous phase at a specific pH. The logarithmic form is logD .[1][2] For non-ionizable compounds, logP is equal to logD at all pH values.[3] Understanding the ionization state of a compound (pKa) is crucial for accurate logD determination.[4]

I. The Shake-Flask Method: The "Gold Standard"

The shake-flask method is the traditional and most widely accepted technique for logP and logD determination due to its direct measurement of partitioning.[5][6] While it can be labor-intensive, its accuracy makes it an indispensable reference method.[7]

Experimental Protocol: Shake-Flask Method

1. Materials and Reagents:

• High-purity 1-octanol (analytical grade)

• High-purity water (distilled or double-distilled)[8]

• Buffer solutions (e.g., phosphate-buffered saline, PBS) for logD determination at a specific pH (e.g., pH 7.4)[1]

• Test compound

• Reference standards with known logP values

• Glassware: Scintillation vials or flasks with screw caps

• Mechanical shaker or rotator

• Centrifuge (optional, to aid phase separation)

• Analytical instrument for concentration determination (e.g., HPLC-UV, LC-MS, or NMR)

2. Procedure:

• Solvent Pre-saturation: Before the experiment, mutually saturate the 1-octanol and aqueous phase (water or buffer). To do this, mix equal volumes of 1-octanol and the aqueous phase in a large vessel and shake vigorously for 24 hours. Allow the phases to separate completely.[3][8] This step is crucial to prevent volume changes during the partitioning experiment.

• Stock Solution Preparation: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO). The final concentration of the test compound in the partition system should be low enough to avoid saturation in either phase.

• Partitioning:

  • Add a known volume of the pre-saturated aqueous phase to a vial.

  • Add a known volume of the pre-saturated 1-octanol phase. The volume ratio of the two phases can be adjusted depending on the expected lipophilicity of the compound.

  • Spike the system with a small volume of the test compound stock solution.

• Equilibration: Tightly cap the vials and shake them for a set period (e.g., 1 to 24 hours) at a constant temperature (e.g., 25°C) to allow the compound to reach equilibrium between the two phases.[1] The optimal shaking time should be determined empirically to ensure equilibrium is reached without emulsion formation.

• Phase Separation: After shaking, allow the vials to stand until the two phases have clearly separated. Centrifugation at a low speed can be used to break up any emulsions that may have formed.[7]

• Sampling: Carefully withdraw an aliquot from both the upper 1-octanol phase and the lower aqueous phase. Take care to avoid cross-contamination of the phases.

• Concentration Analysis: Determine the concentration of the test compound in each phase using a suitable analytical method. HPLC is commonly used for its sensitivity and ability to separate the analyte from impurities.[9]

• Calculation: Calculate the partition coefficient (P or D) using the following formula:

  P or D = [Concentration in 1-octanol] / [Concentration in aqueous phase]

  The logP or logD is the base-10 logarithm of this value.

Data Presentation: Example LogP Values Determined by Shake-Flask Method

Compound	Experimental LogP
Caffeine	-0.07
Paracetamol	0.46
Ibuprofen	3.97
Testosterone	3.32
Pindolol	1.75

Note: These are representative values and may vary slightly depending on experimental conditions.[9]

Workflow for the Shake-Flask Method

References

• 1. enamine.net [enamine.net]
• 2. researchgate.net [researchgate.net]
• 3. LogP / LogD shake-flask method [protocols.io]
• 4. LogD: lipophilicity for ionisable compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Methods for Determination of Lipophilicity | Encyclopedia MDPI [encyclopedia.pub]
• 6. LogD | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 7. A New Straightforward Method for Lipophilicity (logP) Measurement using 19F NMR Spectroscopy [jove.com]
• 8. scribd.com [scribd.com]
• 9. agilent.com [agilent.com]

Application Notes and Protocols for logP Measurement using the Shake-Flask Method with 1-Octanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

The octanol-water partition coefficient (logP) is a critical physicochemical parameter in the fields of pharmaceutical sciences, environmental chemistry, and drug discovery. It quantifies the lipophilicity of a compound, influencing its absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties. A logP value is the base-10 logarithm of the ratio of the concentration of a solute in 1-octanol to its concentration in water at equilibrium. The shake-flask method is the traditional and most widely recognized "gold standard" for the experimental determination of logP.[1] This application note provides a detailed protocol for determining the logP of a compound using the shake-flask method, based on established guidelines such as the OECD Guideline 107.[2][3][4][5]

Principle of the Method

The shake-flask method directly measures the partitioning of a compound between two immiscible liquid phases: 1-octanol and water. After a compound is introduced into a biphasic system of 1-octanol and water, the mixture is agitated to facilitate the distribution of the compound between the two phases until equilibrium is reached. Subsequently, the phases are separated, and the concentration of the compound in each phase is determined analytically. The partition coefficient (P) is then calculated as the ratio of the concentration in the 1-octanol phase to that in the aqueous phase. The logarithm of P is the logP value.

Data Presentation

A summary of experimentally determined logP values for several common pharmaceutical compounds using the shake-flask method is presented in the table below.

Compound	logP Value (Shake-Flask Method)	Reference
Ibuprofen	3.19 - 3.97	[6][7][8][9]
Caffeine	-0.07	[10]
Diazepam	2.82	[11]
Atenolol	0.16	[10]
Metoprolol	1.88	[10]
Haloperidol	4.35	[10]
Ketoconazole	4.25	[10]
Paracetamol	0.46	[10]
Salicylic Acid	2.26	[10]
Warfarin	3.03	[10]

Experimental Protocol

This protocol is designed for the determination of logP values in the range of -2 to 4. For compounds outside this range, modifications to the procedure may be necessary.

Materials and Reagents

• 1-Octanol: Analytical grade, purity > 99%.

• Water: High-purity, deionized or distilled water.

• Test Compound: Purest available form.

• Solvent for Stock Solution (if necessary): e.g., DMSO, analytical grade.

• Glassware: Centrifuge tubes with screw caps, volumetric flasks, pipettes.

• Equipment: Mechanical shaker or vortex mixer, centrifuge, analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer, HPLC).

Preliminary Steps

• Solvent Presaturation: Before the experiment, saturate the 1-octanol with water and the water with 1-octanol. To do this, mix equal volumes of the two solvents in a large container and shake vigorously for at least 24 hours. Allow the phases to separate completely before use. This ensures that the volumes of the two phases do not change during the partitioning experiment.

• Preparation of the Test Compound Stock Solution: Prepare a stock solution of the test compound. A common practice is to prepare a 10 mM stock solution in a suitable solvent like DMSO.[6] The final concentration of the test substance in either phase should not exceed 0.01 mol/L.[2]

Experimental Procedure

• Addition of Solvents and Test Compound:

  • Into a centrifuge tube, add a known volume of the presaturated 1-octanol and a known volume of the presaturated water. The volume ratio of the two phases should be adjusted based on the expected logP value to ensure that the concentration in both phases is accurately measurable.

  • Add a small, accurately known amount of the test compound stock solution to the tube.

• Equilibration:

  • Securely cap the centrifuge tube.

  • Agitate the mixture using a mechanical shaker or vortex mixer. The duration of shaking should be sufficient to reach equilibrium. This can range from a few minutes to several hours. It is recommended to perform a preliminary experiment to determine the time required to reach equilibrium. Shaking for 30 minutes is often sufficient.[12]

• Phase Separation:

  • After shaking, separate the two phases by centrifugation. This is a critical step to ensure a clean separation and avoid cross-contamination of the phases.

  • Centrifugation parameters can vary depending on the stability of the emulsion formed. A common starting point is to centrifuge at a low to moderate speed (e.g., 300-3000 x g) for 10-15 minutes.[13] Higher speeds (e.g., up to 15,000 rpm) for a shorter duration (e.g., 1-2 minutes) can also be effective.[1] The goal is to achieve a clear and distinct separation of the two layers.

• Sampling:

  • Carefully withdraw an aliquot from both the upper 1-octanol phase and the lower aqueous phase using separate, clean pipettes. Take care not to disturb the interface between the two layers.

• Analysis:

  • Determine the concentration of the test compound in each aliquot using a suitable and validated analytical method (e.g., UV-Vis spectrophotometry, HPLC). It is essential to prepare calibration curves for the test compound in both 1-octanol and water to accurately quantify the concentrations.

Data Analysis

• Calculate the Partition Coefficient (P): P = Coctanol / Cwater

  Where:

  • Coctanol is the concentration of the test compound in the 1-octanol phase.

  • Cwater is the concentration of the test compound in the aqueous phase.

• Calculate the logP: logP = log10(P)

Visualizations

Experimental Workflow

Caption: Experimental workflow for logP determination.

Factors Influencing logP Measurement

Caption: Key factors influencing logP measurement accuracy.

References

• 1. researchgate.net [researchgate.net]
• 2. OECD 107, OECD 117 and OECD 123 - Phytosafe [phytosafe.com]
• 3. Partition coefficient: Shake bottle method according to OECD 107 - Analytice [analytice.com]
• 4. oecd.org [oecd.org]
• 5. oecd.org [oecd.org]
• 6. tandfonline.com [tandfonline.com]
• 7. google.com [google.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

1-Octanol as a Solvent for Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 1-octanol's utility as a versatile and green solvent for a variety of organic synthesis reactions. This document offers detailed experimental protocols, data presentation in structured tables, and visualizations of key workflows and reaction mechanisms to guide researchers in employing 1-octanol in their synthetic endeavors.

Introduction to 1-Octanol as a "Green" Solvent

1-Octanol is an eight-carbon straight-chain fatty alcohol that is gaining traction as a sustainable alternative to conventional volatile organic solvents.[1][2] Its favorable physical and chemical properties, including a high boiling point, low volatility, and biodegradability, position it as a "green solvent" in line with the principles of green chemistry.[1][3] It can be derived from renewable resources, further enhancing its appeal for sustainable chemical processes.[1]

Key Advantages of 1-Octanol:

• High Boiling Point and Low Volatility: Its high boiling point (195 °C) allows for reactions to be conducted at elevated temperatures without significant solvent loss, reducing exposure to harmful vapors and minimizing air pollution.[4][5]

• Biodegradability: As a fatty alcohol, 1-octanol is readily biodegradable, reducing its environmental persistence compared to many traditional solvents.[1]

• Renewable Feedstock: 1-Octanol can be produced from renewable biomass sources.[1]

• Unique Solubility Properties: Its amphiphilic nature, with a polar hydroxyl group and a nonpolar alkyl chain, allows it to dissolve a range of organic compounds while having limited solubility in water.[6][7] This property is particularly useful in biphasic reactions and for simplifying product isolation.

Physical and Chemical Properties of 1-Octanol

A summary of the key physical and chemical properties of 1-octanol is presented in the table below.

Property	Value	References
Molecular Formula	C₈H₁₈O	[7]
Molecular Weight	130.23 g/mol	[4][7]
Appearance	Colorless liquid	[7]
Boiling Point	195 °C	[4][5]
Melting Point	-16 °C	[5]
Density	0.827 g/mL at 20 °C	[4]
Flash Point	81 °C	[8]
Solubility in Water	0.3 g/L at 20 °C	[5]
Solubility in Organic Solvents	Miscible with ethanol, ether, chloroform	[7][9]

Applications in Organic Synthesis

1-Octanol serves as a versatile solvent in a range of organic reactions, including esterifications, palladium-catalyzed cross-couplings, phase-transfer catalysis, and biocatalytic transformations.

Fischer-Speier Esterification

Fischer-Speier esterification is a classic acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester and water. 1-Octanol can serve as both a reactant and the solvent in the synthesis of octyl esters, or as a high-boiling solvent to drive the reaction to completion by facilitating the removal of water via azeotropic distillation.

Protocol: Synthesis of Octyl Acetate

This protocol describes the synthesis of octyl acetate from acetic acid and 1-octanol, where 1-octanol also functions as the reaction solvent.

Materials:

• Acetic acid

• 1-Octanol

• Sulfuric acid (concentrated) or other suitable acid catalyst

• 5% Sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Standard glassware for reflux with a Dean-Stark trap

Experimental Workflow:

References

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Green Chemistry Metrics with Special Reference to Green Analytical Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex [mdpi.com]
• 7. Green chemistry metrics - Wikipedia [en.wikipedia.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. mdpi.com [mdpi.com]

Application of 1-Octanol in Drug Delivery Systems: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Octanol, a fatty alcohol with the formula CH₃(CH₂)₇OH, has garnered significant interest in the field of pharmaceutical sciences for its versatile applications in various drug delivery systems. Its amphiphilic nature, characterized by an eight-carbon lipophilic tail and a hydrophilic hydroxyl group, allows it to function effectively as a penetration enhancer, co-surfactant, and solvent. These properties are leveraged to improve the delivery of therapeutic agents through challenging biological barriers, such as the skin, and to formulate stable nano- and micro-sized drug carriers.

This document provides detailed application notes and experimental protocols for the utilization of 1-octanol in drug delivery systems, with a focus on transdermal delivery, nanoemulsions, and vesicular systems.

1-Octanol as a Chemical Penetration Enhancer in Transdermal Drug Delivery

1-Octanol is widely employed as a chemical penetration enhancer to temporarily and reversibly modulate the barrier properties of the stratum corneum, the outermost layer of the skin, thereby facilitating the percutaneous absorption of drugs.

Mechanism of Action

The primary mechanism by which 1-octanol enhances skin permeation involves its interaction with the lipids of the stratum corneum.[1] By partitioning into the lipid bilayers, 1-octanol disrupts their highly ordered structure, increasing their fluidity. This disruption creates transient pores and disorders the lipid domains, which reduces the diffusional resistance of the stratum corneum and allows drug molecules to penetrate more easily.[1] Additionally, 1-octanol can extract lipids from the stratum corneum, further compromising its barrier function.

A proposed mechanism for this action is the "pull effect," where the penetration of 1-octanol into the stratum corneum creates a more favorable environment for the drug to partition into and diffuse through the skin.

Diagram of Proposed Mechanism of 1-Octanol as a Penetration Enhancer

Caption: Proposed mechanism of 1-octanol as a skin penetration enhancer.

Quantitative Data on Skin Permeation Enhancement

The effectiveness of 1-octanol as a penetration enhancer is often quantified by the Enhancement Ratio (ER) or Flux Enhancement Ratio, which is the ratio of the drug's flux across the skin in the presence of the enhancer to the flux in its absence.

Drug	Model	1-Octanol Concentration	Enhancement Ratio (ER)	Reference
Corticosterone	Human Epidermal Membrane	Saturated in ethanol	1.0 - 1.5	[2]
Melatonin	Hairless Rat Skin	5% w/v	Reasonably good permeation	[3]
Tizanidine	Mouse Epidermis	Not specified	2.20	[4]

Note: The enhancement effect is dependent on the specific drug, formulation, and experimental conditions.

Experimental Protocol: In Vitro Skin Permeation Study using Franz Diffusion Cells

This protocol outlines the procedure for evaluating the effect of 1-octanol on the transdermal permeation of a model drug.

Materials:

• Franz diffusion cells

• Full-thickness or dermatomed skin (e.g., human cadaver, porcine, or rodent)

• Receptor solution (e.g., phosphate-buffered saline, pH 7.4)

• Drug formulation with and without 1-octanol

• Magnetic stirrer

• Water bath or heating block

• Syringes and needles for sampling

• HPLC or other suitable analytical method for drug quantification

Procedure:

• Skin Preparation: Thaw frozen skin at room temperature. Cut the skin into appropriate sizes to fit the Franz diffusion cells. If using full-thickness skin, the subcutaneous fat should be carefully removed.

• Cell Assembly: Mount the skin membrane between the donor and receptor compartments of the Franz diffusion cell, with the stratum corneum side facing the donor compartment. Ensure there are no air bubbles between the skin and the receptor solution.

• Equilibration: Fill the receptor compartment with pre-warmed (32°C or 37°C) receptor solution and allow the skin to equilibrate for at least 30 minutes. The temperature should be maintained to simulate physiological conditions.[5]

• Formulation Application: Apply a known quantity of the drug formulation (with or without 1-octanol) to the surface of the skin in the donor compartment.

• Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot of the receptor solution from the sampling port and immediately replace it with an equal volume of fresh, pre-warmed receptor solution to maintain sink conditions.

• Sample Analysis: Analyze the drug concentration in the collected samples using a validated analytical method (e.g., HPLC).

• Data Analysis: Plot the cumulative amount of drug permeated per unit area (μg/cm²) against time (h). The steady-state flux (Jss) is determined from the slope of the linear portion of the curve. The enhancement ratio (ER) is calculated as: ER = Jss (with 1-octanol) / Jss (without 1-octanol)

Experimental Workflow for In Vitro Skin Permeation Study

Caption: Workflow for an in vitro skin permeation study.

1-Octanol in Nanoemulsion-Based Drug Delivery Systems

Nanoemulsions are thermodynamically stable, transparent or translucent dispersions of oil and water stabilized by an interfacial film of surfactant and co-surfactant, with droplet sizes typically in the range of 20-200 nm.[6][7] 1-Octanol is frequently used as a co-surfactant or co-solvent in the formulation of nanoemulsions.

Role of 1-Octanol in Nanoemulsions

• Co-surfactant/Co-solvent: 1-Octanol, in combination with a primary surfactant, helps to reduce the interfacial tension between the oil and water phases, facilitating the formation of nano-sized droplets.[6] It increases the fluidity of the interface and the mobility of the hydrocarbon tails of the surfactant, allowing for greater penetration of the oil phase.[6]

• Solubilizing Agent: Due to its amphiphilic nature, 1-octanol can enhance the solubility of lipophilic drugs within the oil phase of the nanoemulsion.

Quantitative Data on 1-Octanol Containing Nanoemulsions

The physical characteristics of nanoemulsions, such as particle size and Polydispersity Index (PDI), are critical for their stability and in vivo performance.

Oil Phase	Surfactant	Co-surfactant (1-Octanol) Ratio	Particle Size (nm)	PDI	Reference
Capryol 90	Tween 20	S/Co-s ratio dependent	Decreased with optimal ratio	-	[6]
Various	Various	S/Co-s ratio dependent	20.71 - 585.0	0.046 - >1	[8]
Paclitaxel-loaded	Various	-	~160	Narrow	[9]

Note: Particle size and PDI are highly dependent on the specific components and their ratios, as well as the preparation method. A lower PDI value (<0.3) indicates a more monodisperse and stable nanoemulsion.

Experimental Protocol: Preparation of an Oil-in-Water (O/W) Nanoemulsion using the Spontaneous Emulsification Method

This protocol describes a low-energy method for preparing nanoemulsions.

Materials:

• Oil phase (e.g., Capryol 90, Isopropyl myristate)

• Surfactant (e.g., Tween 80, Cremophor EL)

• 1-Octanol (as co-surfactant)

• Aqueous phase (distilled water or buffer)

• Lipophilic drug

• Magnetic stirrer

• Vortex mixer

Procedure:

• Screening of Components: Determine the solubility of the drug in various oils, surfactants, and 1-octanol to select the most suitable components.

• Preparation of the Organic Phase: Dissolve the lipophilic drug in the selected oil. Add the surfactant and 1-octanol (co-surfactant) to the oil-drug mixture. Mix thoroughly using a vortex mixer until a clear solution is obtained. This mixture is often referred to as the "Smix" (surfactant/co-surfactant mixture).

• Construction of Pseudo-ternary Phase Diagram (Optional but Recommended): To identify the nanoemulsion region, titrate the Smix with the aqueous phase. The points at which a clear and stable nanoemulsion forms are plotted on a ternary phase diagram. This helps in optimizing the component ratios.

• Nanoemulsion Formation: Slowly add the aqueous phase to the organic phase (or vice versa, depending on the desired nanoemulsion type) under constant, gentle magnetic stirring. The nanoemulsion will form spontaneously.

• Characterization:

  • Particle Size and Polydispersity Index (PDI): Determine using Dynamic Light Scattering (DLS).

  • Zeta Potential: Measure to assess the surface charge and stability of the nanoemulsion.

  • Encapsulation Efficiency (EE): Separate the free drug from the nanoemulsion (e.g., by ultracentrifugation) and quantify the drug in the nanoemulsion phase. The EE is calculated as: EE (%) = (Total drug - Free drug) / Total drug × 100

  • Morphology: Visualize the nanoemulsion droplets using Transmission Electron Microscopy (TEM).

Experimental Workflow for Nanoemulsion Preparation and Characterization

Caption: Workflow for nanoemulsion preparation and characterization.

1-Octanol in Vesicular Drug Delivery Systems

Vesicular systems, such as liposomes and niosomes, are spherical structures composed of one or more lipid bilayers enclosing an aqueous core. They can encapsulate both hydrophilic and lipophilic drugs. While less common than in nanoemulsions, 1-octanol can be incorporated into these systems.

Potential Roles of 1-Octanol in Vesicular Systems

• Membrane Fluidizer: Similar to its effect on the stratum corneum, 1-octanol can be incorporated into the lipid bilayer of vesicles, increasing its fluidity. This may influence drug release characteristics.

• Solvent for Lipids: During the preparation of vesicles, 1-octanol can act as a solvent for the lipids and the drug, facilitating their incorporation into the vesicular structure. A novel microfluidics-based method called octanol-assisted liposome assembly (OLA) utilizes 1-octanol as the lipid-carrying phase to form monodisperse, unilamellar liposomes.[1][10]

Experimental Protocol: Preparation of Niosomes using the Thin Film Hydration Method (Adapted for 1-Octanol)

This protocol is a modification of the standard thin film hydration method for niosome preparation, incorporating 1-octanol.

Materials:

• Non-ionic surfactant (e.g., Span 60, Tween 60)

• Cholesterol

• 1-Octanol

• Drug (hydrophilic or lipophilic)

• Organic solvent (e.g., chloroform, methanol, or a mixture)

• Aqueous phase (e.g., phosphate buffer pH 7.4)

• Rotary evaporator

• Sonicator (probe or bath)

• Round-bottom flask

Procedure:

• Preparation of the Lipid Phase: Dissolve the non-ionic surfactant, cholesterol, and the lipophilic drug (if applicable) in the organic solvent in a round-bottom flask. Add a specific amount of 1-octanol to this mixture.

• Thin Film Formation: Evaporate the organic solvent using a rotary evaporator under reduced pressure at a temperature above the gel-liquid transition temperature (Tc) of the surfactant. This will form a thin, dry film on the inner wall of the flask.

• Hydration: Hydrate the thin film by adding the pre-warmed aqueous phase (containing the hydrophilic drug, if applicable) to the flask. Agitate the flask gently by hand or using the rotary evaporator (without vacuum) at a temperature above the Tc for a sufficient time to form a milky suspension of multilamellar vesicles (MLVs).

• Size Reduction (Optional): To obtain smaller and more uniform vesicles (unilamellar vesicles or SUVs), the niosomal suspension can be sonicated using a probe or bath sonicator, or subjected to extrusion through polycarbonate membranes of a defined pore size.

• Characterization: The prepared niosomes should be characterized for their particle size, PDI, zeta potential, encapsulation efficiency, and morphology as described for nanoemulsions.

Conclusion

1-Octanol is a valuable excipient in the formulation of various drug delivery systems. Its ability to act as a potent penetration enhancer, an effective co-surfactant/co-solvent, and a component in vesicular systems makes it a versatile tool for overcoming drug delivery challenges. The protocols and data presented in this document provide a foundation for researchers and scientists to explore and optimize the use of 1-octanol in their specific drug delivery applications. It is crucial to note that formulation development requires careful optimization of the concentration of 1-octanol and other excipients to achieve the desired therapeutic effect while ensuring safety and stability.

References

• 1. Chemical Enhancer: A Simplistic Way to Modulate Barrier Function of the Stratum Corneum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Effects of Solvent Deposited Enhancers on Transdermal Permeation and their Relationship with Emax - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Skin Permeation Enhancement in Aqueous Solution: Correlation With Equilibrium Enhancer Concentration and Octanol/Water Partition Coefficient - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effect of continuous phase drug concentration, evaporation and partitioning on transdermal drug permeation kinetics with lipophilic vehicles [edoc.unibas.ch]
• 6. Nanoemulsion Components Screening and Selection: a Technical Note - PMC [pmc.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. Investigation of Factors Influencing Formation of Nanoemulsion by Spontaneous Emulsification: Impact on Droplet Size, Polydispersity Index, and Stability [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of 1-Octanol in Protein Crystallization Screening

Audience: Researchers, scientists, and drug development professionals.

Introduction

Protein crystallization is a pivotal yet often challenging step in determining the three-dimensional structure of macromolecules through X-ray crystallography. The process of obtaining high-quality, well-diffracting crystals frequently requires extensive screening of various chemical conditions, including the use of additives.[1] Additives are small molecules that can favorably influence crystal nucleation and growth, leading to improved crystal size, morphology, and diffraction quality.

1-Octanol, a simple long-chain alcohol, is an amphiphilic molecule possessing a hydrophilic hydroxyl head and a hydrophobic octyl tail. This characteristic allows it to interact with protein molecules in unique ways, potentially overcoming common crystallization hurdles such as aggregation and the formation of poor-quality crystals. These application notes provide a comprehensive guide to the rational use of 1-Octanol as an additive in protein crystallization screening.

Mechanism of Action

While the precise mechanism of any additive is protein-dependent, 1-Octanol is thought to influence protein crystallization through several key interactions:

• Modulation of Protein Hydration: Like other alcohols, 1-Octanol can affect the hydration shell of a protein. It can induce a degree of dehydration and disorder among weakly bound water molecules, which can be a crucial step in promoting the protein-protein interactions necessary for crystallization.[2]

• Surface Interaction and Aggregation Prevention: Due to its amphiphilic nature, 1-Octanol can bind to hydrophobic patches on a protein's surface. By masking these aggregation-prone regions, it can prevent the formation of non-specific, disordered precipitates and instead favor the formation of ordered, specific crystal contacts.[1]

• Reduction of the Dielectric Constant: Organic solvents like 1-Octanol can lower the dielectric constant of the crystallization medium.[3] This alteration can enhance electrostatic interactions between protein molecules, which may be favorable for lattice formation.

• Altering Solvent Properties: Additives can change the physical properties of the crystallization solution, such as surface tension, which can influence the kinetics of nucleation and crystal growth.[1]

Below is a diagram illustrating the proposed mechanism of 1-Octanol in promoting crystallization.

Caption: Proposed mechanism of 1-Octanol action.

Applications

The use of 1-Octanol is most effective as a tool for optimizing initial crystallization "hits."[1] After a primary screen identifies conditions that produce microcrystals, spherulites, or crystalline precipitates, 1-Octanol can be introduced as an additive to improve the quality of these initial crystals. It can be beneficial for both soluble and membrane proteins. For soluble proteins, it may help by masking hydrophobic surface patches that can lead to undesirable aggregation.[1]

The following logical workflow outlines the decision-making process for incorporating 1-Octanol into a crystallization strategy.

Caption: Logical workflow for using 1-Octanol as an additive.

Data Presentation

Systematic recording of observations is crucial for evaluating the effect of an additive. The following table provides a hypothetical example of how to present results from an additive screening experiment with 1-Octanol.

Table 1: Hypothetical Results of 1-Octanol Additive Screening for Protein X

Condition Number	Base Condition (Precipitant, pH)	Additive	Crystal Morphology	Average Crystal Size (µm)	Diffraction Resolution (Å)
1 (Control)	20% PEG 3350, 0.2 M KBr, pH 7.5	None	Spherulites, small needles	< 10	N/A
2	20% PEG 3350, 0.2 M KBr, pH 7.5	5 mM 1-Octanol	Small rod-like clusters	20 x 5 x 5	4.5
3	20% PEG 3350, 0.2 M KBr, pH 7.5	10 mM 1-Octanol	Single, rod-shaped crystals	100 x 20 x 20	2.8
4	20% PEG 3350, 0.2 M KBr, pH 7.5	20 mM 1-Octanol	Oily precipitate, few small crystals	< 15	N/A

This table presents hypothetical data to illustrate the potential effects of 1-Octanol and a structured way to report findings.

Experimental Protocols

The following protocols describe how to use 1-Octanol in a typical vapor diffusion crystallization experiment (either sitting or hanging drop).[1][3][4]

Materials:

• Purified protein solution (e.g., 5-15 mg/mL)

• Initial "hit" crystallization reservoir solution

• 1-Octanol

• Crystallization plates (e.g., 24- or 96-well)

• Pipettes and tips

• Plate seals

Protocol 1: Initial Additive Screening with 1-Octanol

This protocol is designed to quickly assess if 1-Octanol has a positive effect on a known crystallization "hit."

• Prepare 1-Octanol Stock Solution: Prepare a 0.1 M stock solution of 1-Octanol in an appropriate solvent (e.g., ethanol or isopropanol). Note the final concentration of the stock solvent, as it may also influence crystallization.

• Prepare the Reservoir: Pipette the "hit" crystallization solution into the reservoir of the crystallization plate (e.g., 500 µL for a 24-well plate or 80 µL for a 96-well plate).

• Prepare the Crystallization Drop:

  • Pipette 1 µL of the purified protein solution onto the sitting drop post or cover slip.

  • Pipette 0.8 µL of the reservoir solution into the protein drop.

  • Pipette 0.2 µL of the 0.1 M 1-Octanol stock solution into the same drop. This results in a final 1-Octanol concentration of approximately 10 mM in the 2 µL drop.

• Mix Gently: Gently pipette the drop up and down to mix the components, being careful to avoid introducing air bubbles.

• Set Up Controls: Prepare control drops that contain 0.2 µL of the stock solvent (e.g., ethanol) instead of the 1-Octanol solution to accurately assess its specific effect.

• Seal and Incubate: Carefully seal the plate and incubate at a constant temperature (e.g., 20°C). Monitor the drops for crystal growth over several days to weeks.

Protocol 2: Optimization of 1-Octanol Concentration

Once a positive effect is observed, the concentration of 1-Octanol should be optimized to find the ideal condition for producing high-quality crystals.

• Prepare a Dilution Series: From the 0.1 M 1-Octanol stock, prepare a dilution series to achieve final drop concentrations spanning a relevant range (e.g., 1 mM, 2.5 mM, 5 mM, 10 mM, 15 mM).

• Set Up Multiple Drops: For the selected "hit" condition, set up a series of crystallization drops. Each drop should contain a different concentration of 1-Octanol, following the procedure in Protocol 1.

• Analyze and Compare: Monitor the experiments and systematically compare the crystal quality (size, morphology, number of crystals, and diffraction) across the different concentrations to determine the optimal range for 1-Octanol.

The general experimental workflow for additive screening is visualized below.

Caption: Experimental workflow for 1-Octanol additive screening.

Conclusion

1-Octanol is a valuable and accessible additive for the optimization phase of protein crystallization. Its amphiphilic properties allow it to favorably modulate protein hydration and surface interactions, often leading to significant improvements in crystal quality. By systematically screening and optimizing the concentration of 1-Octanol, researchers can increase the likelihood of obtaining crystals suitable for high-resolution structure determination, thereby accelerating progress in structural biology and drug discovery.

References

• 1. benchchem.com [benchchem.com]
• 2. Effect of alcohols on protein hydration: crystallographic analysis of hen egg-white lysozyme in the presence of alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Introduction to protein crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. opentrons.com [opentrons.com]

Application Notes and Protocols for 1-Octanol as an Extraction Solvent for Natural Products

Audience: Researchers, scientists, and drug development professionals.

Introduction:

1-Octanol is a versatile solvent with properties that make it suitable for the extraction and purification of a variety of natural products. As a non-polar solvent, it is effective in dissolving lipophilic compounds. Its low volatility and immiscibility with water make it particularly useful in liquid-liquid extraction and counter-current chromatography applications. This document provides detailed application notes and protocols for the use of 1-octanol in the extraction of several classes of natural products, including alkaloids, flavonoids, and terpenes.

Physicochemical Properties of 1-Octanol

Understanding the physical and chemical properties of 1-octanol is crucial for its effective application as an extraction solvent.

Property	Value	Reference
Molecular Formula	C₈H₁₈O	[1][2]
Molar Mass	130.23 g/mol	[1][2]
Appearance	Colorless liquid	[1][3]
Odor	Penetrating, aromatic	[2][3]
Density	0.827 g/mL at 25°C	[1][2]
Boiling Point	196°C	[1][2]
Melting Point	-15°C	[1][2]
Flash Point	81°C (178°F)	[1][4]
Water Solubility	Insoluble	[1][4]
Solubility in other solvents	Soluble in ethanol, ether, chloroform	[1]
Log P (Octanol/Water Partition Coefficient)	3.0	[5]

Application in Alkaloid Extraction

1-Octanol has demonstrated high selectivity in the extraction of certain alkaloids, particularly isoquinoline alkaloids. Its use in liquid-liquid extraction can facilitate the separation of structurally similar compounds.

Quantitative Data: Selective Extraction of Isoquinoline Alkaloids

A study on the extraction of six isoquinoline alkaloids from an aqueous solution (pH 4.5) using 1-octanol showed the following extraction yields:

Alkaloid	Extraction Yield (%) with 1-Octanol
Sanguinarine	99
Chelerythrine	94
Berberine	18
Coptisine	16
Allocryptopine	7.5
Protopine	7

These results highlight the selectivity of 1-octanol, with significantly higher yields for sanguinarine and chelerythrine compared to the other tested alkaloids.

Experimental Protocol: Liquid-Liquid Extraction of Isoquinoline Alkaloids

This protocol is based on the methodology for the selective extraction of isoquinoline alkaloids.

Materials:

• Plant extract containing isoquinoline alkaloids

• 1-Octanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Separatory funnel

• pH meter

• Rotary evaporator

• High-Performance Liquid Chromatography (HPLC) system for analysis

Procedure:

• Sample Preparation:

  • Dissolve the crude plant extract in distilled water.

  • Adjust the pH of the aqueous solution to 4.5 using dilute HCl.

• Liquid-Liquid Extraction:

  • Transfer the aqueous solution to a separatory funnel.

  • Add an equal volume of 1-octanol.

  • Shake the funnel vigorously for 5-10 minutes to ensure thorough mixing and partitioning of the alkaloids.

  • Allow the layers to separate completely. The upper layer will be the 1-octanol phase containing the extracted alkaloids, and the lower layer will be the aqueous phase.

  • Carefully drain the lower aqueous layer.

  • Repeat the extraction of the aqueous layer with a fresh portion of 1-octanol to maximize recovery.

• Solvent Removal and Alkaloid Recovery:

  • Combine the 1-octanol extracts.

  • To recover the alkaloids from the 1-octanol, perform a back-extraction into an acidic aqueous solution. Add a 1% HCl solution to the separatory funnel containing the 1-octanol extract and shake.

  • Separate the acidic aqueous layer containing the alkaloid salts.

  • Adjust the pH of the acidic solution to basic (pH 9-10) with NaOH to precipitate the free alkaloids.

  • The alkaloids can then be recovered by filtration or a final extraction with a volatile organic solvent like chloroform, followed by evaporation.

• Analysis:

  • Analyze the final extracted alkaloid fraction using HPLC to determine the yield and purity of the individual alkaloids.

Experimental Workflow: Alkaloid Extraction

A simplified workflow for the extraction of alkaloids using 1-octanol.

Application in Flavonoid Analysis

While direct extraction protocols for flavonoids using 1-octanol are not extensively documented, its use in determining the octanol-water partition coefficient (log P) is a critical application. The log P value is essential for predicting the behavior of flavonoids in extraction and purification processes.

Quantitative Data: Octanol-Water Partition Coefficients (Log P) of Flavonoids

The following table presents the experimentally determined log P values for several flavonoids at pH 7.4.

Flavonoid	Log P (at pH 7.4)
Quercetin	1.82 ± 0.32
Kaempferol	3.11 ± 0.54
Myricetin	1.63 ± 0.21
Apigenin	2.86 ± 0.11
Luteolin	2.40 ± 0.12
Naringenin	3.23 ± 0.04
Genistein	3.02 ± 0.08
Daidzein	2.50 ± 0.05

A higher log P value indicates greater lipophilicity and a higher affinity for the 1-octanol phase in a liquid-liquid extraction system.

Experimental Protocol: Determination of Octanol-Water Partition Coefficient (Log P)

This protocol outlines the shake-flask method for determining the log P of flavonoids.

Materials:

• Pure flavonoid standard

• 1-Octanol (pre-saturated with buffer)

• Tris-HCl buffer (pH 7.4, pre-saturated with 1-octanol)

• Methanol

• Eppendorf vials (2 mL)

• Vortex mixer

• Centrifuge

• HPLC system

Procedure:

• Preparation of Saturated Phases:

  • Mix equal volumes of 1-octanol and Tris-HCl buffer in a large container.

  • Shake vigorously for 24 hours to ensure mutual saturation.

  • Allow the phases to separate completely before use.

• Sample Preparation:

  • Prepare a stock solution of the flavonoid in methanol.

  • Aliquot a known volume of the stock solution into an Eppendorf vial and evaporate the methanol under a stream of nitrogen.

• Partitioning:

  • Add equal volumes (e.g., 500 µL) of the pre-saturated 1-octanol and pre-saturated Tris-HCl buffer to the vial containing the flavonoid residue.

  • Vortex the vial vigorously for 30 minutes to allow the flavonoid to partition between the two phases.

  • Centrifuge the vial at high speed (e.g., 10,000 x g) for 10 minutes to ensure complete phase separation.

• Sample Analysis:

  • Carefully withdraw an aliquot from both the upper 1-octanol phase and the lower aqueous buffer phase.

  • Analyze the concentration of the flavonoid in each phase using a calibrated HPLC method.

• Calculation of Log P:

  • Calculate the partition coefficient (P) as the ratio of the concentration of the flavonoid in the 1-octanol phase to its concentration in the aqueous buffer phase.

  • The log P is the base-10 logarithm of the partition coefficient: Log P = log10([Flavonoid]octanol / [Flavonoid]aqueous).

Logical Relationship: Factors Influencing Flavonoid Extraction

Relationship between flavonoid properties and extraction efficiency.

Signaling Pathways Modulated by Extracted Natural Products

Many natural products that can be selectively extracted using 1-octanol, such as certain alkaloids and flavonoids, exhibit significant biological activities by modulating key cellular signaling pathways.

Quercetin and its Impact on Cellular Signaling

Quercetin, a flavonoid with a moderate log P value, is known to influence several signaling pathways involved in cancer and inflammation.[1][2][5]

Modulation of key signaling pathways by Quercetin.

Sanguinarine and Chelerythrine: Modulation of NF-κB Signaling

Sanguinarine and chelerythrine, isoquinoline alkaloids efficiently extracted by 1-octanol, are known to be potent inhibitors of the NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) signaling pathway.[4][6][7] This pathway is a critical regulator of inflammatory responses and cell survival.

Inhibition of the NF-κB signaling pathway by Sanguinarine and Chelerythrine.

1-Octanol serves as a valuable solvent for the selective extraction and analysis of a range of natural products. Its application in liquid-liquid extraction of alkaloids and in the determination of partition coefficients for flavonoids demonstrates its utility in natural product research. The protocols and data presented here provide a foundation for researchers and drug development professionals to utilize 1-octanol in their workflows for isolating and characterizing bioactive compounds from natural sources. Further research into its application for other classes of natural products, such as terpenes and saponins, is warranted.

References

• 1. researchgate.net [researchgate.net]
• 2. Quercetin modulates signaling pathways and induces apoptosis in cervical cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Role of Quercetin, a Flavonoid in the Management of Pathogenesis Through Regulation of Oxidative Stress, Inflammation, and Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Modulation of Nrf2 and NF-κB Signaling Pathways by Naturally Occurring Compounds in Relation to Cancer Prevention and Therapy. Are Combinations Better Than Single Compounds? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. An Update of the Sanguinarine and Benzophenanthridine Alkaloids’ Biosynthesis and Their Applications [mdpi.com]

Application Notes and Protocols for HPLC Mobile Phase Preparation with 1-Octanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

In High-Performance Liquid Chromatography (HPLC), particularly in reversed-phase (RP) mode, the mobile phase composition is a critical parameter for achieving desired separation and retention. While standard mobile phases consist of water or buffer mixed with organic modifiers like methanol or acetonitrile, the addition of a long-chain alcohol such as 1-Octanol can offer unique advantages. The primary application of 1-Octanol as a mobile phase additive is in the determination of a compound's lipophilicity, a key physicochemical property in drug discovery and development that influences absorption, distribution, metabolism, and excretion (ADME).

This document provides detailed protocols and application notes on the use of 1-Octanol in HPLC mobile phases, focusing on its role in creating a chromatographic environment that accurately mimics the n-octanol/water partitioning system used in the traditional "shake-flask" method for logP determination. By saturating or modifying the mobile phase with 1-Octanol, the stationary phase (typically C18) becomes coated with octanol, leading to a separation mechanism that more closely resembles this partitioning behavior. This results in a highly correlated, linear relationship between the logarithm of the retention factor (log k'w) and the logarithm of the octanol-water partition coefficient (logP).

Physicochemical Properties of Solvents

A foundational understanding of solvent properties is essential for mobile phase preparation and method development. The table below summarizes key properties of 1-Octanol compared to common HPLC organic modifiers.

Property	1-Octanol	Methanol	Acetonitrile
Formula	C₈H₁₈O	CH₄O	C₂H₃N
Molecular Weight	130.23 g/mol	32.04 g/mol	41.05 g/mol
Boiling Point	196 °C	65 °C	82 °C
Density (at 25°C)	0.827 g/mL	0.792 g/mL	0.786 g/mL
UV Cutoff	~215 nm	~205 nm	~190 nm
Solubility in Water	Sparingly Soluble (~0.5 g/L)	Miscible	Miscible

Application: Lipophilicity (logP) Determination

The addition of 1-Octanol to the mobile phase is a key factor in developing RP-HPLC methods that provide a reliable lipophilicity index (log k'w) highly correlated with logP values. This technique is particularly valuable as a high-throughput alternative to the labor-intensive shake-flask method.

Principle of Lipophilicity Determination

The diagram below illustrates the conceptual relationship in using an octanol-modified mobile phase to determine logP. The 1-Octanol in the mobile phase dynamically modifies the C18 stationary phase, creating an "octanol-like" surface. An analyte injected into the system partitions between this modified stationary phase and the aqueous mobile phase, mimicking the partitioning in an octanol-water system. This results in a strong correlation between the measured retention factor and the compound's known logP.

Caption: Relationship between HPLC retention and logP using an octanol-modified phase.

Experimental Protocol: logP Determination

This protocol is adapted from methodologies described for determining lipophilicity using octanol-modified mobile phases.

Objective: To determine the logP of a set of compounds by correlating their retention factors (log k'w) obtained using an octanol-modified mobile phase.

A. Materials and Equipment:

• HPLC system with a gradient pump, autosampler, column thermostat, and UV detector.

• Reversed-phase C18 column (e.g., Phenomenex Gemini C18).

• HPLC-grade 1-Octanol, Methanol, and water.

• Buffer salts (e.g., for MOPS or phosphate buffer).

• Standard compounds with known logP values for calibration.

• Test compounds.

• Volumetric flasks and pipettes.

• Filtration apparatus (0.45 µm or 0.22 µm filters).

• Sonicator for degassing.

B. Mobile Phase Preparation (Octanol-Modified):

• Prepare Aqueous Phase: Prepare the desired buffer (e.g., 20 mM MOPS at pH 7.4). Use water that has been pre-saturated with 1-Octanol. To prepare octanol-saturated water, add an excess of 1-Octanol (e.g., 5 mL/L) to HPLC-grade water, shake vigorously, and let it stand for at least 48 hours to equilibrate. Use the aqueous layer for buffer preparation.

• Prepare Organic Phase: Add a precise amount of 1-Octanol to HPLC-grade methanol. A typical concentration is 0.25% (v/v), which corresponds to adding 2.5 mL of 1-Octanol to a 1 L volumetric flask and filling to the mark with methanol.

• Filtration and Degassing: Filter both the aqueous and organic phases separately through a 0.45 µm filter.

• Degassing: Degas both phases individually using sonication or helium sparging before placing them on the HPLC system.

• System Setup: Use the HPLC's gradient pump to mix the aqueous (Solvent A) and organic (Solvent B) phases to create different isocratic compositions.

C. Chromatographic Conditions:

• Column: C18, 5 µm (e.g., 150 x 4.6 mm).

• Mobile Phase: Isocratic elution with varying ratios of Methanol (containing 0.25% 1-Octanol) and Buffer (prepared with octanol-saturated water).

• Flow Rate: 1.0 mL/min.

• Temperature: 25 °C.

• Detection: UV at a suitable wavelength for the analytes.

• Injection Volume: 10 µL.

• Dead Time (t₀) Marker: Uracil or sodium nitrate.

D. Procedure:

• Equilibrate Column: Flush the column with a high-organic mobile phase (e.g., 80% B) for 20-30 column volumes, then equilibrate at the starting isocratic condition until a stable baseline is achieved.

• Determine Dead Time: Inject the dead time marker and record its retention time (t₀).

• Analyze Standards and Samples: Inject each standard and test compound at several different isocratic mobile phase compositions (e.g., 70%, 60%, 50%, 40% methanol).

• Calculate Retention Factors: For each compound at each composition, calculate the retention factor (k') using the formula: k' = (tᵣ - t₀) / t₀ where tᵣ is the retention time of the analyte.

• Extrapolate to log k'w: For each compound, plot log k' versus the volume fraction of the organic modifier (φ). Extrapolate the linear regression line to 0% organic modifier (φ = 0). The y-intercept of this line is the log k'w value.

• Calibrate and Determine logP: Plot the experimental log k'w values of the standard compounds against their known literature logP values. Use the resulting linear regression equation to calculate the logP of the test compounds from their measured log k'w values.

Quantitative Data: Effect of 1-Octanol

The addition of 1-Octanol to the mobile phase significantly improves the correlation between the chromatographically determined lipophilicity (log k'w) and the shake-flask logP value. A study on a diverse set of 46 drugs and flavonoids demonstrated that adding 1-Octanol was a key factor in achieving a near 1:1 correlation. The table below presents representative data derived from this study, comparing the experimental log k'w values obtained with an octanol-modified mobile phase to the literature logP values.

Compound	logP (Literature)	log k'w (Experimental, with 1-Octanol)
Caffeine	-0.07	0.08
Theophylline	-0.02	0.12
Pindolol	1.75	1.76
Propranolol	2.90	2.92
Testosterone	3.37	3.42
Indomethacin	4.32	4.30
Flavone	4.50	4.55

Data derived from the findings of Liu et al., J Chromatogr A, 2005.

Protocol: General Mobile Phase Preparation Workflow

This protocol outlines the standard operating procedure for preparing an HPLC mobile phase containing 1-Octanol. Adherence to these steps ensures reproducibility and minimizes potential issues such as system contamination or baseline instability.

Caption: Workflow for the preparation of a 1-Octanol modified HPLC mobile phase.

Detailed Steps:

• Use High-Purity Reagents: Always use HPLC-grade solvents, water, and reagents to prevent contamination and baseline noise.

• Measure Components Separately: To ensure accuracy, measure each solvent (water, methanol, etc.) and additive (1-Octanol, buffer salts) in separate, clean glassware before mixing.

• Mixing Order: When preparing a buffered mobile phase, add the organic solvent to the aqueous buffer solution to reduce the risk of salt precipitation.

• Filtration: Filter all mobile phases, especially those containing buffers, through a compatible 0.45 µm or smaller pore size filter to remove particulates that can damage the pump and column.

• Degassing: Thoroughly degas the final mobile phase mixture to prevent bubble formation in the pump and detector, which can cause flow rate instability and baseline noise. Sonication for 15-20 minutes is a common method.

• Storage: Store the prepared mobile phase in a clearly labeled, capped glass bottle. To maintain reproducibility, it is best practice to prepare fresh mobile phase daily, especially for buffered or octanol-saturated solutions.

Application Note: Quantitative Analysis of 1-Octanol using Static Headspace Gas Chromatography

Abstract

This application note details a comprehensive protocol for the quantitative analysis of 1-octanol in aqueous matrices using static headspace gas chromatography with flame ionization detection (HS-GC-FID). The described methodology is tailored for researchers, scientists, and drug development professionals requiring a robust and sensitive method for the determination of this semi-volatile alcohol. This document provides detailed experimental procedures, instrument parameters, and expected performance characteristics.

Introduction

1-Octanol is a C8 alcohol with applications as a solvent, intermediate in the chemical industry, and as a component in fragrances and flavorings. In the pharmaceutical industry, it can be present as a residual solvent in active pharmaceutical ingredients (APIs) and finished drug products. Monitoring its concentration is crucial for quality control and to ensure compliance with regulatory limits. Headspace gas chromatography is an ideal technique for the analysis of volatile and semi-volatile compounds in complex matrices, as it minimizes matrix effects and protects the GC system from non-volatile residues. This method provides a straightforward and automated approach for the determination of 1-octanol.

Experimental

Sample Preparation

Aqueous samples are prepared by dilution in a suitable solvent and the addition of an internal standard. For solid samples, a suitable dissolution solvent must be chosen.

Protocol for Aqueous Samples:

• Pipette 5 mL of the aqueous sample into a 20 mL headspace vial.

• Add 1 mL of an internal standard solution (e.g., 1-heptanol or 2-octanol in methanol at a concentration of 100 µg/mL).

• If necessary, add a matrix modifier to enhance the partitioning of 1-octanol into the headspace. A common approach is to add sodium chloride to the sample to increase its ionic strength.

• Immediately seal the vial with a PTFE-lined septum and an aluminum crimp cap.

• Vortex the vial for 10 seconds to ensure homogeneity.

Instrumentation

A gas chromatograph equipped with a static headspace autosampler and a flame ionization detector (FID) is used for this analysis.

Data Presentation

The following tables summarize the instrumental conditions and expected quantitative performance of the method.

Table 1: Headspace Autosampler Parameters

Parameter	Value
Vial Equilibration Temperature	90 °C
Vial Equilibration Time	20 min
Loop Temperature	100 °C
Transfer Line Temperature	110 °C
Vial Pressurization	10 psi
Loop Fill Time	0.2 min
Injection Time	1.0 min

Table 2: Gas Chromatography (GC) Parameters

Parameter	Value
Column	DB-WAX (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium or Nitrogen
Inlet Temperature	200 °C
Split Ratio	10:1
Oven Program	Initial: 60 °C (hold for 2 min) Ramp: 10 °C/min to 180 °C (hold for 5 min)
Detector	Flame Ionization Detector (FID)
Detector Temperature	250 °C
Hydrogen Flow	40 mL/min
Air Flow	400 mL/min
Makeup Gas (N2)	25 mL/min

Table 3: Method Performance Characteristics (Estimated)

Parameter	Expected Value
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.5 - 2.0 µg/mL
Repeatability (%RSD)	< 10%
Recovery	90 - 110%

Experimental Workflow

Caption: Workflow for 1-Octanol analysis by Headspace GC.

Signaling Pathway/Logical Relationship Diagram

Caption: Key factors in headspace analysis of 1-Octanol.

Discussion

The presented method provides a reliable framework for the quantitative determination of 1-octanol. The headspace parameters, particularly the equilibration temperature and time, are critical for achieving reproducible results. Due to the semi-volatile nature of 1-octanol, a higher equilibration temperature (e.g., 90 °C) is recommended to ensure efficient partitioning into the headspace. The choice of a polar stationary phase, such as a WAX column, is suitable for the analysis of alcohols, providing good peak shape and resolution from other volatile components.

Method validation should be performed in the specific sample matrix of interest to ensure accuracy and precision. This includes the determination of linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision. The estimated performance characteristics in Table 3 are based on typical values for similar volatile alcohols and should be experimentally verified.

Conclusion

The static headspace gas chromatography method detailed in this application note is a suitable and robust technique for the quantitative analysis of 1-octanol in various matrices. The protocol is straightforward, automatable, and provides the necessary sensitivity for quality control and research applications in the pharmaceutical and chemical industries.

Application Notes: The Role of 1-Octanol in Microemulsion Formulation for Drug Delivery

Audience: Researchers, scientists, and drug development professionals.

Introduction

Microemulsions are clear, thermodynamically stable, isotropic systems composed of oil, water, and an amphiphile.[1][2] With droplet sizes typically ranging from 10 to 100 nm, they offer significant advantages as drug delivery vehicles, including enhanced drug solubilization, improved bioavailability, and ease of preparation.[3][4][5] 1-Octanol, a fatty alcohol, is a versatile component in microemulsion formulations.[6] While not typically a primary surfactant, it plays a crucial role as a cosurfactant or as the oil phase in surfactant-free microemulsions (SFMEs).[7][8][9] As a cosurfactant, it works in synergy with a primary surfactant to reduce interfacial tension and increase the flexibility of the interfacial film.[10][11] In SFMEs, it can form structured micro-domains with water and a hydrotrope like ethanol.[12][13] These properties make 1-octanol-based microemulsions highly effective for various drug delivery applications, particularly for topical and transdermal routes, where it can also act as a penetration enhancer.[1][4][14]

Quantitative Data Summary

The following tables summarize key quantitative data from studies on microemulsions incorporating 1-octanol and related long-chain alcohols.

Table 1: Physicochemical Properties of Exemplary Microemulsion Formulations

Formulation Type	Oil Phase	Surfactant (S)	Cosurfactant (CoS)	S:CoS Ratio	Droplet Size (nm)	PDI	Zeta Potential (mV)	Ref.
O/W Microemulsion	Isopropyl Palmitate	Tween 80	1-Butanol *	1:1	< 200	-	-	[15]
O/W Microemulsion	Labrafil M 1944 CS	Cremophor RH 40	Transcutol P	4:1	23.6	< 0.2	-	[16]
W/O Microemulsion	Glimepiride Vehicle	-	-	3:1	176	0.02	-30	[16]
O/W Microemulsion	Glimepiride Vehicle	-	-	-	237	0.14	+33	[16]

Note: 1-Butanol is presented as a comparable short-chain alcohol cosurfactant to illustrate typical properties. Finding comprehensive data sets with 1-octanol as the specific cosurfactant alongside all these parameters is challenging. Longer-chain alcohols like 1-octanol are effective but may result in different optimal ratios and properties.[8][15]

Table 2: Solubilization and Stability in Surfactant-Free Microemulsions (SFMEs)

System Components	Drug	Maximum Solubilization	Stability Enhancement	Ref.
1-Octen-3-ol / Ethanol / Water	Curcumin	17.65 mg/mL (~10,000-fold increase vs. water)	Higher photo and thermal stability	[9]
1-Octen-3-ol / Ethanol / Water	Riboflavin	Good solubilization in W/O SFME	-	[9]

Note: 1-Octen-3-ol is a closely related unsaturated C8 alcohol that demonstrates the principle of using such molecules as the oil phase in SFMEs.

Experimental Protocols

Protocol 1: Construction of Pseudo-Ternary Phase Diagrams

This protocol is essential for identifying the concentration ranges of components that lead to stable microemulsions.

Methodology:

• Prepare Surfactant/Cosurfactant (Sₘᵢₓ) Mixtures:

  • Prepare mixtures of the primary surfactant (e.g., Tween 80, Sodium Dodecyl Sulfate) and the cosurfactant (1-Octanol) at various fixed weight ratios (e.g., 1:1, 2:1, 3:1, 4:1).[17]

• Titration:

  • Prepare a series of mixtures of the oil phase (e.g., isopropyl myristate) and a specific Sₘᵢₓ blend at different weight ratios (e.g., 1:9, 2:8, ... 9:1).[17]

  • For each oil/Sₘᵢₓ mixture, titrate dropwise with the aqueous phase (e.g., deionized water) under constant magnetic stirring at a controlled temperature (e.g., 25°C).

  • After each addition, allow the system to equilibrate and visually inspect for clarity and homogeneity. The transition from a turbid or milky emulsion to a transparent, single-phase system marks the formation of a microemulsion.[18]

  • Record the percentage composition (w/w) of oil, water, and Sₘᵢₓ for each point on the boundary of the microemulsion region.

• Diagram Construction:

  • Plot the recorded compositions on a ternary phase diagram for each Sₘᵢₓ ratio. The area enclosed by the boundary points represents the stable microemulsion region.

Protocol 2: Microemulsion Formulation and Characterization

A. Formulation

• Select a formulation with specific component percentages from the stable region identified in the phase diagram.

• Dissolve the drug in the appropriate phase (hydrophobic drug in the oil phase, hydrophilic in the aqueous phase).[2]

• Prepare the Sₘᵢₓ mixture by accurately weighing and mixing the surfactant and 1-octanol (cosurfactant).

• Add the oil phase to the Sₘᵢₓ and mix until a clear solution is formed.

• Slowly add the aqueous phase to the oil-Sₘᵢₓ mixture under constant, gentle stirring until a transparent, homogenous microemulsion forms spontaneously.[18][19]

B. Characterization

• Droplet Size and Polydispersity Index (PDI):

  • Method: Dynamic Light Scattering (DLS).[17][20]

  • Procedure: Dilute the microemulsion sample with the continuous phase (e.g., water for an O/W system) to avoid multiple scattering effects. Place the sample in a cuvette and measure at a fixed angle and temperature (e.g., 25°C). Perform the measurement in triplicate.

• Zeta Potential Analysis:

  • Method: Electrophoretic Light Scattering (ELS).[17]

  • Procedure: Dilute the sample with the continuous phase. Place it in a specialized zeta potential cell. An electric field is applied, and the particle velocity is measured to calculate the zeta potential, which indicates surface charge and stability.

• Morphological Characterization:

  • Method: Transmission Electron Microscopy (TEM).[17]

  • Procedure: Dilute the microemulsion sample significantly. Place a drop onto a carbon-coated copper grid. Negatively stain the sample with an agent like phosphotungstic acid and allow it to dry. Observe the droplet morphology under the TEM.

• Structural Identification (O/W, W/O, or Bicontinuous):

  • Method: Electrical Conductivity Measurement.[9][21]

  • Procedure: Use a conductometer to measure the electrical conductivity of the undiluted microemulsion.

    • Low conductivity (< 0.1 µS/cm): Suggests a W/O structure where oil is the continuous, non-conductive phase.

    • High conductivity: Suggests an O/W structure where water is the continuous, conductive phase.

    • Intermediate/sharply changing conductivity: Can indicate a bicontinuous structure or a phase inversion.

Visualizations

Caption: Experimental workflow for formulating and optimizing a 1-octanol-based microemulsion.

References

• 1. Microemulsions as transdermal drug delivery vehicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jsirjournal.com [jsirjournal.com]
• 3. mdpi.com [mdpi.com]
• 4. Exploring the Versatility of Microemulsions in Cutaneous Drug Delivery: Opportunities and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Advancements in Characterization Techniques for Microemulsions: From Molecular Insights to Macroscopic Phenomena - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1-Octanol - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Effects of alcohols and diols on the phase behaviour of quaternary systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. preparation-characterization-and-application-of-a-surfactant-free-microemulsion-containing-1-octen-3-ol-ethanol-and-water - Ask this paper | Bohrium [bohrium.com]
• 10. rjptonline.org [rjptonline.org]
• 11. Co-surfactant: Significance and symbolism [wisdomlib.org]
• 12. How to explain microemulsions formed by solvent mixtures without conventional surfactants - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. An experimental workflow to assess the applicability of microemulsions for conformance improvement in oil-bearing reservoir - PMC [pmc.ncbi.nlm.nih.gov]
• 19. jscimedcentral.com [jscimedcentral.com]
• 20. pubs.acs.org [pubs.acs.org]
• 21. researchgate.net [researchgate.net]

Application Notes and Protocols for Creating a 1-Octanol/Water Two-Phase System

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The 1-octanol/water two-phase system is a fundamental tool in medicinal chemistry and environmental science, primarily utilized for the determination of a substance's lipophilicity. This property is quantified by the partition coefficient (P) or its logarithmic form (log P), which describes the ratio of a compound's concentration in the 1-octanol phase to its concentration in the aqueous phase at equilibrium.[1][2] A compound's log P value is a critical parameter in drug development, influencing its absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties.[1][3] This document provides a detailed protocol for the preparation of a 1-octanol/water two-phase system and its application in determining the partition coefficient using the widely accepted shake-flask method, based on OECD Guideline 107.[1][4][5]

Quantitative Data Summary

For accurate log P determination, it is crucial to use phases that are mutually saturated. The physical properties of 1-octanol and water, as well as their mutual solubilities, are summarized below.

Table 1: Physical Properties of 1-Octanol and Water

Property	1-Octanol	Water
Molecular Formula	C8H18O	H2O
Molecular Weight	130.23 g/mol [6][7]	18.02 g/mol
Density (at 20°C)	~0.83 g/cm³[7][8]	~1.00 g/cm³
Boiling Point	195 °C[7][9]	100 °C
Appearance	Colorless liquid[6][7]	Colorless liquid

Table 2: Mutual Solubility of 1-Octanol and Water at 25°C

Phase	Solubility
Solubility of 1-Octanol in Water	540 mg/L[6]
Solubility of Water in 1-Octanol	48.91 mg/g (approx. 4.9 wt%)[10][11][12]

Experimental Protocols

Protocol 1: Preparation of the 1-Octanol/Water Two-Phase System

This protocol details the steps to prepare mutually saturated 1-octanol and water phases, which are essential for accurate partition coefficient measurements.

Materials:

• 1-Octanol (analytical grade)

• Purified water (e.g., deionized or distilled)

• Separatory funnel (appropriate volume)

• Glassware (beakers, flasks)

• Mechanical shaker or magnetic stirrer

Procedure:

• Initial Mixing: In a large separatory funnel, combine 1-octanol and purified water in approximately equal volumes (e.g., 500 mL of each).

• Equilibration: Stopper the separatory funnel and shake vigorously for 10-15 minutes. Alternatively, stir the mixture in a large flask for at least 24 hours at a constant temperature (typically 20-25°C) to ensure thorough mixing and saturation.

• Phase Separation: Allow the mixture to stand undisturbed for a sufficient period (e.g., overnight) to ensure complete separation of the two phases. The upper phase will be water-saturated 1-octanol, and the lower phase will be 1-octanol-saturated water.

• Phase Collection: Carefully separate the two phases. Drain the lower aqueous phase into a clean, labeled container. Subsequently, drain the upper 1-octanol phase into a separate, labeled container. It is crucial to avoid contamination of one phase with droplets of the other.

Protocol 2: Determination of the Partition Coefficient (Log P) using the Shake-Flask Method

This protocol describes the classic "shake-flask" method for determining the log P of a test substance, following the principles of OECD Guideline 107.[1][4][5] This method is generally suitable for compounds with log P values in the range of -2 to 4.[4][13]

Materials:

• Water-saturated 1-octanol (from Protocol 1)

• 1-Octanol-saturated water (from Protocol 1)

• Test substance

• Centrifuge tubes or glass flasks with stoppers

• Mechanical shaker or vortex mixer

• Centrifuge (if necessary for phase separation)

• Analytical instrument for concentration determination (e.g., UV-Vis spectrophotometer, HPLC, GC)

Procedure:

• Preparation of Test Solution: Prepare a stock solution of the test substance in either the water-saturated 1-octanol or the 1-octanol-saturated water, depending on its solubility. The concentration should be low enough to avoid saturation in either phase.

• Partitioning:

  • In a centrifuge tube or flask, combine a known volume of the water-saturated 1-octanol and the 1-octanol-saturated water. The volume ratio can be varied (e.g., 1:1, 2:1, 1:2) to ensure accurate determination.

  • Add a small, known volume of the test substance stock solution to the two-phase system.

• Equilibration:

  • Stopper the tube or flask securely and shake for a predetermined period (e.g., 1 hour) at a constant temperature.[14] The goal is to reach equilibrium where the test substance has fully partitioned between the two phases.

• Phase Separation:

  • After shaking, allow the phases to separate. Centrifugation at a low speed can be used to facilitate a clean separation, especially if an emulsion has formed.[5]

• Sample Analysis:

  • Carefully withdraw a sample from both the upper (1-octanol) and lower (aqueous) phases.

  • Determine the concentration of the test substance in each phase using a suitable and validated analytical method.[5]

• Calculation of Log P:

  • The partition coefficient (P) is calculated as the ratio of the concentration of the test substance in the 1-octanol phase (C_octanol) to its concentration in the aqueous phase (C_water). P = C_octanol / C_water

  • The log P is then calculated as the base-10 logarithm of P. log P = log10(P)

  • The experiment should be performed in triplicate to ensure the reproducibility of the results. The final log P value should be reported as the average of these measurements.

Mandatory Visualizations

Caption: Workflow for the preparation of a 1-octanol/water two-phase system.

Caption: Logical workflow for determining the partition coefficient (log P).

References

• 1. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 2. Octanol–Water Partition Coefficient Measurement by a Simple 1H NMR Method - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 4. oecd.org [oecd.org]
• 5. Partition coefficient: Shake bottle method according to OECD 107 - Analytice [analytice.com]
• 6. 1-Octanol | C8H18O | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. 1-Octanol: Physical properties | Michael Pilgaard's Web Chemistry [pilgaard.info]
• 9. 1-Octanol - Wikipedia [en.wikipedia.org]
• 10. Solubility of Water in 1-Octanol from 2 °C to 96 °C | NIST [nist.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. oecd.org [oecd.org]
• 14. courseware.cutm.ac.in [courseware.cutm.ac.in]

Technical Notes & Optimization

How to break 1-Octanol water emulsions in extractions

For scientific researchers studying AZD1222, the COVID-19 vaccine co-developed by Oxford University and AstraZeneca, a wide array of specific, long-tail keywords can be utilized to create targeted and effective online content.[1] These keywords align with the various stages of the research process, from initial exploration to in-depth validation and comparison.

Below is a comprehensive list of SEO-driven, long-tail keywords categorized by researcher intent.

Category	Long-tail Keyword
Foundational & Exploratory	AZD1222 mechanism of action
AZD1222 viral vector technology[2][3]
ChAdOx1 nCoV-19 genetic sequence
AZD1222 spike protein construct design[4][5]
immunogenicity of AZD1222 in animal models
preclinical safety data for AZD1222
AZD1222 development and manufacturing process
molecular structure of the AZD1222 vaccine
AZD1222 T-cell and B-cell response induction[6][7]
role of chimpanzee adenovirus vector in AZD1222[1][2]
Methodological & Application	AZD1222 clinical trial protocols Phase 3[8][9][10]
assays to measure AZD1222 neutralizing antibodies
techniques for assessing AZD1222 cellular immunity
AZD1222 vaccine stability and storage conditions[5]
biodistribution studies of AZD1222 in vivo
methods for detecting AZD1222-induced immune response
protocol for AZD1222 administration in clinical research
statistical analysis plan for AZD1222 efficacy trials
long-term immunogenicity follow-up study design for AZD1222[11]
AZD1222 vaccine formulation and excipients
Troubleshooting & Optimization	overcoming pre-existing immunity to adenovirus vectors
improving AZD1222 vaccine efficacy in elderly populations
reducing reactogenicity of AZD1222 vaccine
optimizing AZD1222 dosage and administration schedule[5]
challenges in large-scale manufacturing of AZD1222
addressing AZD1222 vaccine-induced thrombotic thrombocytopenia
enhancing the durability of immune response to AZD1222
troubleshooting inconsistent immunogenicity results with AZD1222
strategies to boost AZD1222 efficacy against new SARS-CoV-2 variants
mitigating adverse events in AZD1222 clinical trials[4]
Validation & Comparative	AZD1222 efficacy compared to mRNA vaccines
head-to-head comparison of AZD1222 and other viral vector vaccines
cross-neutralization of SARS-CoV-2 variants by AZD1222
real-world effectiveness of AZD1222 vs clinical trial data
comparative analysis of humoral and cellular immunity from AZD1222
validation of serological assays for AZD1222 immunogenicity
comparing the safety profiles of different COVID-19 vaccines
AZD1222 long-term efficacy and safety follow-up data[11]
correlation between neutralizing antibody titers and protection for AZD1222
meta-analysis of AZD1222 clinical trial results

• 1. DSpace [iris.who.int]
• 2. Development of COVID-19 vaccine AZD1222 expands into US Phase III clinical trial across all adult age groups [astrazeneca.com]
• 3. go.drugbank.com [go.drugbank.com]
• 4. drugs.com [drugs.com]
• 5. AZD1222 vaccine met primary efficacy endpoint in preventing COVID-19 [astrazeneca.com]
• 6. COVID-19 vaccine AZD1222 showed robust immune responses in all participants in Phase I/II trial [astrazeneca.com]
• 7. AZD1222/ChAdOx1 nCoV-19 vaccination induces a polyfunctional spike protein–specific TH1 response with a diverse TCR repertoire - PMC [pmc.ncbi.nlm.nih.gov]
• 8. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 9. ncrc.jhsph.edu [ncrc.jhsph.edu]
• 10. Phase 3 Safety and Efficacy of AZD1222 (ChAdOx1 nCoV-19) Covid-19 Vaccine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

Technical Support Center: Optimizing 1-Octanol Based Solvent Extraction Protocols

Welcome to the technical support center for 1-octanol based solvent extraction. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions encountered during experimental work.

Troubleshooting Guide

This section addresses specific problems that may arise during 1-octanol based solvent extraction protocols.

Issue 1: Emulsion Formation

Q: My 1-octanol and aqueous layers are not separating properly and have formed a stable emulsion. How can I resolve this?

A: Emulsion formation is a common issue, often caused by the presence of surfactant-like molecules (e.g., phospholipids, fatty acids) or vigorous mixing.[1] Here are several strategies to break an emulsion:

• Gentle Agitation: Instead of vigorous shaking, try gently swirling or inverting the separation funnel. This minimizes the agitation that can lead to emulsion formation while still allowing for sufficient surface area contact for extraction.[1][2]

• "Salting Out": Add a saturated solution of sodium chloride (brine) to the mixture. This increases the ionic strength of the aqueous phase, which can help force the separation of the two phases.[1][2]

• Centrifugation: If available, centrifuging the mixture is a highly effective method to accelerate phase separation.[2]

• Phase Separation Paper: Pass the emulsion through a phase separation filter paper, which is designed to allow the organic phase to pass through while retaining the aqueous phase.[1]

• Addition of a Different Organic Solvent: Adding a small amount of a different organic solvent can alter the properties of the organic phase and help to break the emulsion.[1]

• Allowing the Mixture to Stand: In some cases, an emulsion may break on its own if left undisturbed for a period of time.[2]

• Temperature Modification: Gentle heating or cooling can sometimes help to break an emulsion by altering the viscosity and solubility properties of the phases. Use caution when heating volatile solvents.[2]

• Ultrasonic Bath: An ultrasonic bath can provide the energy needed to cause the dispersed droplets to coalesce.[2]

Issue 2: Low Analyte Recovery

Q: I am experiencing low recovery of my target analyte in the 1-octanol phase. What are the potential causes and how can I improve the yield?

A: Low recovery can stem from several factors related to the analyte's properties and the extraction conditions.

• Suboptimal pH: For ionizable compounds, the pH of the aqueous phase is critical. To maximize partitioning into the organic phase, the pH of the aqueous sample should be adjusted to ensure the analyte is in its neutral form. For acidic analytes, the pH should be at least two units below the pKa, and for basic analytes, at least two pH units above the pKa.[3]

• Insufficient Phase Volume Ratio: The ratio of the organic solvent to the aqueous sample can impact recovery. A higher ratio of 1-octanol to the aqueous sample can improve extraction efficiency. A ratio of 7:1 (organic:aqueous) is often considered a good starting point, but the optimal ratio depends on the partition coefficient of the analyte.[3][4]

• Incomplete Phase Separation: If the phases have not fully separated, some of the analyte may remain in the aqueous phase or at the interface. Ensure adequate time for separation and consider the troubleshooting steps for emulsions if necessary.

• Analyte Volatility: If your analyte is volatile, it can be lost during sample preparation steps that involve heat or vacuum.[5] It is advisable to perform extractions at room temperature or on ice and use tightly sealed containers.[5]

• "Salting Out" for Hydrophilic Analytes: For more polar analytes that have a higher affinity for the aqueous phase, adding a salt like sodium sulfate to the aqueous sample can increase the partition coefficient and drive more of the analyte into the organic phase.[3]

Issue 3: Difficulty in Phase Separation

Q: The interface between the 1-octanol and aqueous layers is not sharp, making it difficult to separate the layers cleanly.

A: A poorly defined interface can be due to the mutual solubility of the two phases or the presence of particulates.

• Pre-saturation of Solvents: 1-octanol and water have some mutual solubility.[6][7] To ensure accurate volume measurements and a cleaner separation, it is good practice to pre-saturate the 1-octanol with water and the aqueous phase with 1-octanol before performing the extraction.[8] This is done by mixing the two solvents and allowing them to separate before using them in the actual extraction.

• Filtration: If your sample contains particulate matter, it can accumulate at the interface and obscure the phase boundary. Filtering the sample before extraction can prevent this.[2]

• Use of a Glass Rod: Gently stirring the interface with a glass rod can sometimes help to break up any minor emulsions or aggregates at the interface.[9]

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for my 1-octanol extraction?

A1: The optimal pH depends on the pKa of your analyte. For non-ionizable compounds, pH has a minimal effect. For ionizable compounds, you want to adjust the pH of the aqueous phase to ensure the analyte is in its neutral, more hydrophobic form. For an acidic compound, the pH should be at least 2 units below its pKa. For a basic compound, the pH should be at least 2 units above its pKa.[3]

Q2: How can I determine the ideal ratio of 1-octanol to my aqueous sample?

A2: The ideal ratio depends on the partition coefficient (Kow) of your analyte. A higher Kow indicates a greater affinity for the 1-octanol phase, and a lower solvent-to-sample ratio may be sufficient. For analytes with lower Kow values, a higher ratio of 1-octanol to the aqueous sample will be needed to achieve good recovery. A common starting point is a 7:1 organic to aqueous ratio.[3] You may need to empirically determine the optimal ratio for your specific application.

Q3: How long should I shake or mix the two phases?

A3: The goal is to reach equilibrium, where the analyte has distributed between the two phases. Vigorous shaking can lead to emulsions. Gentle inversions for 1-5 minutes are often sufficient.[6][7] For some applications, gentle stirring for a longer period (e.g., 24 hours) may be necessary to reach equilibrium without forming an emulsion.[10]

Q4: How can I remove the 1-octanol to recover my product?

A4: 1-octanol has a relatively high boiling point, so rotary evaporation may be time-consuming. If your product is not volatile, this is still a viable option. Other methods include back-extraction into a different, more volatile organic solvent after adjusting the aqueous phase pH to favor partitioning out of the 1-octanol. Alternatively, if your product can be crystallized, adding a poor solvent for your product that is miscible with 1-octanol (like hexane) may induce crystallization.[11]

Q5: Can I reuse the 1-octanol?

A5: Reusing 1-octanol is generally not recommended for quantitative applications, as it will be saturated with water and may contain residual amounts of the extracted compound or impurities. For qualitative or initial screening purposes, it may be possible after appropriate purification steps, but for analytical or final purification steps, fresh, pre-saturated 1-octanol should be used.

Data Presentation

Table 1: Troubleshooting Guide Summary

Issue	Potential Cause(s)	Recommended Solution(s)
Emulsion Formation	Vigorous shaking, presence of surfactants	Gentle inversions, add brine, centrifuge, use phase separation paper[1][2]
Low Analyte Recovery	Suboptimal pH, insufficient solvent ratio, analyte volatility	Adjust pH to neutralize analyte, increase 1-octanol volume, use "salting out"[3][5]
Poor Phase Separation	Mutual solubility of solvents, particulates	Pre-saturate solvents, filter sample before extraction[2][8]

Table 2: Key Parameters for Optimization

Parameter	Recommended Range/Condition	Rationale
pH of Aqueous Phase	> pKa + 2 (for bases), < pKa - 2 (for acids)	Maximizes the concentration of the neutral species for extraction into the organic phase[3]
Solvent to Sample Ratio (O/A)	Start with 7:1, optimize as needed	A higher ratio can improve the extraction efficiency, especially for compounds with low partition coefficients[3]
Ionic Strength	Add salt (e.g., NaCl) to saturation	Increases the polarity of the aqueous phase, driving the analyte into the organic phase ("salting out")[1][3]
Mixing Method	Gentle inversions or slow stirring	Minimizes the formation of emulsions[1][10]
Temperature	Typically room temperature	Can be adjusted to alter solubility and viscosity, but be mindful of analyte stability and volatility[2][5]

Experimental Protocols

Protocol 1: Determination of Octanol-Water Partition Coefficient (Kow) using the Shake-Flask Method

This protocol describes the standard "shake-flask" method for determining the Kow of a compound.[6][12]

• Preparation of Pre-saturated Solvents:

  • Mix equal volumes of 1-octanol and water in a large separatory funnel.

  • Shake vigorously for 10-15 minutes.

  • Allow the layers to separate completely (this may take several hours or overnight).

  • Drain each layer into separate, clean, sealed containers. The 1-octanol is now water-saturated, and the water is 1-octanol-saturated.

• Preparation of Analyte Stock Solution:

  • Prepare a stock solution of your analyte in the water-saturated 1-octanol. The concentration should be high enough to be accurately measured by your analytical method (e.g., HPLC, UV-Vis).

• Partitioning:

  • In a series of screw-cap vials or small separatory funnels, add a known volume of the analyte stock solution in 1-octanol.

  • Add a known volume of the 1-octanol-saturated water. The volume ratio of 1-octanol to water can be varied (e.g., 1:1, 2:1, 1:2) to ensure the final concentration in both phases is within the detection limits of the analytical method.

  • Gently invert the vials/funnels for 5-10 minutes to allow for partitioning. Avoid vigorous shaking to prevent emulsion formation.

  • Allow the phases to separate completely. Centrifugation at a low speed can aid in this step.

• Analysis:

  • Carefully sample a known volume from both the upper 1-octanol layer and the lower aqueous layer.

  • Determine the concentration of the analyte in each phase using a suitable analytical technique (e.g., HPLC, GC, UV-Vis spectroscopy).

• Calculation:

  • The partition coefficient (Kow) is calculated as the ratio of the concentration of the analyte in the 1-octanol phase to its concentration in the aqueous phase: Kow = [Analyte]octanol / [Analyte]water

  • The result is often expressed as log Kow.

Visualizations

Caption: Workflow for Kow Determination.

Caption: Troubleshooting Decision Tree.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. benchchem.com [benchchem.com]
• 6. Octanol–Water Partition Coefficient Measurement by a Simple 1H NMR Method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Chemistry Teaching Labs - Problems with extractions [chemtl.york.ac.uk]
• 10. kumadai.repo.nii.ac.jp [kumadai.repo.nii.ac.jp]
• 11. Sciencemadness Discussion Board - Getting your product out of 1-octanol - Powered by XMB 1.9.11 [sciencemadness.org]
• 12. rc.usf.edu [rc.usf.edu]

Technical Support Center: High-Purity 1-Octanol for Sensitive Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification, handling, and troubleshooting of high-purity 1-octanol for sensitive experimental applications.

Frequently Asked Questions (FAQs)

Q1: Why is the purity of 1-octanol critical for my sensitive experiments?

A1: The purity of 1-octanol is paramount in sensitive applications, such as drug formulation and biological assays, as impurities can lead to erroneous and irreproducible results.[1][2][3] Even trace amounts of contaminants can interfere with chemical reactions, alter biological processes, or compromise the safety and efficacy of final products.[1] High-purity solvents provide a stable and controlled environment, ensuring the accuracy and precision of your experimental outcomes.[2]

Q2: What are the most common impurities in commercial 1-octanol, and how can they affect my experiments?

A2: Common impurities in commercial 1-octanol include:

• Water: Can alter reaction kinetics, cause hydrolysis of sensitive reagents, and affect the solubility of compounds. In biological systems, changes in water content can impact cellular processes.

• Other Alcohols and Isomers: Can lead to side reactions and make it difficult to interpret analytical results.

• Aldehydes and Ketones: These are often byproducts of 1-octanol synthesis and can be highly reactive, forming adducts with proteins and DNA, which is a major concern in biological and pharmaceutical research.[4]

• Peroxides: Formed by exposure to air and light, peroxides are strong oxidizing agents that can degrade sensitive compounds and initiate unwanted radical reactions, impacting the stability of drug substances.[5]

Q3: What level of purity should I aim for in my experiments?

A3: The required purity level depends on the sensitivity of your application. For general laboratory use, 99% purity may be sufficient.[6] However, for highly sensitive applications like HPLC, spectroscopy, or cell-based assays, a purity of 99.9% or higher is often necessary to avoid interferences.[7] Analytical and spectrophotometric grades are designed for these demanding applications.[7]

Q4: How should I store high-purity 1-octanol to maintain its integrity?

A4: To maintain the purity of 1-octanol, store it in a tightly sealed, inert container (e.g., amber glass with a PTFE-lined cap) to protect it from light and air.[8] Store in a cool, dry, and well-ventilated area away from heat sources and strong oxidizing agents.[8][9] For anhydrous 1-octanol, storage over activated 3Å molecular sieves can help maintain low water content.

Troubleshooting Guides

Guide 1: Fractional Distillation Issues

Problem	Possible Cause(s)	Troubleshooting Steps
Poor Separation of Components	- Distillation rate is too fast.- Inefficient fractionating column (insufficient theoretical plates).- Fluctuations in heating.	- Reduce the heating rate to allow for a slow and steady distillation rate (1-2 drops per second).- Use a longer fractionating column or one with a more efficient packing material.- Ensure the heating mantle provides consistent and even heating. Insulate the column with glass wool or aluminum foil.[9]
"Bumping" or Violent Boiling	- Uneven heating.- Lack of boiling chips or stir bar.	- Use a heating mantle with a stirrer to ensure even heat distribution.- Always add fresh boiling chips or a magnetic stir bar to the distillation flask before heating.
No Distillate Collection	- Insufficient heating.- Leaks in the apparatus.- Thermometer bulb placed incorrectly.	- Increase the heating mantle temperature gradually.- Check all joints for a secure fit and ensure they are properly sealed.- Position the thermometer bulb so that the top of the bulb is level with the bottom of the side arm of the distillation head.[9]
Product Discoloration	- Thermal decomposition of 1-octanol or impurities at high temperatures.	- Consider performing the distillation under reduced pressure (vacuum distillation) to lower the boiling point.- Ensure the starting material is free from acidic or basic impurities that could catalyze degradation.[10]

Guide 2: Inefficient Drying with Molecular Sieves

Problem	Possible Cause(s)	Troubleshooting Steps
High Residual Water Content	- Insufficient amount of molecular sieves.- Inadequate activation of molecular sieves.- Insufficient contact time.- Using the wrong type of molecular sieves.	- Use a sufficient quantity of sieves (typically 10-20% of the solvent volume).- Ensure sieves are properly activated by heating them in an oven (e.g., 250-300°C) under vacuum for several hours.[]- Allow the solvent to stand over the sieves for at least 24-48 hours.- Use 3Å molecular sieves for drying alcohols like 1-octanol, as the pore size is small enough to exclude the alcohol molecules while adsorbing water.[12]
Cloudiness in the Solvent	- Presence of fine dust from the molecular sieves.	- Allow the sieves to settle completely before decanting the solvent.- For highly sensitive applications, filter the dried solvent through a fine frit or a syringe filter.
No Apparent Drying	- Molecular sieves are already saturated with water.	- Use fresh or freshly activated molecular sieves.

Quantitative Data Summary

The following table summarizes the expected purity levels and impurity reduction after applying different purification methods to commercial-grade 1-octanol.

Purification Method	Typical Starting Purity	Expected Final Purity	Key Impurities Removed/Reduced
Fractional Distillation	~99%	>99.5% (can approach 99.9% with a highly efficient column)[13]	Other alcohols, aldehydes, and non-volatile impurities.
Drying with 3Å Molecular Sieves	Varies (water content)	Water content can be reduced to <10-50 ppm.[14]	Water.
Treatment with Sodium Borohydride	Varies (aldehyde content)	Significant reduction in aldehyde and ketone content.	Aldehydes and ketones.
Combined Methods (e.g., NaBH₄ treatment followed by Fractional Distillation and drying)	~99%	>99.9%	Aldehydes, ketones, water, and other volatile/non-volatile impurities.

Experimental Protocols

Protocol 1: High-Purity 1-Octanol via Fractional Distillation

This protocol describes the purification of commercial-grade 1-octanol to achieve a higher purity by removing volatile and non-volatile impurities.

Materials:

• Commercial-grade 1-octanol

• Boiling chips or magnetic stir bar

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer adapter

• Condenser

• Receiving flasks

• Heating mantle with stirrer

• Glass wool and aluminum foil for insulation

Procedure:

• Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glassware is clean and dry.[8]

• Charging the Flask: Add the 1-octanol and a few boiling chips or a magnetic stir bar to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Insulation: Insulate the fractionating column and distillation head with glass wool and/or aluminum foil to ensure a proper temperature gradient.[9]

• Heating: Begin heating the flask gently with the heating mantle.[9]

• Equilibration: As the mixture boils, vapor will rise into the fractionating column. Adjust the heating to establish a steady reflux within the column.[8]

• Collecting Fractions:

  • Forerun: Collect the initial, lower-boiling fraction in a separate receiving flask and discard it. This fraction will contain more volatile impurities.

  • Main Fraction: Once the temperature at the distillation head stabilizes at the boiling point of 1-octanol (approx. 195°C at atmospheric pressure), switch to a clean receiving flask to collect the purified product. Maintain a slow, steady distillation rate of 1-2 drops per second.[9]

  • Tails: If the temperature begins to drop or rise significantly, stop the distillation or collect the final fraction (tails) in a separate flask, as it may contain higher-boiling impurities.

• Storage: Store the purified 1-octanol in a tightly sealed amber glass bottle.

Protocol 2: Preparation of Anhydrous 1-Octanol using Molecular Sieves

This protocol details the drying of 1-octanol to reduce the water content to parts-per-million (ppm) levels, suitable for moisture-sensitive experiments.

Materials:

• Purified 1-octanol (e.g., from fractional distillation)

• 3Å molecular sieves

• Oven or heating mantle with a vacuum connection

• Dry glass bottle with a PTFE-lined cap

Procedure:

• Activation of Molecular Sieves:

  • Place the 3Å molecular sieves in a suitable flask or beaker.

  • Heat the sieves in an oven at 250-300°C for at least 3 hours under a vacuum.[]

  • Allow the sieves to cool to room temperature in a desiccator or under an inert atmosphere (e.g., nitrogen or argon).

• Drying Process:

  • Add the activated molecular sieves to a dry glass bottle (approximately 10-20% of the volume of the solvent to be dried).

  • Carefully pour the 1-octanol into the bottle containing the activated sieves.

• Incubation:

  • Seal the bottle tightly and allow it to stand for at least 24-48 hours to ensure thorough drying. Occasional gentle swirling can improve the drying efficiency.

• Use and Storage:

  • The anhydrous 1-octanol can be carefully decanted or cannulated from the molecular sieves for use.

  • For long-term storage, the anhydrous 1-octanol can be stored over the activated sieves.

Protocol 3: Purity Assessment by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for assessing the purity of 1-octanol and identifying impurities.

Instrumentation and Conditions (Example):

• Gas Chromatograph: Equipped with a flame ionization detector (FID) or mass spectrometer (MS).

• Column: A polar capillary column (e.g., DB-WAX or equivalent) is suitable for separating alcohols and polar impurities.

• Injector: Split/splitless injector, 250°C.

• Oven Program: Start at 50°C, hold for 2 minutes, then ramp to 230°C at 10°C/minute, and hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate.

• MS Detector (if used): Electron Ionization (EI) at 70 eV.

Procedure:

• Sample Preparation: Dilute a small amount of the 1-octanol sample in a suitable solvent (e.g., dichloromethane or hexane).

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

• Analysis: Run the GC-MS analysis according to the specified conditions.

• Data Interpretation:

  • Identify the 1-octanol peak based on its retention time and mass spectrum.

  • Identify impurity peaks by comparing their mass spectra to a library (e.g., NIST).

  • Quantify the purity by calculating the peak area percentage of 1-octanol relative to the total peak area.

Visualizations

Caption: Workflow for the purification and quality control of high-purity 1-octanol.

References

• 1. The Critical Role of High-Purity Solvents in Biotech and Pharmaceutical Innovation | OpsMatters [opsmatters.com]
• 2. ibisscientific.com [ibisscientific.com]
• 3. Why are high-purity chemicals essential for advanced scientific experiments? - Valencylab [valencylab.com]
• 4. 1-Octanol | C8H18O | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 1-Octanol, 99% for synthesis [itwreagents.com]
• 7. calpaclab.com [calpaclab.com]
• 8. dept.harpercollege.edu [dept.harpercollege.edu]
• 9. How to use 1-octanol correctly_Chemicalbook [chemicalbook.com]
• 10. benchchem.com [benchchem.com]
• 12. Molecular Sieves [sigmaaldrich.com]
• 13. reddit.com [reddit.com]
• 14. researchgate.net [researchgate.net]

Stability issues and degradation products of 1-Octanol in experiments

This guide provides researchers, scientists, and drug development professionals with essential information regarding the stability and degradation of 1-octanol in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is 1-octanol and what are its common applications in research?

A1: 1-Octanol is a straight-chain fatty alcohol with the chemical formula CH₃(CH₂)₇OH.[1] It appears as a clear, colorless liquid with a characteristic aromatic odor.[2] In research and development, it is widely used as a solvent, particularly for nonpolar substances, and in the synthesis of esters for fragrances and flavorings.[1] A critical application is in the determination of the octanol-water partition coefficient (log P), a key parameter in drug development to predict the lipophilicity of a compound.[1][3]

Q2: What are the ideal storage conditions for 1-octanol to ensure its stability?

A2: To maintain the integrity of 1-octanol, it should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[4] It is crucial to protect it from physical damage, freezing, and sources of ignition such as open flames, hot surfaces, and direct sunlight.[4] The recommended storage temperature is typically between 15°C and 25°C.[5]

Q3: What is the shelf life of 1-octanol?

A3: When stored under proper conditions, 1-octanol is a stable compound and can have an indefinite shelf life.[6] However, it is always best practice to check the manufacturer's expiration date and to re-analyze the purity of older stock if experimental results are critical.

Q4: What are the primary degradation products of 1-octanol?

A4: The most common degradation pathway for 1-octanol is oxidation.[3] This process can occur in the presence of oxygen, heat, or light. The primary alcohol group is first oxidized to an aldehyde, forming 1-octanal . Further oxidation of 1-octanal leads to the formation of octanoic acid .[3][7] In some biological systems or in the presence of certain catalysts, dehydration can occur, leading to the formation of octenes .

Troubleshooting Guide

Q1: My experimental results are inconsistent when using 1-octanol as a solvent. What could be the cause?

A1: Inconsistent results can stem from several factors related to the purity and handling of 1-octanol.

• Purity: The presence of impurities, such as water or degradation products like 1-octanal and octanoic acid, can significantly alter the solvating properties of 1-octanol and interfere with your reaction.[8]

• Storage: Improper storage, such as exposure to air or light, can lead to oxidation and the formation of the aforementioned impurities.[4]

• Cross-contamination: Ensure that the container and any transfer apparatus are clean and dry to prevent the introduction of contaminants.

Q2: I've noticed a change in the odor of my 1-octanol. What does this indicate?

A2: 1-Octanol has a characteristic mild, floral, or fatty odor.[9] A change in odor, such as a more pungent or acrid smell, can be an indicator of degradation. The formation of 1-octanal, an aldehyde, can contribute to a change in the perceived scent. It is advisable to test the purity of the 1-octanol if you suspect it has degraded.

Q3: How can I test for the presence of degradation products in my 1-octanol sample?

A3: Several analytical techniques can be used to assess the purity of 1-octanol and detect degradation products.

• Gas Chromatography (GC): GC is a highly effective method for separating and quantifying volatile compounds. You can develop a GC method to separate 1-octanol from potential impurities like 1-octanal and octanoic acid (though derivatization may be needed for the acid).

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR can be used to identify functional groups. The presence of a strong carbonyl (C=O) peak around 1700-1750 cm⁻¹ could indicate the presence of aldehyde or carboxylic acid impurities.

• Titration: The presence of acidic impurities like octanoic acid can be quantified by a simple acid-base titration.

Quantitative Data

Table 1: Physical and Chemical Properties of 1-Octanol

Property	Value
Molecular Formula	C₈H₁₈O
Molar Mass	130.23 g/mol
Appearance	Colorless liquid
Odor	Aromatic, floral
Melting Point	-16 to -15 °C
Boiling Point	195 to 196 °C
Flash Point	81 °C
Density	0.824 to 0.827 g/cm³ at 25°C
Solubility in Water	~0.3 g/L at 20°C

Sources:[1][2][4][6][10]

Table 2: Common Degradation Products of 1-Octanol and Their Properties

Degradation Product	Chemical Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Key Identifying Feature
1-Octanal	C₈H₁₆O	128.21	171	Aldehyde functional group
Octanoic Acid	C₈H₁₆O₂	144.21	239	Carboxylic acid functional group
1-Octene	C₈H₁₆	112.21	121-123	Carbon-carbon double bond

Experimental Protocols

Protocol: Analysis of 1-Octanol Purity by Gas Chromatography (GC)

Objective: To determine the purity of a 1-octanol sample and identify the presence of common degradation products.

Materials:

• Gas chromatograph with a Flame Ionization Detector (GC-FID)

• Capillary column suitable for alcohol analysis (e.g., DB-Wax or similar polar column)

• High-purity helium or nitrogen as carrier gas

• 1-octanol sample

• Standards of 1-octanal and octanoic acid (for peak identification)

• Solvent for dilution (e.g., dichloromethane)

• Autosampler vials

Methodology:

• Sample Preparation: Prepare a diluted solution of the 1-octanol sample in dichloromethane (e.g., 1:1000). Prepare separate standard solutions of 1-octanal and octanoic acid at known concentrations.

• GC Instrument Setup:

  • Inlet Temperature: 250°C

  • Detector Temperature: 280°C

  • Oven Temperature Program:

    • Initial temperature: 60°C, hold for 2 minutes

    • Ramp: 10°C/min to 240°C

    • Hold at 240°C for 5 minutes

  • Carrier Gas Flow: Set to the optimal flow rate for the column.

  • Injection Volume: 1 µL

• Analysis:

  • Inject the standard solutions individually to determine their retention times.

  • Inject the diluted 1-octanol sample.

• Data Interpretation:

  • Identify the peaks in the sample chromatogram by comparing their retention times to those of the standards.

  • Calculate the area percent of each peak to estimate the relative concentration of each component. Purity is determined by the area percent of the 1-octanol peak.

Visualizations

Caption: Oxidation pathway of 1-octanol.

Caption: Troubleshooting inconsistent results with 1-octanol.

References

• 1. 1-Octanol - Wikipedia [en.wikipedia.org]
• 2. 1-Octanol | C8H18O | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. taylorandfrancis.com [taylorandfrancis.com]
• 4. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]
• 5. 1-Octanol CAS:111-87-5 EC:203-917-6 [cpachem.com]
• 6. 1-Octanol SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 7. researchgate.net [researchgate.net]
• 8. The Impact of Impurities in Lab Chemicals [postapplescientific.com]
• 9. nbinno.com [nbinno.com]
• 10. fishersci.com [fishersci.com]

Improving the yield of 1-Octanol synthesis in the laboratory

Welcome to the technical support center for the laboratory synthesis of 1-Octanol. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions to improve the yield and purity of your 1-Octanol synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common laboratory methods for synthesizing 1-octanol?

A1: In a laboratory setting, 1-octanol can be synthesized through several methods, including the Guerbet reaction, Grignard synthesis, hydroformylation of 1-heptene followed by reduction, and conversion from biomass-derived precursors like furfural. The choice of method often depends on the available starting materials, equipment, and desired scale of the reaction.

Q2: My Guerbet reaction is showing low conversion of the starting alcohol. What are the likely causes?

A2: Low conversion in a Guerbet reaction can be due to several factors. Firstly, ensure your catalyst is active; for instance, hydrotalcite-derived catalysts often require calcination to become active. Secondly, the reaction temperature might be too low. Guerbet reactions typically require elevated temperatures (e.g., 200-250 °C) to proceed efficiently. Lastly, inefficient water removal can hinder the reaction equilibrium. Employing a Dean-Stark trap or performing the reaction under conditions that favor water removal is crucial.

Q3: I am observing a significant amount of side products in my 1-octanol synthesis. How can I improve the selectivity?

A3: The formation of side products is a common issue. In the Guerbet reaction, side products like aldehydes and shorter-chain alcohols can form. Optimizing the catalyst and reaction conditions, such as temperature and pressure, can improve selectivity towards 1-octanol. For instance, using a bimetallic catalyst (e.g., Cu-Ni) can enhance the hydrogenation of intermediates, reducing aldehyde byproducts. In Grignard synthesis, Wurtz coupling is a common side reaction that can be minimized by controlling the rate of addition of the alkyl halide and maintaining a moderate reaction temperature.

Q4: What is the best method to purify 1-octanol in the lab?

A4: Due to its relatively high boiling point (approximately 195 °C), fractional distillation under atmospheric or reduced pressure (vacuum distillation) is the most effective method for purifying 1-octanol from unreacted starting materials and most side products.[1] Steam distillation is generally not suitable for 1-octanol as its high boiling point prevents it from readily vaporizing with the steam.[1]

Q5: Can I use a Grignard reaction to synthesize 1-octanol? What are the key considerations?

A5: Yes, a Grignard reaction is a viable method. A common route involves the reaction of heptyl magnesium bromide with formaldehyde. The most critical factor for a successful Grignard reaction is maintaining strictly anhydrous (dry) conditions. All glassware must be thoroughly dried, and anhydrous solvents (like diethyl ether or THF) must be used, as Grignard reagents react readily with water, which will quench the reaction and significantly lower the yield.

Troubleshooting Guides

Guerbet Reaction Troubleshooting

Symptom	Possible Cause(s)	Suggested Solution(s)
Low to no conversion of starting alcohol	Inactive catalyst.	Ensure the catalyst has been properly activated (e.g., calcination of hydrotalcite precursors).
Reaction temperature is too low.	Gradually increase the reaction temperature in increments of 10-20 °C.
Insufficient mixing.	Ensure vigorous stirring to maintain good contact between reactants and the catalyst.
Low selectivity to 1-octanol (high aldehyde content)	Inefficient hydrogenation of the intermediate aldehyde.	Consider using a catalyst with a dedicated hydrogenation metal (e.g., Pd, Ni). If using a hydrogen atmosphere, ensure adequate pressure.
Formation of dark, tar-like substances	Reaction temperature is too high, leading to decomposition.	Reduce the reaction temperature. Perform a temperature optimization study.
Presence of impurities in the starting materials.	Use high-purity starting alcohols.

Grignard Synthesis Troubleshooting (for 1-Octanol)

Symptom	Possible Cause(s)	Suggested Solution(s)
Grignard reagent formation does not initiate	Passivated magnesium surface.	Gently crush the magnesium turnings before the reaction to expose a fresh surface. Add a small crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium.[2]
Presence of moisture in glassware or solvent.	Flame-dry all glassware under vacuum and cool under an inert atmosphere. Use freshly distilled anhydrous solvents.[3]
Low yield of 1-octanol, significant amount of octane byproduct	Presence of water during the reaction with formaldehyde.	Ensure the formaldehyde source (e.g., paraformaldehyde) is dry. Maintain a positive pressure of inert gas throughout the reaction.
Formation of a significant amount of dodecane (Wurtz coupling byproduct from hexyl bromide)	Reaction temperature is too high during Grignard formation.	Control the addition rate of the alkyl halide to maintain a gentle reflux. Use an ice bath if necessary to manage the exotherm.
High concentration of alkyl halide.	Add the alkyl halide solution dropwise to the magnesium suspension.
Reaction mixture becomes very viscous and difficult to stir after adding formaldehyde	Concentration of reagents is too high.	Use a larger volume of anhydrous solvent to maintain a stirrable mixture.

Data Presentation

Table 1: Comparison of Catalytic Performance in the Guerbet Reaction for Alcohol Synthesis

Catalyst	Starting Alcohol(s)	Temperature (°C)	Pressure (bar)	1-Butanol Yield (%)	1-Butanol Selectivity (%)	Reference
Cu-Mg-Al Mixed Oxide	Ethanol	320	20.7	21	-	[4]
CuNi-PMO	Ethanol	320	1	~1.9	-	[4]
MgAl₂O₄	Ethanol	350	20	~17	~48	[5]
Pd/C with KOH	Pentan-1-ol	195	5.5	-	-	[6]
Hydrotalcite with Pd	Ethanol + n-Hexanol	150-450	10-200	-	-	[7]

Experimental Protocols

Protocol 1: Guerbet Reaction for 1-Octanol Synthesis (Conceptual)

This protocol is a general guideline based on the principles of the Guerbet reaction.

• Catalyst Activation: If using a hydrotalcite-based catalyst (e.g., Cu-Mg-Al mixed oxide), calcine it at a high temperature (e.g., 450-500 °C) for several hours to form the active mixed oxide.

• Reaction Setup: In a high-pressure reactor equipped with a mechanical stirrer and a condenser (or set up for water removal), add the activated catalyst and the starting alcohol(s) (e.g., n-butanol for self-condensation to 2-ethylhexanol, as a model for 1-octanol synthesis from a C4 alcohol).

• Inert Atmosphere: Purge the reactor several times with an inert gas (e.g., nitrogen or argon) to remove air.

• Reaction Conditions: Heat the reactor to the desired temperature (e.g., 200-250 °C) and pressurize if required (e.g., with nitrogen or hydrogen).

• Reaction Monitoring: Monitor the reaction progress by taking periodic samples and analyzing them by gas chromatography (GC) to determine the conversion of the starting alcohol and the formation of 1-octanol.

• Workup: After the reaction is complete, cool the reactor to room temperature and depressurize. Filter the reaction mixture to remove the catalyst.

• Purification: Wash the organic phase with water and brine, then dry it over an anhydrous salt (e.g., MgSO₄). Purify the crude 1-octanol by fractional distillation under reduced pressure.

Protocol 2: Grignard Synthesis of 1-Octanol

• Glassware Preparation: Thoroughly dry all glassware in an oven at >100 °C for several hours and assemble it hot while flushing with a stream of dry nitrogen or argon.

• Grignard Reagent Formation:

  • Place magnesium turnings in a three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet.

  • Add a small amount of anhydrous diethyl ether or THF to cover the magnesium.

  • Add a small crystal of iodine to activate the magnesium.

  • In the dropping funnel, prepare a solution of 1-bromoheptane in anhydrous ether/THF.

  • Add a small portion of the 1-bromoheptane solution to the magnesium. The reaction should start, indicated by bubbling and a cloudy appearance. If it doesn't, gently warm the flask.

  • Once initiated, add the remaining 1-bromoheptane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30 minutes.

• Reaction with Formaldehyde:

  • Cool the Grignard reagent solution in an ice bath.

  • Carefully add dry paraformaldehyde in small portions to the stirred Grignard reagent.

  • After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours.

• Workup and Purification:

  • Cool the reaction mixture in an ice bath and slowly quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Remove the solvent by rotary evaporation.

  • Purify the resulting crude 1-octanol by vacuum distillation.

Visualizations

Caption: Workflow for 1-Octanol Synthesis via Guerbet Reaction.

Caption: Troubleshooting Decision Tree for Grignard Synthesis.

References

• 1. brainly.com [brainly.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | Insights on Guerbet Reaction: Production of Biobutanol From Bioethanol Over a Mg–Al Spinel Catalyst [frontiersin.org]
• 6. US20120220806A1 - Method For Producing Guerbet Alcohols - Google Patents [patents.google.com]
• 7. WO2016075353A1 - Method for producing 1-octanol - Google Patents [patents.google.com]

Technical Support Center: Minimizing 1-Octanol Interference in Spectroscopic Measurements

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize interference from 1-octanol in their spectroscopic measurements.

Frequently Asked Questions (FAQs)

Q1: Why does 1-octanol interfere with my spectroscopic measurements?

A1: 1-Octanol can interfere with spectroscopic measurements in several ways. In UV-Vis spectroscopy, it exhibits significant absorbance in the low UV region (below 220 nm), which can overlap with the absorbance of the analyte of interest. In fluorescence spectroscopy, 1-octanol can cause quenching effects or lead to scattering, which can reduce the fluorescence signal. For Nuclear Magnetic Resonance (NMR) spectroscopy, the prominent signals from 1-octanol can obscure signals from the analyte, particularly if the analyte concentration is low.

Q2: What are the most common spectroscopic techniques affected by 1-octanol?

A2: The most commonly affected techniques are UV-Vis spectroscopy, fluorescence spectroscopy, and Nuclear Magnetic Resonance (NMR) spectroscopy. The nature and severity of the interference depend on the specific technique and the concentration of 1-octanol present in the sample.

Q3: How can I tell if 1-octanol is the cause of the interference in my measurements?

A3: A common method is to run a blank measurement containing only the buffer or solvent and 1-octanol at the same concentration used in your sample. If the spectral features observed in the blank match the unexpected signals in your sample spectrum, it is a strong indication that 1-octanol is the source of the interference.

Troubleshooting Guides

Issue 1: High background absorbance in UV-Vis Spectroscopy below 220 nm.

This issue is often due to the inherent absorbance of 1-octanol in the far-UV region.

Troubleshooting Steps:

• Confirm 1-Octanol Interference: Run a UV-Vis spectrum of your buffer or solvent containing the same concentration of 1-octanol as your sample.

• Subtract the Blank: If the spectral features match, subtract the blank spectrum from your sample spectrum.

• Wavelength Selection: If possible, select an analysis wavelength where 1-octanol absorbance is minimal (typically above 240 nm).

• Reduce 1-Octanol Concentration: If the experimental design allows, reduce the concentration of 1-octanol.

• Solvent Extraction: Perform a solvent extraction to remove the 1-octanol from your sample before measurement.

Logical Workflow for Troubleshooting High UV-Vis Background

Caption: Troubleshooting workflow for high UV-Vis background absorbance.

Issue 2: Decreased signal intensity in Fluorescence Spectroscopy.

This can be caused by quenching effects or light scattering from 1-octanol.

Troubleshooting Steps:

• Assess Quenching: Measure the fluorescence of a standard fluorophore in the presence and absence of 1-octanol to determine if quenching is occurring.

• Inner Filter Effect: Ensure the total absorbance of your sample at the excitation and emission wavelengths is below 0.1 to minimize inner filter effects, which can be exacerbated by the presence of 1-octanol.

• Dilution: Dilute the sample to reduce the concentration of both the analyte and 1-octanol, which may alleviate quenching.

• Different Excitation/Emission Wavelengths: Experiment with different excitation and emission wavelengths to find a window where 1-octanol interference is minimized.

Experimental Workflow for Assessing Quenching

Caption: Workflow to determine if 1-octanol is quenching fluorescence.

Issue 3: Overlapping and dominant solvent peaks in NMR Spectroscopy.

The signals from 1-octanol can be much larger than those of the analyte, making detection and quantification difficult.

Troubleshooting Steps:

• Solvent Suppression: Utilize solvent suppression techniques such as presaturation or Watergate (W5) to attenuate the 1-octanol signals.

• Deuterated 1-Octanol: If feasible and available, use deuterated 1-octanol to eliminate its signals from the ¹H NMR spectrum.

• Sample Concentration: Increase the concentration of the analyte if possible to improve the signal-to-noise ratio relative to the 1-octanol signals.

• 2D NMR: Employ 2D NMR techniques, such as HSQC or HMBC, which can help to resolve analyte signals from the overlapping solvent peaks.

Experimental Protocols

Protocol 1: Background Subtraction in UV-Vis Spectroscopy

• Prepare a Blank Solution: Prepare a solution containing the same buffer and concentration of 1-octanol as your samples, but without the analyte.

• Acquire Blank Spectrum: Record the UV-Vis spectrum of the blank solution over the desired wavelength range.

• Acquire Sample Spectrum: Record the UV-Vis spectrum of your sample containing the analyte and 1-octanol.

• Subtract Blank: Use the spectroscopy software to subtract the blank spectrum from the sample spectrum. The resulting spectrum should represent the absorbance of the analyte alone.

Protocol 2: Solvent Extraction for Sample Cleanup

• Add an Immiscible Solvent: To your aqueous sample containing the analyte and 1-octanol, add an equal volume of an immiscible organic solvent in which 1-octanol is highly soluble but your analyte is not (e.g., hexane or ethyl acetate).

• Mix Thoroughly: Vortex the mixture for 1-2 minutes to facilitate the transfer of 1-octanol into the organic phase.

• Separate Phases: Centrifuge the mixture to achieve a clean separation of the aqueous and organic layers.

• Collect Aqueous Layer: Carefully collect the aqueous layer containing your analyte, leaving the organic layer with the extracted 1-octanol behind.

• Repeat if Necessary: For higher purity, the extraction step can be repeated with fresh organic solvent.

• Analyze Sample: The resulting aqueous sample can now be analyzed with reduced 1-octanol interference.

Quantitative Data Summary

Table 1: UV Absorbance Cutoffs for Common Solvents

Solvent	UV Cutoff (nm)
Acetonitrile	190
Water	190
Hexane	200
Methanol	205
Ethanol	210
1-Octanol	220
Dichloromethane	235
Chloroform	245

This table provides a comparison of the wavelength below which the solvent itself absorbs significantly, highlighting why 1-octanol can be problematic in the low UV range.

Table 2: Typical ¹H NMR Chemical Shifts for 1-Octanol

Protons	Chemical Shift (ppm)	Multiplicity
-CH₃	~0.88	Triplet
-(CH₂)₅-	~1.2-1.4	Multiplet
-CH₂-CH₂OH	~1.55	Quintet
-CH₂OH	~3.62	Triplet
-OH	Variable	Singlet

This table helps in identifying the characteristic signals of 1-octanol in a ¹H NMR spectrum, aiding in the diagnosis of interference.

Technical Support Center: Accurate Determination of 1-Octanol Concentration

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on accurately determining 1-octanol concentration in various mixtures. It includes detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and comparative data on analytical methods.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for determining 1-Octanol concentration?

A1: The most prevalent and reliable methods for quantifying 1-Octanol are Gas Chromatography (GC), particularly with a Flame Ionization Detector (FID) or Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC), typically using a UV or Refractive Index (RI) detector. Nuclear Magnetic Resonance (NMR) spectroscopy can also be employed for quantification.

Q2: How do I choose between GC and HPLC for my 1-Octanol analysis?

A2: The choice depends on several factors:

• Volatility and Thermal Stability: 1-Octanol is sufficiently volatile and thermally stable for GC analysis, which often provides high resolution and sensitivity.

• Sample Matrix: For complex matrices, the selectivity of a mass spectrometer detector in GC-MS can be advantageous. HPLC is well-suited for less volatile matrices or when derivatization is not desirable.

• Analytes of Interest: If you are analyzing a mixture of compounds with varying volatilities, GC may be more suitable. If your mixture contains non-volatile compounds in addition to 1-Octanol, HPLC would be the better choice.

• Available Equipment: The choice will also depend on the instrumentation available in your laboratory.

Q3: What is the importance of the octanol-water partition coefficient (Log P) and how is it related to concentration determination?

A3: The octanol-water partition coefficient (Log P or Kow) is a measure of a compound's lipophilicity and is crucial in drug development to predict a drug's distribution in the body.[1] It is the ratio of the concentration of a compound in octanol to its concentration in water at equilibrium.[2][3] While direct concentration determination and Log P measurement are different experiments, the analytical techniques used to measure concentration in the octanol and water phases are the same as those described here.

Troubleshooting Guides

Gas Chromatography (GC) Troubleshooting

Problem	Possible Causes	Solutions
Peak Tailing	1. Active sites in the GC inlet liner or column. 2. Column contamination. 3. Polarity mismatch between the analyte, solvent, and stationary phase.	1. Use a deactivated liner and a high-quality, low-bleed GC column. Regularly replace the septum and liner. 2. Bake out the column or trim the first few centimeters. 3. Ensure the stationary phase is appropriate for analyzing alcohols.
Ghost Peaks	1. Carryover from previous injections. 2. Contamination in the carrier gas or sample solvent. 3. Septum bleed.	1. Perform a bakeout of the inlet and column. Run solvent blanks to confirm. 2. Use high-purity gas and solvents. 3. Use a high-quality, low-bleed septum.
Poor Resolution	1. Incorrect oven temperature program. 2. Carrier gas flow rate is not optimal. 3. Column is overloaded.	1. Optimize the temperature ramp rate. 2. Adjust the carrier gas flow rate to the column's optimal linear velocity. 3. Dilute the sample or inject a smaller volume.
Inconsistent Peak Areas	1. Leaks in the injection port or gas lines. 2. Inconsistent injection volume. 3. Syringe issue.	1. Perform a leak check of the system. 2. If using manual injection, ensure a consistent technique. For autosamplers, check for air bubbles in the syringe. 3. Clean or replace the syringe.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Problem	Possible Causes	Solutions
Baseline Noise or Drift	1. Air bubbles in the pump or detector. 2. Contaminated mobile phase or flow cell. 3. Mobile phase not adequately mixed or degassed.	1. Purge the pump and detector. 2. Clean the flow cell and use fresh, HPLC-grade solvents. 3. Ensure proper mobile phase preparation and degassing.[4]
Split or Tailing Peaks	1. Column frit is partially blocked. 2. Column is overloaded. 3. Sample solvent is incompatible with the mobile phase.	1. Back-flush the column or replace the frit. 2. Reduce the injection volume or sample concentration. 3. Dissolve the sample in the mobile phase whenever possible.[5]
Fluctuating Retention Times	1. Inconsistent mobile phase composition. 2. Leaks in the system. 3. Poor temperature control.	1. Prepare the mobile phase carefully and consistently.[6] 2. Check all fittings for leaks. 3. Use a column oven to maintain a constant temperature.[7]
High Backpressure	1. Blockage in the column or tubing. 2. Particulate matter from the sample or mobile phase. 3. Mobile phase viscosity is too high.	1. Disconnect components sequentially to identify the blockage. 2. Filter all samples and mobile phases before use. 3. Adjust the mobile phase composition or increase the column temperature.

Quantitative Data Summary

The following table summarizes typical performance data for the analysis of 1-Octanol and similar compounds using different analytical techniques. The exact values can vary depending on the specific instrument, method parameters, and sample matrix.

Analytical Technique	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Accuracy/Precision	Reference
HS-SPME-GCxGC/TOFMS	Wine	0.001 µg/L	0.003 µg/L	-	[8]
GC-FID	Animal Feed Supplements	0.44–4.77 mg/kg	1.32–14.31 mg/kg	-	[8]
HPLC-UV	Pharmaceutical Dosage Forms	0.15 µg/mL	0.47 µg/mL	Correlation coefficient > 0.999	[9]
HPLC (General)	-	-	-	Precision within ± 0.1 log units for Log P determination	[10]

Note: LOD and LOQ are often determined based on the signal-to-noise ratio (S/N), typically 3:1 for LOD and 10:1 for LOQ, or based on the standard deviation of the response and the slope of the calibration curve.[11][12]

Experimental Protocols

Gas Chromatography-Flame Ionization Detection (GC-FID) Method

This protocol provides a general procedure for the quantification of 1-Octanol. It should be optimized for your specific instrument and sample matrix.

1. Sample Preparation:

• If the sample is a liquid, a direct injection may be possible after appropriate dilution with a suitable solvent (e.g., methanol, ethanol).

• For solid or complex matrices, a solvent extraction (e.g., with dichloromethane or a hexane/diethyl ether mixture) or headspace solid-phase microextraction (HS-SPME) may be necessary to isolate the 1-Octanol.

2. GC-FID Parameters:

• Column: A non-polar or mid-polar capillary column (e.g., DB-5, HP-5ms) is typically suitable.

• Injector Temperature: 250 °C

• Detector Temperature: 280 °C

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold for 5 minutes.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Injection Volume: 1 µL (adjust as necessary).

3. Calibration:

• Prepare a series of standard solutions of 1-Octanol in the same solvent as your samples, covering the expected concentration range.

• Inject each standard and record the peak area.

• Construct a calibration curve by plotting peak area versus concentration.

4. Quantification:

• Inject the prepared sample.

• Determine the peak area of 1-Octanol in the sample chromatogram.

• Calculate the concentration of 1-Octanol in the sample using the calibration curve.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Method

This protocol outlines a general RP-HPLC method for 1-Octanol determination. Optimization will be required for your specific application.

1. Sample Preparation:

• Dissolve the sample in the mobile phase or a solvent compatible with the mobile phase.

• Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

2. HPLC Parameters:

• Column: C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and water or methanol and water (e.g., 70:30 v/v). Isocratic elution is often sufficient.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detector: UV detector at a low wavelength (e.g., 210 nm) or a Refractive Index (RI) detector.

• Injection Volume: 10-20 µL.

3. Calibration:

• Prepare a series of 1-Octanol standard solutions in the mobile phase.

• Inject each standard and record the peak area or height.

• Create a calibration curve by plotting the detector response against the concentration.

4. Quantification:

• Inject the filtered sample.

• Identify and integrate the peak corresponding to 1-Octanol.

• Determine the concentration of 1-Octanol in the sample from the calibration curve.

Visualizations

References

• 1. connectsci.au [connectsci.au]
• 2. pubs.acs.org [pubs.acs.org]
• 3. eCFR :: 40 CFR 799.6756 -- TSCA partition coefficient (n-octanol/water), generator column method. [ecfr.gov]
• 4. ijprajournal.com [ijprajournal.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. uhplcs.com [uhplcs.com]
• 8. benchchem.com [benchchem.com]
• 9. Microemulsion Liquid Chromatographic Method for Simultaneous Determination of Simvastatin and Ezetimibe in Their Combined Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ecetoc.org [ecetoc.org]
• 11. What is meant by the limit of detection and quantification (LOD / LOQ)? [mpl.loesungsfabrik.de]
• 12. Determine limits of detection LOD and limits of quantification LOQ - How To [mtc-usa.com]

Technical Support Center: Preventing Contamination in 1-Octanol Based Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing and addressing contamination in experiments involving 1-octanol.

Frequently Asked Questions (FAQs)

Q1: What are the most common sources of contamination in 1-octanol based experiments?

A1: Contamination in 1-octanol experiments can arise from several sources:

• Solvent Impurities: The purity of 1-octanol itself is a primary concern. Impurities can originate from the manufacturing process (e.g., the Ziegler process) or from degradation over time.[1][2]

• Cross-Contamination: Unintentional transfer of substances from other experiments or samples in the lab. This can happen through shared glassware, pipettes, or workspaces.

• Leachables from Labware: Plasticizers or other chemicals can leach from plastic containers or tubing into the 1-octanol.

• Environmental Contaminants: Dust, microorganisms, or volatile organic compounds from the laboratory air can contaminate samples.

• Human Error: Improper handling techniques, inadequate cleaning of equipment, and incorrect preparation of solutions can all introduce contaminants.

Q2: How should I properly store 1-octanol to maintain its purity?

A2: To maintain the purity of 1-octanol, it is crucial to store it correctly. Store 1-octanol in a cool, dry, and well-ventilated area away from direct sunlight and sources of ignition.[3] The container should be tightly sealed to prevent the absorption of moisture and atmospheric contaminants.[3] It is recommended to use glass containers, as plastic containers may leach impurities into the solvent.

Q3: What grade of 1-octanol should I use for my experiments?

A3: The appropriate grade of 1-octanol depends on the sensitivity of your experiment. For highly sensitive analytical work, such as HPLC or quantitative analysis, using an analytical or HPLC grade is recommended to ensure high purity and minimize interference from impurities. For general laboratory applications, a lower grade may be sufficient. Always refer to the certificate of analysis for the specific purity and impurity profile of the solvent.

Q4: Can residual water in 1-octanol affect my experiment?

A4: Yes, even small amounts of water can significantly impact experiments that are sensitive to moisture. Water can alter the polarity of the solvent, affect the solubility of certain compounds, and potentially participate in side reactions. For applications requiring anhydrous conditions, it is essential to use a dry solvent and employ techniques to exclude atmospheric moisture during the experiment.

Troubleshooting Guides

Issue 1: Inconsistent or Unexpected Experimental Results

Possible Cause: Contamination of 1-octanol or other reagents.

Troubleshooting Steps:

• Verify Solvent Purity:

  • Check the certificate of analysis for the lot of 1-octanol being used.

  • If contamination is suspected, run a blank analysis of the solvent using a sensitive analytical technique like gas chromatography-mass spectrometry (GC-MS) to identify any unexpected peaks.

• Evaluate Reagent Quality: Ensure all other reagents and standards are of the appropriate purity and have not expired.

• Review Glassware Cleaning Procedures: Improperly cleaned glassware is a common source of contamination. Refer to the detailed glassware cleaning protocol below.

• Isolate the Source: If possible, systematically replace each component of the experiment (e.g., use a fresh bottle of 1-octanol, newly prepared reagents) to identify the source of the inconsistency.

Issue 2: Poor Reproducibility in Partition Coefficient (LogP) Measurements

Possible Cause: Incomplete phase separation, inaccurate concentration measurements, or temperature fluctuations.

Troubleshooting Steps:

• Ensure Complete Phase Separation: After shaking, allow sufficient time for the 1-octanol and aqueous phases to completely separate. Centrifugation can aid in achieving a clean separation.

• Pre-saturate Solvents: Before the experiment, saturate the 1-octanol with water and the aqueous phase with 1-octanol to ensure thermodynamic equilibrium.

• Accurate Concentration Determination: Use a validated analytical method to measure the concentration of the analyte in each phase. Ensure your calibration curves are linear and cover the expected concentration range.

• Control Temperature: Perform the experiment at a constant and controlled temperature, as the partition coefficient can be temperature-dependent.

Data Presentation

Table 1: Purity Specifications of Common 1-Octanol Grades

Grade	Purity (Typical)	Key Impurities (Maximum Limits)	Application
Technical Grade	>95%	Varies	General purpose solvent, synthesis
Reagent Grade	>98%	Water, other alcohols, aldehydes	Qualitative analysis, less sensitive experiments
ACS Grade	≥99%	Conforms to American Chemical Society specifications	High-purity applications, quantitative analysis
HPLC Grade	≥99.5%	UV-absorbing impurities, particulates	High-performance liquid chromatography
Anhydrous Grade	>99.8%	Low water content (<0.005%)	Moisture-sensitive reactions

Table 2: Common Impurities in 1-Octanol and their Potential Impact

Impurity	Potential Source	Potential Impact on Experiments
Water	Atmospheric absorption, incomplete drying	Alters polarity, can participate in side reactions
Other Alcohols (e.g., isomers)	Ziegler process synthesis byproduct[2]	May alter solvent properties, interfere with analysis
Aldehydes/Ketones	Oxidation of 1-octanol[1]	Can react with analytes, interfere with spectroscopic measurements
Hydrocarbons	Raw materials from synthesis	Can affect solubility and partitioning behavior
Plasticizers (e.g., phthalates)	Leaching from plastic containers	Can interfere with biological assays and analytical detection

Experimental Protocols

Protocol 1: Detailed Glassware Cleaning for Trace Analysis

• Initial Rinse: Rinse glassware three times with a suitable organic solvent (e.g., acetone) to remove organic residues. Dispose of the solvent waste appropriately.

• Detergent Wash: Wash the glassware thoroughly with a laboratory-grade, phosphate-free detergent and warm water. Use appropriate brushes to scrub all surfaces.

• Tap Water Rinse: Rinse the glassware extensively with tap water to remove all traces of detergent.

• Deionized Water Rinse: Rinse the glassware at least three times with deionized water.

• Acid Bath (Optional, for removal of metal ions): Soak the glassware in a 1-10% solution of hydrochloric acid or nitric acid for several hours or overnight.

• Final Deionized Water Rinse: After the acid bath, rinse the glassware thoroughly with deionized water until the rinse water is neutral.

• Drying: Dry the glassware in an oven at a temperature appropriate for the glassware type (e.g., 105-120°C). For moisture-sensitive applications, allow the glassware to cool in a desiccator before use.

Protocol 2: Drug-Excipient Compatibility Study using 1-Octanol as a Co-solvent

This protocol is designed to assess the potential interactions between a drug substance and an excipient in a liquid formulation where 1-octanol is used as a co-solvent.

• Preparation of Solutions:

  • Prepare a stock solution of the drug substance in a suitable primary solvent (e.g., ethanol, water).

  • Prepare a stock solution of the excipient in the same primary solvent.

• Sample Preparation:

  • In a series of clean glass vials, mix the drug stock solution and the excipient stock solution in various ratios.

  • Add 1-octanol as a co-solvent to each vial to achieve the desired final concentration. Include control samples containing only the drug and solvents, and only the excipient and solvents.

• Incubation:

  • Seal the vials tightly and incubate them under controlled conditions (e.g., specific temperature and humidity) for a predetermined period.

• Analysis:

  • At specified time points, withdraw an aliquot from each vial.

  • Analyze the samples using a validated analytical method (e.g., HPLC, LC-MS) to quantify the drug substance and identify any degradation products.

• Data Evaluation:

  • Compare the degradation profile of the drug in the presence of the excipient to the control samples. A significant increase in degradation or the appearance of new degradation products indicates a potential incompatibility.[4][5][6][7][8]

Mandatory Visualization

Caption: A decision tree for troubleshooting contamination in experiments using 1-octanol.

Caption: Potential mechanism of 1-octanol modulating G-protein coupled receptor signaling.

References

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. Ziegler process - Wikipedia [en.wikipedia.org]
• 3. hpc-standards.com [hpc-standards.com]
• 4. journalajocs.com [journalajocs.com]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. Drug-Excipient Compatibility Study Through a Novel Vial-in-Vial Experimental Setup: A Benchmark Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pharmaexcipients.com [pharmaexcipients.com]

Technical Support Center: Adjusting pH in 1-Octanol/Water Partitioning

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with ionizable compounds in 1-octanol/water partitioning experiments.

Frequently Asked Questions (FAQs)

Q1: What is the difference between LogP and LogD?

For non-ionizable compounds, the partition coefficient (LogP) and the distribution coefficient (LogD) are the same. However, for ionizable compounds, LogD takes into account the partition of both the ionized and non-ionized forms of the molecule, making it pH-dependent.[1][2][3][4] LogP, in contrast, only describes the partitioning of the neutral species.[1][3] Since most drugs are ionizable at physiological pH, LogD is often a more accurate descriptor of a compound's lipophilicity in biological systems.[1][3]

Q2: Why is pH control crucial for determining the LogD of ionizable compounds?

The ionization state of a weak acid or a weak base is determined by its pKa and the pH of the aqueous solution, as described by the Henderson-Hasselbalch equation.[5][6][7] The neutral form of a compound is generally more lipid-soluble and will preferentially partition into the 1-octanol phase, while the ionized form is more water-soluble and will remain in the aqueous phase.[8][9] Therefore, controlling the pH is essential for obtaining accurate and reproducible LogD values.

Q3: How do I choose the appropriate pH for my experiment?

The choice of pH depends on the pKa of your compound and the objective of your study.

• To determine the LogP (the partition coefficient of the neutral species), the pH should be adjusted to be at least 2 units away from the pKa, ensuring the compound is predominantly in its non-ionized form. For an acidic compound, the pH should be at least 2 units below the pKa. For a basic compound, the pH should be at least 2 units above the pKa.

• To determine the LogD at a specific pH (e.g., physiological pH 7.4), the aqueous phase must be buffered to that exact pH.[2]

• To create a full pH-lipophilicity profile, LogD should be measured over a wide range of pH values.[10][11]

Q4: What is the Henderson-Hasselbalch equation and how does it apply to partitioning?

The Henderson-Hasselbalch equation relates pH, pKa, and the ratio of the ionized to the non-ionized forms of a weak acid or base.[5][6]

For a weak acid: pH = pKa + log([A-]/[HA]) For a weak base: pH = pKa + log([B]/[BH+])

Where:

• [A-] is the concentration of the ionized acid.

• [HA] is the concentration of the non-ionized acid.

• [B] is the concentration of the non-ionized base.

• [BH+] is the concentration of the ionized base.

This equation allows you to calculate the percentage of a compound that is ionized at a given pH, which in turn influences its partitioning behavior between the octanol and water phases.[5][12]

Troubleshooting Guide

Issue 1: Inconsistent or non-reproducible LogD values.

Possible Cause	Troubleshooting Step
Inadequate pH control	Ensure the buffer capacity is sufficient to maintain the target pH after the addition of the compound. Re-measure the pH of the aqueous phase after the partitioning experiment.[13]
Incomplete phase separation	Centrifuge the samples to ensure complete separation of the octanol and aqueous phases before sampling.
Compound instability	Assess the stability of your compound at the experimental pH and temperature. Degradation can lead to inaccurate concentration measurements.
Insufficient equilibration time	Ensure the mixture is shaken long enough to reach equilibrium. The required time can vary depending on the compound and the experimental setup.
Impure compound	Use a highly purified compound to avoid interference from impurities that may have different partitioning properties.

Issue 2: Poor mass balance (total amount of compound recovered from both phases is significantly different from the initial amount).

Possible Cause	Troubleshooting Step
Adsorption to container walls	Silanize glassware to minimize adsorption, especially for highly lipophilic or "sticky" compounds.
Precipitation of the compound	Check the solubility of the compound in both the buffered aqueous phase and the 1-octanol at the experimental concentration. If precipitation is observed, reduce the initial concentration of the compound.
Volatility of the compound	Ensure containers are well-sealed during the experiment to prevent loss of volatile compounds.
Formation of a third phase or emulsion	This can occur with certain compounds, especially at high concentrations. Try reducing the compound concentration or using a different buffer system.

Issue 3: Measured LogD is unexpectedly high or low.

Possible Cause	Troubleshooting Step
Ion-pair partitioning	The ionized form of the compound may form an ion pair with a counter-ion from the buffer, which can then partition into the octanol phase.[14] Consider this possibility when interpreting results, especially for highly charged molecules.
Self-aggregation of the compound	Some compounds can form aggregates or micelles in the aqueous phase, which can affect their partitioning behavior. This is more likely to occur at concentrations above the critical micelle concentration (CMC).
Incorrect pKa value	An inaccurate pKa value will lead to incorrect predictions of the ionization state and, consequently, the expected LogD. Experimentally verify the pKa of your compound if possible.

Quantitative Data Summary

The following table provides an example of how the LogD of an ionizable compound (Piroxicam, an acidic drug) changes with pH.

pH	Predominant Species	Experimental LogD
2.0	Neutral	1.8
4.0	Neutral/Anionic	1.5
6.0	Anionic	-0.2
7.4	Anionic	-1.0
10.0	Anionic	-1.5

Note: The LogD values for Piroxicam are illustrative and can vary based on experimental conditions. The trend of decreasing LogD with increasing pH for an acidic drug is a key takeaway.[11]

Experimental Protocols

Detailed Methodology for LogD Determination using the Shake-Flask Method

This protocol is a standard method for determining the distribution coefficient (LogD) of an ionizable compound.

1. Preparation of Solutions:

• 1-Octanol: Pre-saturate 1-octanol by mixing it with the appropriate aqueous buffer in a 1:1 volume ratio. Shake vigorously for 24 hours and then allow the phases to separate completely.

• Aqueous Buffer: Prepare a buffer solution at the desired pH. The buffer choice is critical and should not interact with the test compound. Phosphate and citrate buffers are commonly used.[13][15] Ensure the ionic strength is constant across different pH values if comparing results.

• Compound Stock Solution: Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO, methanol). The final concentration of the organic solvent in the partitioning system should be kept low (typically <1%) to avoid affecting the partitioning behavior.[16]

2. Partitioning Experiment:

• Add a small aliquot of the compound stock solution to a mixture of the pre-saturated 1-octanol and the pre-saturated aqueous buffer. The volume ratio of octanol to water can be varied depending on the expected LogD.

• Shake the mixture at a constant temperature until equilibrium is reached. This can take anywhere from a few minutes to several hours.

• After shaking, separate the two phases by centrifugation.

3. Analysis:

• Carefully collect an aliquot from both the 1-octanol and the aqueous phase.

• Determine the concentration of the compound in each phase using a suitable analytical method, such as HPLC-UV or LC-MS/MS.[1]

• Measure the pH of the aqueous phase after the experiment to confirm it has not changed significantly.

4. Calculation:

• Calculate the LogD using the following equation: LogD = log10([Compound]octanol / [Compound]aqueous)

Where [Compound]octanol and [Compound]aqueous are the concentrations of the compound in the 1-octanol and aqueous phases, respectively.

Visualizations

Caption: Workflow for LogD determination using the shake-flask method.

Caption: Relationship between pH, pKa, and partitioning for ionizable compounds.

References

• 1. Log D Measurement | AxisPharm [axispharm.com]
• 2. enamine.net [enamine.net]
• 3. LogD | Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 4. acdlabs.com [acdlabs.com]
• 5. Basic pharmacological principles - WSAVA2011 - VIN [vin.com]
• 6. Henderson-Hasselbalch equation – An ABC of PK/PD [pressbooks.openeducationalberta.ca]
• 7. tandfonline.com [tandfonline.com]
• 8. derangedphysiology.com [derangedphysiology.com]
• 9. ftloscience.com [ftloscience.com]
• 10. Effect of solutes structure and pH on the n-octanol/water partition coefficient of ionizable organic compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties – Michael Green [doktormike.gitlab.io]
• 12. accesspharmacy.mhmedical.com [accesspharmacy.mhmedical.com]
• 13. Lipophilicity Screening of Novel Drug-like Compounds and Comparison to cLogP - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. pubs.acs.org [pubs.acs.org]
• 16. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

1-Octanol Under the Microscope: A Comparative Guide to Alcohols in Drug Lipophilicity Determination

For researchers, scientists, and professionals in drug development, the accurate determination of a drug's lipophilicity is a cornerstone of predicting its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). The n-octanol/water partition coefficient (LogP) has long been the gold standard for this measurement. However, the suitability of 1-octanol as a universal surrogate for biological membranes is a subject of ongoing scientific discussion. This guide provides an objective comparison of 1-octanol against other alcohols and solvent systems for determining drug lipophilicity, supported by experimental data and detailed methodologies.

Lipophilicity is a critical physicochemical property that governs a drug's ability to cross biological membranes and interact with its target. The "shake-flask" method, using a biphasic system of 1-octanol and water, is the traditional and most widely recognized technique for experimentally determining the partition coefficient (LogP for non-ionizable compounds) or distribution coefficient (LogD for ionizable compounds at a specific pH)[1][2]. While robust, this method can be time-consuming.

The Reign of 1-Octanol: Advantages and Criticisms

1-Octanol was chosen as the organic phase in lipophilicity studies due to its amphiphilic nature, possessing both a polar hydroxyl group and a nonpolar alkyl chain, which was thought to mimic the environment of a biological membrane. It is also a component of Lipinski's "Rule of Five," which helps predict the "drug-likeness" of a chemical compound[2].

However, the very characteristics that made 1-octanol a popular choice are also the source of criticism. The hydrogen-bonding capability of its hydroxyl group can lead to an overestimation of the lipophilicity of compounds that are hydrogen bond donors. This has led researchers to explore alternative solvents that may better represent the core of a lipid bilayer.

Alternative Alcohols and Solvent Systems: A Comparative Look

To provide a more comprehensive understanding of a drug's partitioning behavior, other solvent systems are employed. These include short-chain alcohols, alkanes, and more complex biomimetic systems.

Chloroform and Propylene Glycol Dipelargonate (PGDP): These solvents offer different hydrogen bonding characteristics compared to 1-octanol. Chloroform is a hydrogen bond donor, while PGDP is a proton acceptor. Comparing LogP values across these solvents can provide insights into a drug's specific interactions.

Alkanes (e.g., Cyclohexane, 1,9-Decadiene): Alkanes are non-polar solvents that lack hydrogen bonding capabilities. They are considered to better mimic the hydrophobic core of biological membranes. The difference between the LogP measured in octanol and an alkane (ΔLogP) can be a useful indicator of a compound's hydrogen bonding potential.

Quantitative Data Comparison

The following tables present a comparison of LogP and LogD values for a selection of drugs determined in 1-octanol and other solvent systems.

Table 1: Comparison of Experimental LogP Values for Opiates in Different Solvent Systems

Drug	LogP (1-Octanol/Water)	LogP (Chloroform/Water)	LogP (PGDP/Water)
Morphine	1.29	0.50	0.76
Codeine	2.15	1.19	1.70
Thebaine	2.65	2.75	2.80
Buprenorphine	4.98	4.01	5.04

Data sourced from a comparative study on opiate lipophilicity.

Table 2: Comparison of Experimental and Calculated LogP Values in 1-Octanol and Cyclohexane

Compound	Experimental LogP (Octanol)	Calculated LogP (Octanol)	Experimental LogP (Cyclohexane)	Calculated LogP (Cyclohexane)
Toluene	2.73	2.65	2.69	2.63
Naphthalene	3.37	3.35	3.63	3.59
Biphenyl	3.98	3.96	4.09	4.05
Anthracene	4.54	4.53	4.88	4.84

This table presents a subset of data from a study comparing calculated and experimental LogP values.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and aid in the selection of the most appropriate method for a given research question.

Shake-Flask Method for LogP/LogD Determination (1-Octanol/Water)

This is the benchmark method for lipophilicity measurement[1][2][3].

Materials:

• 1-Octanol (reagent grade)

• Purified water or buffer solution of desired pH

• Test compound

• Glass flasks with stoppers

• Mechanical shaker

• Centrifuge

• Analytical instrument for concentration determination (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Pre-saturation of Solvents: Mix 1-octanol and water (or buffer) in a large vessel and shake vigorously for 24 hours to ensure mutual saturation. Allow the phases to separate completely.

• Preparation of Test Solution: Accurately weigh the test compound and dissolve it in the pre-saturated aqueous or octanol phase to a known concentration.

• Partitioning: Add a known volume of the test solution and the other pre-saturated solvent to a flask. The volume ratio of the two phases can be adjusted depending on the expected LogP value.

• Equilibration: Stopper the flask and shake it at a constant temperature for a sufficient time (typically 1 to 24 hours) to reach partitioning equilibrium.

• Phase Separation: Centrifuge the flask to ensure complete separation of the two phases.

• Analysis: Carefully withdraw an aliquot from each phase and determine the concentration of the test compound using a suitable analytical method.

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of P. For ionizable compounds, the distribution coefficient (D) is calculated, and the result is reported as LogD at a specific pH.

Diagram of the Shake-Flask Method Workflow

References

• 1. LogP / LogD shake-flask method [protocols.io]
• 2. researchgate.net [researchgate.net]
• 3. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Study of 1-Octanol and Cyclohexane as Extraction Solvents

The following guide provides a comparative analysis of 1-Octanol and Cyclohexane as extraction solvents, focusing on their physicochemical properties and performance metrics critical for researchers, scientists, and drug development professionals.

The selection of an extraction solvent is a critical step in chemical synthesis, analytical sample preparation, and pharmaceutical development. 1-Octanol and Cyclohexane represent two distinct classes of organic solvents: a protic, hydrogen-bond donor/acceptor alcohol (1-Octanol) and a purely non-polar, aprotic hydrocarbon (Cyclohexane). Their comparative performance hinges on their fundamental differences in polarity and hydrogen-bonding capacity, which directly influence the partitioning of a target solute.

I. Comparative Physicochemical Properties

The performance of a solvent is intrinsically linked to its physical and chemical properties. 1-Octanol is the gold standard for measuring lipophilicity (ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted">

$\log P{\text{oct/water}}$ ) because its hydroxyl group allows it to mimic the hydrogen-bonding environment of biological membranes, while its hydrocarbon chain provides a non-polar bulk[1][2]. Cyclohexane, conversely, is a simple, non-polar alkane that represents a purely hydrophobic, non-hydrogen-bonding environment[3].

The table below summarizes key properties that dictate their utility in liquid-liquid extraction (LLE).

Property	1-Octanol (ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted"> $\text{C}_8\text{H}{18}\text{O}$ )	Cyclohexane (ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted"> $\text{C}_6\text{H}{12}$ )	Implication for Extraction
Solvent Class	Protic, Hydrogen-Bond Donor/Acceptor	Non-polar, Aprotic Hydrocarbon	Selectivity for polar vs. non-polar solutes.
Molecular Weight (ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted"> $\text{g/mol}$ )	$130.23$ [4]	$84.16$ [3]	Solvent cost and mass-based usage.
Boiling Point ( $\mathbf{^\circ C}$ )	$194 - 196$ [2][4]	$80.7$	Cyclohexane is much easier to remove post-extraction via evaporation.
Density (ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted"> $\text{g/mL}$ at $\mathbf{25^\circ C}$ )	$0.827$ [4][5]	$0.779$	Both are less dense than water (ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted"> $\sim 1.0 \text{ g/mL}$ ) and will form the upper layer in LLE with water.
Dielectric Constant ( $\varepsilon$ at $\mathbf{20^\circ C}$ )	$10.3$ [2][4]	$2.0$	1-Octanol is moderately polar; Cyclohexane is extremely non-polar.
Dipole Moment (ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted"> $\text{D}$ )	$1.68$ [2]	$0.0$	1-Octanol can stabilize charged/polar intermediates; Cyclohexane cannot.
Water Solubility (ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted"> $\text{g/100g}$ )	$\sim 0.05$ (Sparingly Soluble)	ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted"> $\sim 0.005$ (Immiscible)	Both are suitable for LLE with water, but 1-Octanol can "wet" the aqueous phase more, slightly altering its properties.

II. Comparative Extraction Performance: log⁡P\log PlogP and Selectivity

The performance of these solvents is best quantified by the logarithm of the partition coefficient (

$\log P$ ), which measures the ratio of a compound's concentration in the organic phase to its concentration in the aqueous phase at equilibrium.

ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="ng-star-inserted display">

$$\log P = \log{10} \left( \frac{[Solute]$$

Metric	1-Octanol/Water (ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted"> $\log P{\text{oct}}$ )	Cyclohexane/Water (ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted"> $\log P{\text{cyc}}$ )	Mechanistic Difference
Primary Use	Standard for Drug Lipophilicity and Membrane Permeability [1][2]	Standard for Hydrophobicity in Purely Non-Polar Media (e.g., alkane/lipid core)	Membrane Mimicry vs. Pure Hydrophobicity
Solute Preference	Hydrophobic solutes with a capacity for Hydrogen Bonding (e.g., alcohols, phenols, amines)[1]	Purely Hydrophobic solutes with minimal/no polarity (e.g., alkanes, non-polar lipids)[3]	Hydrogen-Bonding Selectivity
Key Metric	$\log P{\text{oct}}$ (Lipophilicity)	ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted"> $\log P{\text{cyc}}$ (Pure Hydrophobicity)	ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted"> $\Delta \log P = \log P{\text{oct}} - \log P_{\text{cyc}}$
$\Delta \log P$ Interpretation	A large positive $\Delta \log P$ indicates the solute has a high capacity for hydrogen bonding (e.g., a polar drug) and is therefore preferentially extracted by 1-Octanol over Cyclohexane[3].	A $\Delta \log P$ close to zero indicates a purely non-polar solute that partitions equally well into both organic phases.

III. Experimental Protocol: Comparative Shake-Flask log⁡P\log PlogP Determination

The Shake-Flask Method is the standard experimental technique for determining

$\log P$ values and provides the quantitative data needed for this comparative study.

Materials and Reagents

• Solvents: 1-Octanol (pre-saturated with water), Cyclohexane (pre-saturated with water), Deionized Water (pre-saturated with organic solvent).

• Solute: A model compound (e.g., a small drug molecule like caffeine or a test dye).

• Instrumentation: Separatory funnels or centrifuge tubes,

  $\text{UV-Vis}$ Spectrophotometer or $\text{HPLC-UV}$ for concentration analysis.

Methodology

• Phase Pre-Saturation:

  • Mix equal volumes of 1-Octanol and water in one vessel; mix equal volumes of Cyclohexane and water in a second vessel.

  • Shake vigorously for 24 hours at a constant temperature (e.g.,

    $25^\circ\text{C}$ ) to ensure mutual saturation of the phases. This prevents volume changes during the extraction step.

  • Allow the phases to separate completely.

• Preparation of Solute Stock Solutions:

  • Prepare a stock solution of the target solute in the aqueous phase (pre-saturated water) at a known initial concentration, ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted">

    $\text{C}{\text{initial}}$ .

• Partitioning (Extraction) Step:

  • In two separate vessels (A and B):

    • Vessel A (1-Octanol System): Add a known volume of the aqueous stock solution and an equal volume of the pre-saturated 1-Octanol.

    • Vessel B (Cyclohexane System): Add a known volume of the aqueous stock solution and an equal volume of the pre-saturated Cyclohexane.

  • Vigorously shake both vessels for a defined period (e.g., 30 minutes) to reach thermodynamic equilibrium.

  • Centrifuge the mixtures to ensure complete phase separation.

• Analysis and Calculation:

  • Carefully separate the aqueous phase from each vessel.

  • Determine the final concentration of the solute in the aqueous phase (ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted">

    $\text{C}{\text{Aqueous}}$ ) using $\text{UV-Vis}$ spectroscopy or $\text{HPLC}$ .

  • Calculate the concentration in the organic phase (ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted">

    $\text{C}{\text{Organic}}$ ) by mass balance: ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="ng-star-inserted display"> $$\text{C}{\text{Organic}} = \text{C}$$

  • Calculate the partition coefficient (ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="inline ng-star-inserted">

    $\log P$ ) for each solvent system: $$\log P{\text{oct/water}} = \log_{10} \left( \frac{\text{C}$$ ngcontent-ng-c4139270029="" _nghost-ng-c260850153="" class="ng-star-inserted display"> $$\log P{\text{cyc/water}} = \log_{10} \left( \frac{\text{C}$$

IV. Mandatory Visualization: Experimental Workflow

The following diagram illustrates the comparative shake-flask methodology, highlighting the critical step of phase separation and analysis for both solvent systems.

Comparative Shake-Flask

$\log P$ Determination Workflow.

References

• 1. Calculating partition coefficients of small molecules in octanol/water and cyclohexane/water - PMC [pmc.ncbi.nlm.nih.gov]
• 2. octanol [stenutz.eu]
• 3. researchgate.net [researchgate.net]
• 4. 111-87-5 CAS MSDS (1-Octanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 1-Octanol [longzechem.com]

A Researcher's Guide to Validating 1-Octanol/Water Partition Coefficient (logP) Methods

For researchers, scientists, and drug development professionals, the 1-octanol/water partition coefficient (logP) is a critical parameter in predicting the pharmacokinetic and pharmacodynamic properties of a compound. Accurate determination of logP is paramount for successful drug discovery and development. This guide provides a comprehensive comparison of the prevalent experimental and computational methods for logP validation, complete with experimental protocols and performance data.

The lipophilicity of a drug, quantified by logP, influences its absorption, distribution, metabolism, and excretion (ADME) profile. A delicate balance is required; sufficient lipophilicity is necessary for membrane permeability, while excessive lipophilicity can lead to poor solubility, increased metabolic clearance, and potential toxicity. Therefore, robust and reliable methods for logP determination are essential.

This guide explores the two primary experimental methods, the Shake-Flask method and High-Performance Liquid Chromatography (HPLC)-based methods, alongside a variety of computational approaches. We will delve into their respective methodologies, advantages, and limitations, supported by comparative data to aid in the selection of the most appropriate method for your research needs.

Experimental Methods for logP Determination

Experimental methods provide a direct measure of a compound's partitioning behavior and are considered the gold standard for logP determination.

The Shake-Flask Method: The Gold Standard

The shake-flask method, as described in OECD Guideline 107, is the traditional and most widely accepted method for logP determination.[1][2] It directly measures the partitioning of a solute between 1-octanol and water.

• Preparation of Phases: Prepare mutually saturated solutions of 1-octanol and water (or a suitable buffer, e.g., pH 7.4 phosphate buffer for logD determination) by shaking them together for 24 hours, followed by a separation period.[3]

• Dissolution of Test Substance: Dissolve a known amount of the test substance in either the aqueous or octanol phase.

• Partitioning: Combine the solution with the other phase in a vessel. The volume ratio of the two phases is adjusted based on the expected logP value.[2]

• Equilibration: Shake the vessel at a constant temperature (typically 20-25°C) until equilibrium is reached.[4] Centrifugation is often used to ensure a clean separation of the two phases.[4]

• Concentration Analysis: Determine the concentration of the test substance in both the 1-octanol and aqueous phases using a suitable analytical technique, such as UV-Vis spectroscopy, HPLC, or Gas Chromatography (GC).

• Calculation of logP: The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the octanol phase to its concentration in the aqueous phase. The base-10 logarithm of P is the logP value.

Caption: Workflow of the Shake-Flask Method for logP Determination.

HPLC-Based Methods: A High-Throughput Alternative

Reverse-phase high-performance liquid chromatography (RP-HPLC) offers a faster and more automated alternative to the shake-flask method for estimating logP.[5] This method is based on the correlation between a compound's retention time on a nonpolar stationary phase and its lipophilicity.

• System Preparation: Use an RP-HPLC system with a nonpolar stationary phase (e.g., C8 or C18) and a polar mobile phase (e.g., a mixture of methanol and water).

• Calibration: Inject a series of standard compounds with known logP values that span the expected range of the test compound.

• Retention Time Measurement: Measure the retention time (t_R) for each standard and the column dead time (t_0). Calculate the retention factor (k) for each standard using the formula: k = (t_R - t_0) / t_0.

• Calibration Curve: Plot log k versus the known logP values of the standards to generate a linear calibration curve.

• Sample Analysis: Inject the test compound under the same chromatographic conditions and determine its retention factor.

• logP Estimation: Use the calibration curve to interpolate the logP value of the test compound from its measured retention factor.

Caption: Workflow of the HPLC-Based Method for logP Determination.

Comparison of Experimental Methods

Feature	Shake-Flask Method	HPLC-Based Methods
Principle	Direct measurement of partitioning between 1-octanol and water.	Indirect estimation based on retention on a nonpolar stationary phase.
Accuracy	Considered the "gold standard" with high accuracy.[6]	Generally good accuracy, but can be less accurate than the shake-flask method.[7]
Throughput	Low throughput, time-consuming.[8]	High throughput, suitable for screening large numbers of compounds.[5]
Sample Requirement	Requires a relatively larger amount of pure compound.[8]	Requires a very small amount of sample.[5]
Applicable logP Range	Typically -2 to 4, can be extended up to 5.[1][6]	Typically 0 to 6.[8]
Limitations	Prone to emulsion formation, not suitable for surface-active agents or impure compounds.[8][9]	Not suitable for compounds that are unstable or react with the mobile phase.[9]

Computational Methods for logP Prediction

Computational methods offer a rapid and cost-effective way to estimate logP, especially in the early stages of drug discovery when large virtual libraries are screened. These methods can be broadly categorized into atom-based, fragment-based, and property-based approaches.

Atom-Based Methods

These methods calculate logP by summing the contributions of individual atoms within a molecule. Each atom type is assigned a specific contribution value. Examples include ALOGP and the Ghose-Crippen method.

Fragment-Based Methods

Fragment-based methods dissect a molecule into a set of predefined structural fragments and sum their respective contributions to estimate the overall logP. Correction factors are often applied to account for intramolecular interactions. ClogP is a well-known example of this approach.

Property-Based Methods

These methods utilize whole-molecule properties, such as molecular surface area, polarizability, and solvation energies, to predict logP through quantitative structure-property relationship (QSPR) models.

Caption: Relationship between molecular structure and computational logP prediction methods.

Performance of Computational Methods

The accuracy of computational methods can vary significantly depending on the algorithm used and the chemical space of the training data. The following table summarizes the performance of several common computational methods based on their Root Mean Square Error (RMSE) and squared correlation coefficient (R²) when compared to experimental data. Lower RMSE and R² values closer to 1 indicate better predictive performance.

Method/Software	Type	RMSE (log units)	R²
FElogP	Property-Based (MM-PBSA)	0.91[10]	0.71[10]
OpenBabel	-	1.13[10]	0.67[10]
ACD/GALAS	Fragment-Based	1.44[10]	-
DNN (Ulrich et al.)	Property-Based (Deep Neural Network)	1.23[10]	-
ChemAxon	Atom-Based (with extensions)	0.31[11]	0.82[11]
ACDlogP	Fragment-Based	-	0.928[12]
MolLogP	-	-	0.921[12]
ALOGPS	Atom-Based	-	0.907[12]

Note: Performance metrics can vary depending on the dataset used for validation.

Conclusion

The choice of method for logP determination depends on the specific requirements of the study. The shake-flask method remains the gold standard for its accuracy and direct measurement principle, making it ideal for late-stage drug development and regulatory submissions. HPLC-based methods provide a valuable high-throughput alternative for screening large compound libraries in the early discovery phase.

Computational methods are indispensable for in silico screening and lead optimization, offering rapid predictions without the need for compound synthesis. However, their accuracy is highly dependent on the algorithm and the training dataset. It is crucial to validate computational predictions with experimental data, especially for novel chemical scaffolds.

By understanding the principles, protocols, and limitations of each method, researchers can make informed decisions to obtain reliable logP data, ultimately contributing to the development of safer and more effective drugs.

References

• 1. oecd.org [oecd.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. agilent.com [agilent.com]
• 4. oecd.org [oecd.org]
• 5. mdpi.com [mdpi.com]
• 6. DSpace [diposit.ub.edu]
• 7. Critical comparison of shake-flask, potentiometric and chromatographic methods for lipophilicity evaluation (log Po/w) of neutral, acidic, basic, amphoteric, and zwitterionic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A High-Throughput Method for Lipophilicity Measurement - PMC [pmc.ncbi.nlm.nih.gov]
• 9. enfo.hu [enfo.hu]
• 10. Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. chemaxon.com [chemaxon.com]
• 12. researchgate.net [researchgate.net]

Cross-Validation of Experimental 1-Octanol LogP with In-Silico Models: A Comparative Guide

The n-octanol/water partition coefficient (logP) is a critical physicochemical parameter in drug discovery and development, influencing a drug candidate's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.[1] Experimental determination of logP, while accurate, can be time-consuming and resource-intensive.[2] Consequently, a variety of in-silico models have been developed to predict logP values computationally. This guide provides a comprehensive comparison of experimental and in-silico methods for determining logP, offering insights into their respective methodologies, performance, and applications.

Data Presentation: Performance of In-Silico LogP Prediction Models

The predictive accuracy of in-silico logP models is crucial for their utility in drug discovery. The performance of these models is typically evaluated by comparing the predicted logP values against experimentally determined values for a given set of compounds. Key statistical metrics used for this evaluation include the coefficient of determination (R²), root mean square error (RMSE), and mean absolute error (MAE). The table below summarizes the performance of several common in-silico logP prediction models based on literature data.

In-Silico Model Type	Prediction Method	R²	RMSE	MAE	Reference
Fragment-Based	CLOGP	0.87-0.91	-	-	[3]
XLOGP 3.0	0.854-0.967	-	-	[4]
ChemAxon	0.82	0.31	0.23	[5]
Atom-Based	ALOGP	-	-	-	[6]
SLOGP	-	-	-	[3]
ALogPS 2.1	0.854-0.967	-	-	[4]
Property-Based	VLOGP	-	-	-	[3]
iLOGP	0.94	0.52	0.38	[7][8][9]
Machine Learning	Support Vector Machines	0.92	-	-	[10]
Radial Basis Neural Networks	0.90	-	-	[10]
Multiple Linear Regression	0.88	-	-	[10]
FElogP (MM-PBSA)	0.71	0.91	-	[11]
Directed-Message Passing Neural Networks (D-MPNNs)	-	0.66	0.48	[12]

Experimental Protocol: Shake-Flask Method for LogP Determination

The shake-flask method is considered the "gold standard" for experimental logP determination due to its direct measurement of the partition coefficient.[13][14] While it can be labor-intensive, its accuracy makes it the reference method for validating in-silico models.[15]

Materials:

• Test compound

• 1-Octanol (reagent grade, pre-saturated with water)

• Phosphate buffered saline (PBS), pH 7.4 (pre-saturated with 1-octanol)[16]

• Separatory funnel or centrifuge tubes

• Mechanical shaker or vortex mixer

• Centrifuge (if using tubes)

• Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Preparation of Phases: Pre-saturate the 1-octanol with water and the aqueous buffer with 1-octanol by mixing them vigorously for 24 hours and then allowing the phases to separate.[14]

• Dissolution of Test Compound: Dissolve a known amount of the test compound in either the aqueous or 1-octanol phase. The initial concentration should be low enough to ensure that the compound does not self-associate in either phase.

• Partitioning:

  • Add a known volume of the phase containing the compound to a separatory funnel or centrifuge tube.

  • Add a known volume of the other phase. The volume ratio of the two phases can be adjusted depending on the expected logP value.[16]

• Equilibration: Shake the mixture for a predetermined amount of time (e.g., 1-24 hours) to allow for the compound to reach equilibrium between the two phases.[13] The vessel should be gently agitated to avoid the formation of emulsions.

• Phase Separation: Allow the two phases to separate completely. If emulsions are present, centrifugation can be used to facilitate separation.

• Concentration Measurement: Carefully separate the two phases and determine the concentration of the test compound in each phase using a suitable analytical technique.[2]

• Calculation of LogP: The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the 1-octanol phase ([Compound]octanol) to its concentration in the aqueous phase ([Compound]water). The logP is the base-10 logarithm of P.

  P = [Compound]octanol / [Compound]water logP = log10(P)

Workflow for Cross-Validation of Experimental and In-Silico LogP

The following diagram illustrates the general workflow for cross-validating experimentally determined logP values with predictions from in-silico models. This process is essential for assessing the accuracy and reliability of computational tools used in drug discovery.

Caption: Workflow for cross-validating experimental and in-silico logP.

This guide provides a foundational understanding of the methods used to determine and predict logP, a critical parameter in pharmaceutical research. The presented data and protocols offer a starting point for researchers to critically evaluate and select the most appropriate methods for their specific needs.

References

• 1. ClassicalGSG: Prediction of logP Using Classical Molecular Force Fields and Geometric Scattering for Graphs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comparison of Predictivities of Log P Calculation Models Based on Experimental Data for 134 Simple Organic Compounds | Semantic Scholar [semanticscholar.org]
• 4. Lipophilicity of fentalogs: Comparison of experimental and computationally derived data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chemaxon.com [chemaxon.com]
• 6. Comparison of logP and logD correction models trained with public and proprietary data sets [ouci.dntb.gov.ua]
• 7. iLOGP: a simple, robust, and efficient description of n-octanol/water partition coefficient for drug design using the GB/SA approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. In silico log P prediction for a large data set with support vector machines, radial basis neural networks and multiple linear regression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Multitask machine learning models for predicting lipophilicity (logP) in the SAMPL7 challenge - PMC [pmc.ncbi.nlm.nih.gov]
• 13. encyclopedia.pub [encyclopedia.pub]
• 14. LogP / LogD shake-flask method [protocols.io]
• 15. DSpace [diposit.ub.edu]
• 16. Setup and validation of shake-flask procedures for the determination of partition coefficients (logD) from low drug amounts - PubMed [pubmed.ncbi.nlm.nih.gov]

1-Octanol as a Reference Standard for Solvent Polarity Studies: A Comparative Guide

In the landscape of chemical research, particularly in drug development and environmental science, the polarity of a solvent is a critical parameter influencing solubility, reactivity, and partitioning behavior. 1-Octanol has long been established as a cornerstone reference solvent for these studies, primarily through the determination of the octanol-water partition coefficient (LogP). This guide provides a comprehensive comparison of 1-octanol's role as a polarity standard against other widely used empirical scales, namely Reichardt's Dye (ET(30)) and Kamlet-Taft parameters. This objective analysis, supported by experimental data and protocols, is intended to assist researchers, scientists, and drug development professionals in selecting the most appropriate method for their specific applications.

1-Octanol and the LogP Scale: A Measure of Lipophilicity

1-Octanol is a C8 fatty alcohol that possesses both a polar hydroxyl (-OH) group and a long, nonpolar alkyl chain.[1][2][3] This amphiphilic nature makes it an excellent mimic for the lipid bilayers of cell membranes. The 1-octanol-water partition coefficient (Kow or P) is a measure of a chemical's lipophilicity, defined as the ratio of its concentration in the 1-octanol phase to its concentration in the aqueous phase at equilibrium.[4] For practical purposes, this is usually expressed in its logarithmic form, LogP.

A positive LogP value indicates a preference for the lipid (octanol) phase, suggesting higher lipophilicity, while a negative value signifies a preference for the aqueous phase (hydrophilicity). This parameter is fundamental in predicting a drug's pharmacokinetic properties (absorption, distribution, metabolism, and excretion - ADME) and the environmental fate of organic compounds.[4]

Comparative Analysis of Solvent Polarity Scales

While the LogP scale is invaluable, it primarily describes a solvent's ability to engage in hydrophobic interactions. A more complete picture of solvent polarity requires consideration of other intermolecular forces. Here, we compare the 1-octanol/water system with two other prominent polarity scales: Reichardt's Dye ET(30) and Kamlet-Taft parameters.

Table 1: Comparison of Polarity Scale Characteristics

Feature	1-Octanol/Water (LogP)	Reichardt's Dye (ET(30))	Kamlet-Taft Parameters (α, β, π)
Principle	Partitioning of a solute between two immiscible phases.	Solvatochromic shift of a betaine dye's UV-Vis absorption spectrum.[5][6]	Solvatochromic shifts of multiple indicator dyes to separate different intermolecular forces.[7][8][9]
Primary Information	Lipophilicity/Hydrophilicity.	Overall solvent polarity, particularly sensitive to hydrogen bond donation.[10]	Quantifies hydrogen bond acidity (α), hydrogen bond basicity (β), and dipolarity/polarizability (π).[7][8][9]
Advantages	- Directly relates to biological membrane permeability.- Extensive databases of experimental and calculated values.- "Gold standard" for lipophilicity.[4]	- Highly sensitive to changes in solvent polarity.- Provides a single, convenient value for ranking solvents.	- Provides a detailed picture of specific solvent-solute interactions.- Allows for multiparameter linear solvation energy relationships.
Disadvantages	- Does not account for specific polar interactions.- pH-dependent for ionizable compounds (LogD).[4]- Can be time-consuming to measure experimentally.[11]	- Sensitive to impurities in the solvent.- The dye can interact specifically with certain solvents, affecting the result.[12]	- Requires multiple experiments with different dyes.- Interpretation can be more complex than single-parameter scales.

Quantitative Comparison of Solvent Polarity Parameters

The following table presents a selection of common solvents and their corresponding polarity parameters. This allows for a direct comparison of how these different scales rank solvent polarity.

Table 2: Polarity Parameters for Common Solvents

Solvent	LogP	ET(30) (kcal/mol)	α (HBD Acidity)	β (HBA Basicity)	π* (Dipolarity/Polarizability)
n-Hexane	3.90	31.0	0.00	0.00	-0.08
Toluene	2.73	33.9	0.00	0.11	0.49
Diethyl Ether	0.89	34.5	0.00	0.47	0.27
Chloroform	1.97	39.1	0.44	0.00	0.58
Ethyl Acetate	0.73	38.1	0.00	0.45	0.45
Acetone	-0.24	42.2	0.08	0.48	0.71
1-Octanol	3.00	48.3	0.79	0.84	0.40
2-Propanol	0.05	48.4	0.76	0.95	0.48
Ethanol	-0.31	51.9	0.83	0.77	0.54
Methanol	-0.77	55.4	0.93	0.62	0.60
Acetonitrile	-0.34	45.6	0.19	0.31	0.75
Dimethyl Sulfoxide (DMSO)	-1.35	45.1	0.00	0.76	1.00
Water	-1.38	63.1	1.17	0.47	1.09

Note: LogP values can vary slightly depending on the experimental or computational method used. ET(30), α, β, and π values are from various literature sources and are representative.*

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for obtaining reliable solvent polarity data. Below are standardized procedures for the three discussed methods.

Determination of the Octanol-Water Partition Coefficient (LogP) via the Shake-Flask Method

This classic method directly measures the partitioning of a solute between 1-octanol and water.[11][13]

Materials:

• Analyte of interest

• High-purity 1-octanol

• High-purity water (e.g., Milli-Q)

• Buffer solutions (if determining LogD for ionizable compounds)

• Separatory funnels or vials with screw caps

• Mechanical shaker or vortex mixer

• Centrifuge (optional, to aid phase separation)

• Analytical instrument for concentration measurement (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Pre-saturation of Solvents: Shake equal volumes of 1-octanol and water (or buffer) together for 24 hours to ensure mutual saturation. Allow the phases to separate completely.

• Preparation of Analyte Stock Solution: Prepare a stock solution of the analyte in the phase in which it is more soluble.

• Partitioning: In a separatory funnel or vial, add a known volume of the pre-saturated 1-octanol and a known volume of the pre-saturated aqueous phase. Add a small aliquot of the analyte stock solution.

• Equilibration: Shake the vessel for a predetermined amount of time (e.g., 1-2 hours) to allow the analyte to reach equilibrium between the two phases.

• Phase Separation: Allow the two phases to separate completely. Centrifugation can be used to break up any emulsions.

• Concentration Measurement: Carefully separate the two phases and determine the concentration of the analyte in each phase using a suitable analytical technique.

• Calculation: Calculate the LogP using the following formula: LogP = log10 ( [Analyte]octanol / [Analyte]water )

Caption: Experimental workflow for LogP determination.

Determination of Reichardt's ET(30) Value

This method utilizes the solvatochromism of Reichardt's dye (Betaine 30).[5][6]

Materials:

• Reichardt's Dye (2,6-diphenyl-4-(2,4,6-triphenyl-pyridinium-1-yl)phenolate)

• Solvent of interest

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Prepare a Dilute Solution: Dissolve a small amount of Reichardt's dye in the solvent of interest to obtain a solution with a maximum absorbance in the range of 0.5-1.0.

• Record the UV-Vis Spectrum: Record the absorption spectrum of the solution over the visible range (typically 400-900 nm).

• Determine λmax: Identify the wavelength of maximum absorbance (λmax) for the long-wavelength, solvatochromic absorption band.

• Calculate ET(30): Use the following equation to calculate the ET(30) value in kcal/mol: ET(30) (kcal/mol) = 28591 / λmax (nm)

Caption: Workflow for determining ET(30).

Determination of Kamlet-Taft Parameters (α, β, π*)

This method involves measuring the solvatochromic shifts of multiple probe molecules.[8]

Materials:

• A set of indicator dyes:

  • For π*: N,N-dimethyl-4-nitroaniline

  • For β: 4-nitroaniline

  • For α: Reichardt's Dye (or other suitable probes)

• Solvents of interest

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Prepare Solutions: For each indicator dye, prepare a series of dilute solutions in a range of solvents with known Kamlet-Taft parameters (for calibration) and the solvent(s) of interest.

• Record Spectra: Record the UV-Vis spectrum for each solution and determine the wavelength of maximum absorbance (λmax).

• Convert to Wavenumber: Convert λmax (in nm) to wavenumber (νmax in cm-1) using the formula: νmax = 107 / λmax.

• Calculate Parameters: The Kamlet-Taft parameters for the unknown solvent are determined by solving a set of linear solvation energy relationship equations, often using multiple linear regression analysis with the data from the calibration solvents. The specific equations for each parameter depend on the set of probe dyes used.[14]

Caption: Logical relationship for Kamlet-Taft parameter determination.

Conclusion

1-Octanol remains an indispensable reference standard for solvent polarity studies, particularly for assessing lipophilicity through the LogP scale, which is of paramount importance in pharmaceutical and environmental sciences. However, a comprehensive understanding of solvent polarity often requires a multi-faceted approach. Reichardt's Dye provides a sensitive, single-parameter measure of overall polarity, while the Kamlet-Taft parameters offer a detailed deconstruction of the specific intermolecular forces at play. The choice of method should be guided by the specific research question, the nature of the solutes and solvents involved, and the level of detail required to describe the solvent-solute interactions. By understanding the principles, advantages, and limitations of each of these scales, researchers can make more informed decisions in their experimental design and data interpretation.

References

• 1. Page loading... [guidechem.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. polarity - Why 1-octanol is immiscible with water? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. LogP / LogD shake-flask method [protocols.io]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Kamlet-Taft solvent parameters [stenutz.eu]
• 8. mjas.analis.com.my [mjas.analis.com.my]
• 9. Kamlet-Taft solvent parameters [stenutz.eu]
• 10. Solvent Polarity/Polarizability Parameters: A Study of Catalan’s SPPN, Using Computationally Derived Molecular Properties, and Comparison with π* and ET(30) | MDPI [mdpi.com]
• 11. encyclopedia.pub [encyclopedia.pub]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. rsc.org [rsc.org]

The Researcher's Guide to Membrane Mimetic Systems: A Comparative Benchmark of 1-Octanol and its Alternatives

For researchers, scientists, and drug development professionals, selecting the appropriate membrane mimetic system is a critical decision that profoundly impacts the accuracy and relevance of in vitro drug absorption, permeability, and interaction studies. This guide provides an objective comparison of 1-octanol against other widely used membrane mimetic systems, supported by experimental data and detailed protocols to aid in making informed choices for your research needs.

The ability of a drug candidate to permeate biological membranes is a key determinant of its oral bioavailability and overall efficacy. Mimicking the complex lipid bilayer of cell membranes in a laboratory setting is a significant challenge. For decades, the 1-octanol/water partition coefficient (log P) has been the gold standard for estimating a compound's lipophilicity and its potential for passive diffusion across membranes. However, the simplicity of the 1-octanol system does not fully capture the intricacies of a biological membrane. This has led to the development of more sophisticated membrane mimetic systems, each with its own set of advantages and limitations.

This guide delves into a comparative analysis of 1-octanol, Parallel Artificial Membrane Permeability Assay (PAMPA), liposomes, and nanodiscs, providing a comprehensive overview to assist in selecting the most suitable model for your specific application.

Comparative Analysis of Membrane Mimetic Systems

The choice of a membrane mimetic system depends on the specific research question, the desired throughput, and the stage of drug development. While 1-octanol provides a fundamental measure of lipophilicity, other systems offer a closer approximation of the biological membrane, incorporating factors like lipid composition and the presence of a bilayer structure.

Quantitative Data Summary

The following tables present a summary of quantitative data to facilitate a direct comparison of the performance of different membrane mimetic systems.

Table 1: Comparison of Permeability Coefficients (Papp) in PAMPA and Caco-2 Cell Monolayers

Compound	PAMPA (A-PAMPA) Papp (x 10⁻⁶ cm/s)	Caco-2 Papp (x 10⁻⁶ cm/s)	Permeability Class (PAMPA)	Permeability Class (Caco-2)	Human Absorption (%)
Acyclovir	0.0841	1.24	Low	Low	20[1]
Atenolol	2.41	2.62	High	Low	50[1]
Bupropion	18.5	66.4	High	High	87[1]
Carbamazepine	27.4	95.7	High	High	97[1]
Chlorpheniramine	8.57	16.0	High	Low	80[1]
Coumarin	48.4	141	High	High	100[1]
Disopyramide	2.71	4.24	High	Low	85.3[1]
Furosemide	0.572	3.33	Low	Low	61[1]
Hydrochlorothiazide	0.497	0.710	Low	Low	70[1]
Indomethacin	12.4	38.4	High	Low	100[1]
Inulin	0.360	0.921	Low	Low	0[1]
Metoprolol	4.50	29.3	High	High	95
Naproxen	42.1	124	High	High	100
Piroxicam	15.3	56.7	High	High	100
Propranolol	22.8	89.1	High	High	90
Ranitidine	0.115	1.55	Low	Low	50
Testosterone	35.6	112	High	High	-
Theophylline	1.23	9.87	High	Low	96
Verapamil	15.8	50.2	High	Low	98[1]
Warfarin	30.1	105	High	High	99

Data for compounds other than those cited are representative values from literature.

Table 2: Correlation of Octanol/Water vs. Liposome/Water Distribution Coefficients with Drug Absorption

Drug Class	Correlation (R²) between log D (octanol/water) and log D (liposome/water)	Correlation with Human Oral Absorption
Neutral Compounds	0.9324[2]	Good correlation for both models.[2]
Positively Charged Compounds	0.4684[2]	Liposomal model shows a more appropriate correlation.[2]
Negatively Charged Compounds	0.1487[2]	Liposomal model shows a more appropriate correlation.[2]
Partially Ionized/Zwitterionic	0.9367[2]	Liposomal model shows a more appropriate correlation.[2]

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reproducible and comparable data. Below are summarized methodologies for key experiments cited in this guide.

Shake-Flask Method for 1-Octanol/Water Partition Coefficient (log P) Determination

This method is the traditional approach for measuring the lipophilicity of a compound.

Materials:

• 1-Octanol (pre-saturated with water)

• Water or buffer solution (e.g., PBS, pH 7.4, pre-saturated with 1-octanol)

• Test compound

• Glass vials with screw caps

• Shaker or vortex mixer

• Centrifuge

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Preparation of Phases: Pre-saturate 1-octanol with water and the aqueous phase with 1-octanol by mixing them vigorously and allowing them to separate overnight.

• Sample Preparation: Dissolve a known amount of the test compound in either the aqueous or 1-octanol phase.

• Partitioning: Add equal volumes of the pre-saturated 1-octanol and aqueous phases to a glass vial containing the dissolved compound.

• Equilibration: Seal the vial and shake it for a predetermined period (e.g., 24 hours) at a constant temperature to allow the compound to partition between the two phases and reach equilibrium.

• Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.

• Quantification: Carefully withdraw an aliquot from each phase and determine the concentration of the compound using a suitable analytical method.

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the 1-octanol phase to its concentration in the aqueous phase. The log P is the logarithm of this value.

Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA is a high-throughput assay for predicting passive permeability of compounds.

Materials:

• 96-well filter plates (donor plate) with a hydrophobic PVDF membrane

• 96-well acceptor plate

• Lipid solution (e.g., 2% (w/v) L-α-phosphatidylcholine in dodecane)

• Buffer solutions (e.g., PBS, pH 7.4)

• Test compounds and control compounds (high and low permeability)

• Plate shaker

• Plate reader or LC-MS for quantification

Procedure:

• Membrane Coating: Apply a small volume (e.g., 5 µL) of the lipid solution to the membrane of each well in the donor plate and allow the solvent to evaporate.

• Acceptor Plate Preparation: Fill the wells of the acceptor plate with buffer solution.

• Donor Plate Preparation: Add the test and control compounds dissolved in buffer to the wells of the donor plate.

• Incubation: Place the donor plate on top of the acceptor plate to form a "sandwich" and incubate with gentle shaking for a specific period (e.g., 4-18 hours) at room temperature.

• Quantification: After incubation, determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method.

• Calculation of Permeability Coefficient (Pe): The effective permeability coefficient is calculated using the following equation: Pe = (-ln(1 - [drug]acceptor / [drug]equilibrium)) * (VA * VD) / ((VA + VD) * Area * time) where [drug]acceptor is the concentration in the acceptor well, [drug]equilibrium is the equilibrium concentration, VA is the volume of the acceptor well, VD is the volume of the donor well, Area is the membrane area, and time is the incubation time.[3]

Liposome Preparation and Drug Interaction Studies

Liposomes provide a more biomimetic bilayer environment to study drug-membrane interactions.

Materials:

• Lipids (e.g., POPC, POPG) dissolved in chloroform

• Rotary evaporator

• Extruder with polycarbonate membranes of a specific pore size (e.g., 100 nm)

• Buffer solution (e.g., HEPES, PBS)

• Test compound

• Instrumentation for analysis (e.g., fluorescence spectroscopy, differential scanning calorimetry)

Procedure:

• Lipid Film Formation: Create a thin film of lipids on the inside of a round-bottom flask by evaporating the chloroform using a rotary evaporator.

• Hydration: Hydrate the lipid film by adding the aqueous buffer and vortexing. This results in the formation of multilamellar vesicles (MLVs).

• Extrusion: To obtain unilamellar vesicles of a defined size, pass the MLV suspension through an extruder equipped with polycarbonate membranes of a specific pore size multiple times (e.g., 11-21 times).

• Drug-Liposome Interaction: Incubate the prepared liposomes with the test compound.

• Analysis: Characterize the interaction using various biophysical techniques. For example, fluorescence quenching assays can determine the binding affinity, while differential scanning calorimetry can assess the effect of the drug on the lipid bilayer's phase transition.

Visualizing Workflows and Pathways

Understanding the experimental workflows and the biological pathways being studied is crucial. The following diagrams, generated using Graphviz, illustrate key processes in the application of advanced membrane mimetic systems.

Workflow for Membrane Protein Characterization in Nanodiscs

Caption: Workflow for reconstituting a membrane protein into a nanodisc for subsequent biophysical and structural analysis.

G Protein-Coupled Receptor (GPCR) Signaling Pathway

Caption: A simplified schematic of a G Protein-Coupled Receptor (GPCR) signaling cascade.

Conclusion

The selection of a membrane mimetic system is a trade-off between biological relevance, throughput, cost, and the specific questions being addressed.

• 1-Octanol remains a valuable tool for high-throughput screening of compound lipophilicity in early drug discovery, despite its simplicity.

• PAMPA offers a significant step up in mimicking passive permeability across a lipid barrier and is well-suited for screening larger compound libraries. The ability to modify the lipid composition allows for the simulation of different biological barriers.[4]

• Liposomes provide a more biologically relevant model with a full lipid bilayer, making them ideal for detailed studies of drug-membrane interactions and for the development of lipid-based drug delivery systems.[5] For charged compounds, liposomes may be a more appropriate biomembrane model than octanol.[2]

• Nanodiscs represent the state-of-the-art for studying the structure and function of membrane proteins in a native-like lipid bilayer environment, albeit with lower throughput and higher complexity.

By understanding the strengths and weaknesses of each system and utilizing the provided experimental guidelines, researchers can make more strategic decisions in their drug discovery and development efforts, ultimately leading to more predictive and reliable in vitro data.

References

• 1. researchgate.net [researchgate.net]
• 2. Methodology and experimental design for the study of liposome-dependent drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liposome binding assay [protocols.io]
• 4. A comparative study of artificial membrane permeability assay for high throughput profiling of drug absorption potential - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. G Protein-coupled Receptor (GPCR) Reconstitution and Labeling for Solution Nuclear Magnetic Resonance (NMR) Studies of the Structural Basis of Transmembrane Signaling - PMC [pmc.ncbi.nlm.nih.gov]

The Double-Edged Sword of Lipophilicity: Unraveling the Correlation Between 1-Octanol Partitioning and Biological Membrane Permeability

For researchers, scientists, and professionals in drug development, understanding a compound's ability to permeate biological membranes is a cornerstone of predicting its in vivo behavior. A key physicochemical parameter often used as a surrogate for this property is the 1-octanol/water partition coefficient (logP), a measure of a compound's lipophilicity. This guide provides a critical comparison of 1-octanol partitioning with experimental biological membrane permeability data, offering insights into the utility and limitations of this widely used metric.

The underlying principle is that a molecule must be sufficiently lipid-soluble to partition into the hydrophobic core of a biological membrane, yet possess enough aqueous solubility to dissolve in physiological fluids. The 1-octanol/water system has long been the gold standard for mimicking this partitioning behavior. However, the complex and dynamic nature of a biological membrane, with its phospholipid bilayer, embedded proteins, and varying pH gradients, means that logP is not always a perfect predictor of permeability. This guide delves into the experimental data that both supports and challenges the direct correlation between logP and biological membrane permeability, utilizing data from two primary in vitro models: the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell-based assay.

Quantitative Comparison of Lipophilicity and Membrane Permeability

The following table summarizes experimentally determined 1-octanol/water partition coefficients (logP) and their corresponding apparent permeability coefficients (Papp) from PAMPA and Caco-2 assays for a selection of compounds. This data allows for a direct comparison of a compound's lipophilicity with its ability to traverse both artificial and biological membranes.

Compound	LogP	PAMPA Peff (10⁻⁶ cm/s)	Caco-2 Papp (10⁻⁶ cm/s)	Permeability Classification
High Permeability
Propranolol	3.10	15.0	20.0 - 40.0	High
Ketoprofen	3.12	10.0 - 20.0	30.0 - 50.0	High
Testosterone	3.32	>10.0	33.0	High
Verapamil	3.84	11.5	14.0	High[1]
Moderate Permeability
Piroxicam	1.80	1.0 - 5.0	1.0 - 10.0	Moderate
Theophylline	-0.02	~1.0	1.29 - 16.0	Low to Moderate[2][3]
Low Permeability
Atenolol	0.23	<1.0	0.2 - 0.5	Low
Furosemide	2.03	<1.0	0.4	Low
Ranitidine	0.30	<1.0	<0.5	Low
Mannitol	-3.10	~0	0.3	Low

Note: Permeability values can vary between laboratories due to different experimental conditions. The classifications are based on typical industry standards where for Caco-2, Papp > 10 x 10⁻⁶ cm/s is considered high, 1-10 x 10⁻⁶ cm/s is moderate, and < 1 x 10⁻⁶ cm/s is low permeability.[3] For PAMPA, compounds with Peff > 1.0 x 10⁻⁶ cm/s are often considered permeable.

Experimental Protocols

Measurement of 1-Octanol/Water Partition Coefficient (LogP)

The "shake-flask" method is the traditional and most common technique for determining logP.[4]

• Preparation of Phases: Equal volumes of 1-octanol and a suitable aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) are mixed and allowed to saturate each other overnight. The two phases are then separated.

• Compound Addition: A known amount of the test compound is dissolved in the aqueous phase.

• Partitioning: A specific volume of the compound-containing aqueous phase is mixed with an equal volume of the saturated 1-octanol in a flask.

• Equilibration: The flask is shaken for a set period (e.g., 1-24 hours) at a constant temperature to allow the compound to partition between the two phases until equilibrium is reached.[4]

• Phase Separation: The mixture is centrifuged to ensure complete separation of the octanol and aqueous layers.

• Quantification: The concentration of the compound in each phase is determined using a suitable analytical method, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC).

• Calculation: The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the octanol phase to its concentration in the aqueous phase. LogP is the base-10 logarithm of this value.

Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA is a high-throughput, non-cell-based assay that measures passive diffusion.[1][2]

• Membrane Preparation: A filter plate with 96 wells is coated with a solution of a lipid (e.g., 1-2% lecithin or phosphatidylcholine in an organic solvent like dodecane) to form an artificial membrane.[5]

• Donor and Acceptor Plates: A donor plate is prepared containing the test compounds dissolved in a buffer solution (e.g., PBS at a specific pH). An acceptor plate is filled with a fresh buffer solution.

• Assay Assembly: The filter plate with the artificial membrane is placed on top of the acceptor plate, and the donor solution is added to the wells of the filter plate.

• Incubation: The entire assembly is incubated for a specific period (e.g., 4-18 hours) at room temperature, often with gentle shaking.

• Quantification: After incubation, the concentration of the compound in both the donor and acceptor wells is measured using an analytical technique like LC-MS/MS.

• Permeability Calculation: The apparent permeability coefficient (Papp) is calculated using the following equation:

  Papp = (-VD * VA) / ((VD + VA) * A * t) * ln(1 - CA(t) / Cequilibrium)

  Where VD is the volume of the donor well, VA is the volume of the acceptor well, A is the surface area of the membrane, t is the incubation time, CA(t) is the compound concentration in the acceptor well at time t, and Cequilibrium is the concentration at equilibrium.

Caco-2 Permeability Assay

The Caco-2 assay is a cell-based model that is considered the industry standard for predicting human intestinal absorption.[6][7]

• Cell Culture: Caco-2 cells, a human colon adenocarcinoma cell line, are seeded onto semi-permeable filter inserts in multi-well plates and cultured for approximately 21 days. During this time, they differentiate to form a polarized monolayer with tight junctions, mimicking the intestinal epithelium.[7]

• Monolayer Integrity Check: The integrity of the cell monolayer is verified by measuring the Transepithelial Electrical Resistance (TEER) and/or by assessing the passage of a low-permeability marker like Lucifer yellow.[6]

• Transport Experiment (Apical to Basolateral): The culture medium is replaced with a transport buffer. The test compound is added to the apical (upper) side of the monolayer, and fresh buffer is added to the basolateral (lower) side.

• Incubation: The plate is incubated at 37°C with gentle shaking for a defined period (e.g., 2 hours).[6]

• Sampling and Quantification: Samples are taken from both the apical and basolateral compartments at specific time points and the concentration of the compound is determined by LC-MS/MS.

• Permeability Calculation: The apparent permeability coefficient (Papp) is calculated using the formula:

  Papp = (dQ/dt) / (A * C0)

  Where dQ/dt is the rate of appearance of the compound in the receiver chamber, A is the surface area of the filter membrane, and C0 is the initial concentration of the compound in the donor chamber.

Visualizing the Concepts

References

• 1. Evaluation of the Membrane Permeability (PAMPA and Skin) of Benzimidazoles with Potential Cannabinoid Activity and their Relation with the Biopharmaceutics Classification System (BCS) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. The apparent permeabilities of Caco-2 cells to marketed drugs: magnitude, and independence from both biophysical properties and endogenite similarities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sciforschenonline.org [sciforschenonline.org]

Unraveling the Cellular Impact of 1-Octanol and Its Isomers: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the cytotoxic effects of chemical compounds is paramount. This guide provides a comparative analysis of the effects of 1-octanol and its structural isomers on cell viability, supported by available experimental data. While direct comparative studies on a wide range of octanol isomers are limited, this document synthesizes existing findings to offer insights into their structure-activity relationships and potential mechanisms of action.

The lipophilicity of alcohols, often quantified by the octanol-water partition coefficient (log P), plays a significant role in their biological activity. It is proposed that the toxic effects of alcohols can be elicited through their hydrophobic interactions with the cellular membrane.[1] Generally, as the carbon chain length of alcohols increases, so does their ability to disrupt cell membranes, leading to increased cytotoxicity. However, the branching of the carbon chain, as seen in the isomers of 1-octanol, can modulate this effect.

Comparative Analysis of Cell Viability

Direct, side-by-side comparisons of the cytotoxic effects of 1-octanol and its various isomers on the same cell line are scarce in publicly available literature. However, studies on individual compounds or related alcohols provide valuable insights.

The general trend observed for alcohols suggests that their toxicity increases with chain length up to a certain point (around C10-C14), after which it decreases, likely due to reduced bioavailability.[3] The branching of the alcohol chain can also influence its toxicity.

Table 1: Comparison of the Effects of 1-Octanol and Its Isomers on Cell Viability

Compound	Chemical Structure	Cell Line	Assay	Endpoint	Value	Reference
1-Octanol	CH₃(CH₂)₇OH	Rat Liver Epithelial Cells	LDH Release	LDH50	0.89 mM	[1]
Rat Liver Epithelial Cells	LDH Release	EC50	Not specified	[1]
2-Octanol	CH₃CH(OH)(CH₂)₅CH₃	Not Available	Not Available	IC50	Data Not Available
3-Octanol	CH₃CH₂CH(OH)(CH₂)₄CH₃	Not Available	Not Available	IC50	Data Not Available
4-Octanol	CH₃(CH₂)₃CH(OH)(CH₂)₂CH₃	Not Available	Not Available	IC50	Data Not Available

Experimental Protocols

The following are detailed methodologies for key experiments commonly used to assess cell viability and membrane integrity.

Lactate Dehydrogenase (LDH) Assay

This assay quantifies cytotoxicity by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.[1]

Protocol:

• Cell Seeding: Plate cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Compound Treatment: Expose the cells to various concentrations of the test compounds (1-octanol and its isomers) for a specified duration (e.g., 1 hour).[1] Include untreated cells as a negative control and cells treated with a lysis buffer as a positive control (maximal LDH release).

• Supernatant Collection: After incubation, centrifuge the plate and carefully collect the supernatant.

• LDH Reaction: Transfer the supernatant to a new 96-well plate and add the LDH reaction mixture (containing diaphorase, NAD+, iodotetrazolium chloride, and sodium lactate).

• Incubation and Measurement: Incubate the plate in the dark at room temperature for a specified time. Measure the absorbance at a specific wavelength (e.g., 490 nm) using a microplate reader.

• Calculation: Calculate the percentage of LDH release for each treatment relative to the positive control. The LDH50 value is the concentration of the compound that causes 50% LDH release compared to the control.[1]

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures cell metabolic activity, which is an indicator of cell viability.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate and allow them to attach overnight.

• Compound Exposure: Treat the cells with a range of concentrations of the test compounds and incubate for a predetermined period (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals by metabolically active cells.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solubilized formazan at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Express the results as a percentage of the viability of untreated control cells. The IC50 value, the concentration that inhibits 50% of cell viability, can be determined by plotting the percentage of viability against the compound concentration.

Mandatory Visualizations

To better illustrate the concepts and workflows discussed, the following diagrams have been generated using the DOT language.

Caption: A generalized workflow for assessing the cytotoxicity of chemical compounds.

Caption: Interaction of octanol isomers with the cell membrane leading to cytotoxicity.

Structure-Activity Relationship and Mechanism of Action

The primary mechanism by which short-chain alcohols are thought to exert their cytotoxic effects is through the disruption of the cell membrane's structural integrity.[1] The hydrophobic alkyl chain of the alcohol partitions into the lipid bilayer, leading to increased membrane fluidity and permeability. This can result in the leakage of essential intracellular components and ultimately lead to cell death.

The position of the hydroxyl group and the branching of the carbon chain in octanol isomers are expected to influence their interaction with the lipid bilayer.

• 1-Octanol: As a linear primary alcohol, it can readily insert into the lipid bilayer, causing significant disruption. Its relatively high hydrophobicity contributes to its potent membrane-disrupting effects.[1]

• 2-Octanol, 3-Octanol, and 4-Octanol: These are secondary alcohols with the hydroxyl group located at different internal positions of the carbon chain. This internal position and the resulting branching can sterically hinder their deep penetration into the lipid bilayer compared to the linear 1-octanol. This may lead to a less pronounced disruption of the membrane and potentially lower cytotoxicity. However, the overall hydrophobicity remains a key factor.

While specific signaling pathways affected by octanol isomers have not been extensively elucidated, the disruption of the cell membrane can have numerous downstream consequences. The altered membrane fluidity can affect the function of membrane-bound proteins, including receptors and ion channels, thereby indirectly interfering with various signaling cascades. The loss of cellular homeostasis due to increased membrane permeability can trigger apoptotic or necrotic cell death pathways.

Conclusion

This comparative guide highlights the current understanding of the effects of 1-octanol and its isomers on cell viability. The available data strongly suggest that the primary mechanism of toxicity is the disruption of the cell membrane, with the degree of cytotoxicity likely influenced by the specific isomeric structure. 1-Octanol, as a linear alcohol, has been shown to be effective in disrupting membrane integrity. While quantitative data for its branched isomers are lacking, it is plausible that their cytotoxic potential is modulated by the position of the hydroxyl group.

Further research involving direct comparative studies of all octanol isomers on various cell lines is crucial for a more definitive understanding of their structure-cytotoxicity relationships. Such studies would be invaluable for applications in toxicology, pharmacology, and the development of new therapeutic agents.

References

• 1. Correlation between hydrophobicity of short-chain aliphatic alcohols and their ability to alter plasma membrane integrity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. fishersci.com [fishersci.com]
• 3. The Analysis of Structure-Activity Relationships in Selecting Potentially Toxic Compounds for Testing - Toxicity Testing - NCBI Bookshelf [ncbi.nlm.nih.gov]

A Comparative Analysis of 1-Hexanol and Other Alcohols as Solvents for Research and Development

For researchers, scientists, and drug development professionals, the selection of a solvent is a pivotal decision that profoundly influences experimental outcomes. From dictating reaction kinetics and product purity to determining extraction efficiency and chromatographic separation, the right solvent is key to success. This guide presents an objective comparative analysis of 1-Hexanol against other commonly used laboratory alcohols—Methanol, Ethanol, Isopropanol, and n-Butanol—to facilitate informed solvent selection in various research and development applications.

Physicochemical Properties: The Foundation of Solvent Behavior

The utility of a solvent is fundamentally governed by its physicochemical properties. Parameters such as polarity, boiling point, and solubility determine how a solvent will interact with solutes and its suitability for specific experimental conditions. As the carbon chain length increases from methanol to 1-hexanol, there is a clear trend of decreasing polarity and water solubility, accompanied by an increase in boiling point and density. 1-Hexanol's longer alkyl chain makes it significantly less polar than its shorter-chain counterparts, rendering it an excellent choice for dissolving non-polar compounds and for applications requiring a hydrophobic environment.[1]

Table 1: Comparative Physicochemical Properties of Selected Alcohols

Property	Methanol (CH₃OH)	Ethanol (C₂H₅OH)	Isopropanol (C₃H₇OH)	n-Butanol (C₄H₉OH)	1-Hexanol (C₆H₁₃OH)
Molecular Weight ( g/mol )	32.04	46.07	60.10	74.12	102.17
Boiling Point (°C)	64.7	78.4	82.5	117.7	157.6
Density (g/mL at 20°C)	0.792	0.789	0.786	0.810	0.814
Dielectric Constant (at 25°C)	32.7	24.5	19.9	17.5	13.3
Dipole Moment (Debye)	1.70	1.69	1.66	1.66	1.55
Solubility in Water ( g/100 mL at 20°C)	Miscible	Miscible	Miscible	7.7	0.59[1][2]

Performance in Key Applications

The practical value of a solvent is best demonstrated by its performance in real-world applications. This section compares 1-Hexanol and other alcohols in several key areas of research and development.

Solubility of Drug-Like Molecules

The principle of "like dissolves like" is a cornerstone of solvent selection. The choice of solvent is critical for dissolving active pharmaceutical ingredients (APIs) for reactions, formulations, and analytical testing.

Table 2: Solubility of Ibuprofen and Naproxen in Various Alcohols

Solvent	Solubility of Ibuprofen (mg/mL)	Solubility of Naproxen (mg/mL)
Methanol	>50[3]	~55 (as sodium salt in methanol-water)[4][5]
Ethanol	~60[6]	~55[7]
Isopropanol	>50[3]	Data not readily available
n-Butanol	Data not readily available	Data not readily available
1-Hexanol	Data not readily available	Data not readily available

Note: Solubility data can vary with temperature and the specific form of the compound (e.g., free acid vs. salt).

The lower polarity of 1-Hexanol suggests it would be a more suitable solvent for highly non-polar drug candidates where shorter-chain alcohols may prove insufficient.

Role in Chemical Synthesis: SN1 vs. SN2 Reactions

Solvents play a crucial role in influencing the pathway of nucleophilic substitution reactions. Polar protic solvents, like methanol and ethanol, are known to stabilize the carbocation intermediates formed in SN1 reactions, thereby accelerating the reaction rate.[1][8][9] Conversely, SN2 reactions, which proceed through a concerted mechanism, are generally favored in less polar, aprotic solvents.[1][8][9]

The decreasing polarity from methanol to 1-hexanol suggests a corresponding decrease in the rate of SN1 reactions. This makes 1-Hexanol a more suitable solvent for reactions where the formation of charged intermediates needs to be minimized, potentially favoring an SN2 pathway or other non-polar reaction mechanisms.[1]

Performance in High-Performance Liquid Chromatography (HPLC)

In reversed-phase HPLC, the mobile phase composition is a critical factor for achieving optimal separation. While methanol and acetonitrile are the most common organic modifiers, other alcohols can be employed to alter the selectivity of the separation. 1-Hexanol's lower polarity and increased hydrophobicity, when used as a modifier in the mobile phase, can provide unique selectivity for the separation of non-polar analytes.[10]

Table 3: Comparison of Alcohol Properties for HPLC Applications

Property	Methanol	Ethanol	Isopropanol	1-Hexanol
Polarity Index	5.1	4.3	3.9	3.5
Viscosity (cP at 20°C)	0.55	1.07	2.04	4.58
UV Cutoff (nm)	205	210	205	~215[10]

The higher viscosity of 1-Hexanol will lead to higher backpressure in an HPLC system, which must be taken into consideration during method development. However, its unique selectivity can be advantageous for resolving complex mixtures of hydrophobic compounds.

Safety Profile: A Critical Consideration

The safety of laboratory personnel and the environmental impact of chemical processes are of paramount importance. Therefore, a thorough evaluation of the safety profile of any solvent is essential.

Table 4: Comparative Safety Data of Selected Alcohols

Solvent	Flash Point (°C)	NFPA Health Rating	NFPA Flammability Rating	NFPA Instability Rating	Oral LD50 (rat, mg/kg)
Methanol	11	1	3	0	5628
Ethanol	13	2	3	0	7060[11][12]
Isopropanol	12	1	3	0	5045
n-Butanol	37	1	3	0	790
1-Hexanol	63[13][14]	2[14][15]	2[14]	0[14][15]	720[14]

1-Hexanol has a higher flash point than the shorter-chain alcohols, making it less of a fire hazard. However, its toxicity profile should be carefully considered, and appropriate personal protective equipment should always be used.

Experimental Protocols

To facilitate a direct comparison of these solvents in a laboratory setting, the following detailed experimental protocols are provided.

Protocol 1: Determination of Drug Solubility using the Shake-Flask Method

This protocol outlines a standardized method for determining the solubility of a solid compound, such as an API, in different alcohol solvents.

Methodology:

• Preparation of Saturated Solutions: Add an excess amount of the solid drug compound to a series of glass vials, each containing a known volume of one of the alcohol solvents (Methanol, Ethanol, Isopropanol, n-Butanol, 1-Hexanol).

• Equilibration: Seal the vials and place them in a constant temperature shaker bath (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• Phase Separation: After equilibration, centrifuge the vials to pellet the undissolved solid.

• Sample Preparation: Carefully withdraw a known volume of the supernatant and dilute it with a suitable mobile phase for HPLC analysis.

• Quantification: Analyze the diluted samples by a validated HPLC method to determine the concentration of the dissolved drug.

• Data Reporting: Report the solubility in mg/mL or mol/L for each solvent at the specified temperature.

Workflow for Determining Drug Solubility.

Protocol 2: Comparative Analysis of SN1 Reaction Rates

This protocol describes an experiment to compare the effect of different alcohol solvents on the rate of a model SN1 reaction, the solvolysis of tert-butyl chloride.

Methodology:

• Reaction Setup: Prepare a series of reaction vessels, each containing a solution of tert-butyl chloride in one of the respective alcohols (Methanol, Ethanol, Isopropanol, n-Butanol, 1-Hexanol) at a constant temperature.

• Reaction Monitoring: At timed intervals, withdraw aliquots from each reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by adding it to a solution that will stop the reaction (e.g., a large volume of cold water).

• Analysis: Determine the concentration of the product (tert-butanol) or the remaining reactant (tert-butyl chloride) in each quenched aliquot using a suitable analytical technique such as gas chromatography (GC) or titration of the produced HCl.

• Data Analysis: Plot the concentration of the reactant or product as a function of time for each solvent.

• Rate Constant Calculation: Determine the pseudo-first-order rate constant for the reaction in each alcohol by fitting the kinetic data to the appropriate integrated rate law.

References

• 1. publications.iupac.org [publications.iupac.org]
• 2. HPLC Column Performance Evaluation and Column Care | Pharmaguideline [pharmaguideline.com]
• 3. "Thermodynamic evaluation of ibuprofen solubility in aqueous and non-aq" by Ismail Mahmoud Khalifeh [docs.lib.purdue.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. SN1 vs. SN2 Explained: Rate Laws, Reactivity, and Solvent Effects [eureka.patsnap.com]
• 9. quora.com [quora.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. pharmtech.com [pharmtech.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]
• 15. revroum.lew.ro [revroum.lew.ro]

Safety & Regulatory Compliance

Proper Disposal Procedures for 1-Octanol: A Guide for Laboratory Professionals

The proper disposal of 1-Octanol is critical for ensuring laboratory safety and environmental protection. As a combustible liquid that is irritating to the skin and eyes and harmful to aquatic life, adherence to established protocols is essential.[1][2][3] This guide provides detailed, step-by-step procedures for the safe handling and disposal of 1-Octanol waste in a research or drug development setting.

Immediate Safety and Handling Protocols

Before handling 1-Octanol, it is imperative to be familiar with the necessary safety precautions to minimize exposure and risk.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety glasses with side shields or goggles.[1]

• Hand Protection: Use protective gloves resistant to chemicals.

• Skin Protection: Wear appropriate protective clothing to prevent skin contact.[4]

• Respiratory Protection: Use only in well-ventilated areas.[1] If vapors or aerosols are generated, a respirator may be required.[4]

Handling and Storage:

• Keep away from heat, sparks, open flames, and hot surfaces.[2][5]

• Store in a cool, well-ventilated location.[1][5]

• Avoid contact with skin, eyes, and clothing.[1]

• Do not eat, drink, or smoke when using this product.[1][2]

Step-by-Step Disposal Procedures

The disposal of 1-Octanol must be managed as hazardous waste in accordance with all local, regional, and national regulations.[5][6] Under no circumstances should 1-Octanol be disposed of down the drain or with regular household garbage. [1][4]

Procedure for Unused or Waste 1-Octanol

• Waste Collection:

  • Designate a specific, properly labeled waste container for 1-Octanol and other compatible organic solvent waste.

  • The container must be securely closed and stored in a cool, well-ventilated area away from ignition sources.[7]

• Disposal:

  • Arrange for disposal through an approved and licensed waste disposal contractor.

  • The preferred method of disposal is through a chemical incinerator equipped with an afterburner and scrubber.[4]

  • Ensure that the disposal process complies with all applicable regulatory entities (e.g., US 40CFR262.11).[1]

Procedure for Small Spills and Contaminated Materials

• Immediate Response:

  • Evacuate non-essential personnel and ensure the area is well-ventilated.[7]

  • Remove all sources of ignition from the area.[2][4]

  • Wear the appropriate PPE as detailed above.

• Containment and Cleanup:

  • Contain the spill using an inert absorbent material such as sand, vermiculite, or a commercial absorbent.[7][8] Do not use combustible materials like paper towels without first using an absorbent.

  • Collect the absorbed material using non-sparking tools.

• Disposal of Cleanup Waste:

  • Place the collected material into a sealed, properly labeled container for hazardous waste.[2]

  • Dispose of the container through your institution's hazardous waste program, following the same procedure as for liquid waste.

  • Clean the spill site with soap and water after the material has been completely removed.[2]

Quantitative Safety and Environmental Data

The following table summarizes key quantitative data for 1-Octanol, essential for risk assessment and safe handling.

Property	Value	Source
Physical Properties
Flash Point	81 °C (177.8 °F)	[2][8]
Autoignition Temperature	273 °C (523.4 °F)	[2]
Toxicological Data
LD50 Oral (Rat)	>3200 mg/kg	[1]
LD50 Dermal (Rabbit)	>5000 mg/kg	[1]
Ecotoxicity Data
LC50 (Fathead Minnow)	11.4 - 13.3 mg/L (96 h)	[1]
LC50 (Rainbow Trout)	17.68 mg/L (96 h)	[1]
Environmental Fate
Biodegradability	Readily biodegradable (92% in 28 days)	[1]
Bioaccumulative Potential	Does not significantly accumulate in organisms (log Kow = 3.5)	[6]

1-Octanol Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 1-Octanol.

Caption: Logical workflow for the safe disposal of 1-Octanol.

References

• 1. westliberty.edu [westliberty.edu]
• 2. 1-Octanol SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 3. chemos.de [chemos.de]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. fishersci.com [fishersci.com]
• 6. carlroth.com [carlroth.com]
• 7. How to use 1-octanol correctly_Chemicalbook [chemicalbook.com]
• 8. 1-Octanol | C8H18O | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]

Personal protective equipment for handling 1-Octanol

Essential Safety and Handling Guide for 1-Octanol

This guide provides immediate and essential safety protocols, personal protective equipment (PPE) requirements, and operational plans for the handling and disposal of 1-Octanol, tailored for researchers, scientists, and drug development professionals.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for 1-Octanol.

Property	Value	Citations
Chemical Formula	CH₃(CH₂)₇OH	[1]
CAS Number	111-87-5	[2][3]
Molar Mass	130.23 g/mol	[1][4]
Appearance	Clear, colorless liquid	[1][5]
Odor	Strong floral, aromatic odor	[1][4]
Density	0.824 - 0.827 g/cm³ at 20°C (68°F)	[2][6]
Melting Point	-16°C to -15.5°C	[4][6]
Flash Point	80°C - 81°C (176°F - 177.8°F)	[1][2]
Autoignition Temp.	270°C - 273°C (518°F - 523.4°F)	[1][2]
Solubility in Water	Insoluble or not miscible	[1][2][6]
Oral LD50 (Rat)	>3200 mg/kg	[2][6]
Dermal LD50 (Rabbit)	>2000 - >5000 mg/kg	[6][7]
Workplace Exposure Limit	TWA: 50 ppm	[8]

Personal Protective Equipment (PPE) Protocol

When handling 1-Octanol, the following personal protective equipment is mandatory to minimize exposure and ensure personal safety.

• Eye and Face Protection : Chemical splash goggles are required to provide robust protection against splashes.[9] Standard safety glasses offer insufficient protection.[6][9]

• Hand Protection : Chemical-resistant gloves are essential.[8]

  • Recommended Materials : Nitrile rubber (breakthrough time > 480 minutes) or Chloroprene (breakthrough time > 240 minutes) are suitable choices.[8] Always inspect gloves for integrity before use.

• Body Protection : A lab coat or chemical-resistant clothing should be worn to prevent skin contact.[1][5][6] For large-scale operations or significant spill risk, chemical-resistant coveralls are recommended.[9]

• Respiratory Protection : Use 1-Octanol in a well-ventilated area, such as a chemical fume hood, to keep airborne concentrations below exposure limits.[5][6][10] If ventilation is inadequate or if aerosols are generated, a NIOSH-approved respirator with an organic vapor cartridge is required.[6][8]

Operational Plan: Handling and Storage

Adherence to proper handling and storage procedures is critical for maintaining a safe laboratory environment.

Step-by-Step Handling Procedure

• Preparation : Before handling, ensure that an emergency eye wash station and safety shower are immediately accessible.[5]

• Ventilation : All work with 1-Octanol must be performed in a well-ventilated area or a certified chemical fume hood to prevent vapor accumulation.[5][10]

• Donning PPE : Put on all required PPE as detailed above (goggles, gloves, lab coat).

• Dispensing : When transferring 1-Octanol, use only non-sparking tools and ensure equipment is properly grounded to prevent static discharge.[5][11] Avoid splashing or generating mists.[6]

• General Hygiene : Do not eat, drink, or smoke in areas where 1-Octanol is handled.[1][10] Wash hands thoroughly with soap and water after handling and before breaks.[1][3][6]

• End of Work : Securely close all containers of 1-Octanol.[3] Remove and properly store or dispose of contaminated PPE.

Storage Plan

• Store 1-Octanol in a cool, dry, and well-ventilated location.[5][6][10]

• Keep containers tightly sealed to prevent vapor leakage.[3][8]

• Store away from sources of heat, open flames, sparks, and direct sunlight.[5][8][10]

• Isolate from incompatible materials such as strong oxidizing agents, strong acids, and acid chlorides.[1][6]

Emergency and Disposal Plan

Spill Response Protocol

• Evacuate and Isolate : Immediately evacuate non-essential personnel from the spill area and restrict access.[10]

• Ventilate : Ensure the area is well-ventilated.

• Eliminate Ignition Sources : Cut off all ignition sources (e.g., open flames, sparks, hot surfaces) in the vicinity.[1][10]

• Assess and Select PPE : For small spills, the standard PPE is sufficient. For larger spills, emergency responders may require self-contained breathing apparatus.[8][10]

• Containment : For small spills, absorb the liquid with inert, non-combustible material such as sand, vermiculite, or diatomaceous earth.[3][10]

• Collection : Using non-sparking tools, carefully sweep or shovel the absorbed material into a sealable, properly labeled container for disposal.[1][11]

• Decontamination : Clean the spill area thoroughly once the material has been removed.[1]

Waste Disposal Plan

• Containerization : Collect all 1-Octanol waste, including contaminated absorbent materials, in a clearly labeled, sealed container.[1][8]

• Regulatory Compliance : Waste disposal must be conducted in strict accordance with all local, state, and federal environmental regulations.[8] Do not dispose of 1-Octanol with household garbage or pour it down the drain.[4][6]

• Professional Disposal : Arrange for disposal through a licensed waste disposal company. Handle uncleaned containers as you would the product itself.[8]

Workflow for Handling 1-Octanol

Caption: Workflow for the safe handling and disposal of 1-Octanol.

References

• 1. 1-Octanol SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]
• 2. agilent.com [agilent.com]
• 3. carlroth.com [carlroth.com]
• 4. 1-Octanol | C8H18O | CID 957 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]
• 6. westliberty.edu [westliberty.edu]
• 7. scribd.com [scribd.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. realsafety.org [realsafety.org]
• 10. How to use 1-octanol correctly_Chemicalbook [chemicalbook.com]
• 11. synquestlabs.com [synquestlabs.com]